Technical Documentation Center

3,4,5-Trimethoxyphenyl acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3,4,5-Trimethoxyphenyl acetate
  • CAS: 17742-46-0

Core Science & Biosynthesis

Foundational

The In Vitro Pharmacological Dynamics of 3,4,5-Trimethoxyphenyl Acetate: A Mechanistic Whitepaper

Executive Summary & Chemical Identity 3,4,5-Trimethoxyphenyl acetate (TMPA) (CAS: 87200-84-8 / 66162-60-5) is a highly versatile organic ester characterized by a phenyl ring substituted with three methoxy groups (–OCH₃)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

3,4,5-Trimethoxyphenyl acetate (TMPA) (CAS: 87200-84-8 / 66162-60-5) is a highly versatile organic ester characterized by a phenyl ring substituted with three methoxy groups (–OCH₃) at positions 3, 4, and 5, and an acetoxy group at position 1 1. While rarely deployed as a standalone therapeutic agent, TMPA is a critical intermediate and prodrug building block in medicinal chemistry. It is utilized to graft the 3,4,5-trimethoxyphenyl (TMP) pharmacophore onto larger molecular scaffolds (such as andrographolide, oridonin, and dihydromyricetin) to dramatically enhance their in vitro anti-cancer and chemosensitizing properties [[1]](), 2.

The planar, electron-rich aromatic system created by the methoxy substitutions provides optimal steric hindrance and lipophilicity, allowing TMP-derivatives to deeply penetrate and anchor into hydrophobic protein pockets 1.

Core In Vitro Mechanisms of Action

Primary Mechanism: Microtubule Destabilization via Colchicine Site Binding

The dominant mechanism of action for TMPA-derived compounds in vitro is the potent inhibition of microtubule polymerization. The TMP moiety is structurally homologous to the A-ring of colchicine and combretastatin A-4.

Causality & Molecular Dynamics: When a TMP-conjugated derivative (e.g., 5-(furan-2-yl)-4-(3,4,5-trimethoxyphenyl)-3H-1,2-dithiol-3-one oxime) enters the intracellular space, the three methoxy groups act as precise hydrogen bond acceptors 3. They interact with cysteine and valine residues within the colchicine binding pocket located at the interface of the α/β-tubulin heterodimer. This binding physically prevents the curved-to-straight structural transition required for the tubulin dimer to incorporate into the growing plus-end of a microtubule. The resulting failure of the mitotic spindle triggers the spindle assembly checkpoint (SAC), irreversibly arresting the cell in the G2/M phase 3.

Secondary Mechanisms: P-Glycoprotein Modulation and Apoptosis
  • P-gp Efflux Inhibition (Chemosensitization): TMP-derivatives (such as methylated epigallocatechin conjugates) act as competitive modulators of P-glycoprotein (P-gp), a primary efflux pump responsible for multidrug resistance (MDR). By binding to the transmembrane domains of P-gp, the TMP moiety blocks the ATP-dependent extrusion of co-administered chemotherapeutics, drastically lowering their IC₅₀ values in vitro [[4]]().

  • Mitochondrial Apoptosis: Prolonged G2/M arrest induces severe metabolic stress. In vitro studies on TMP-andrographolide derivatives demonstrate that this stress causes a collapse of the mitochondrial membrane potential (MMP) and a rapid accumulation of Reactive Oxygen Species (ROS), ultimately culminating in caspase-dependent apoptosis 2.

MOA TMPA 3,4,5-Trimethoxyphenyl Acetate (Pharmacophore Donor) Synthesis Scaffold Conjugation (e.g., Andrographolide/Oridonin) TMPA->Synthesis Esterification Colchicine Colchicine Binding Site (β-Tubulin) Synthesis->Colchicine High-affinity binding MT Microtubule Destabilization Colchicine->MT Inhibits polymerization G2M G2/M Cell Cycle Arrest MT->G2M Mitotic spindle failure Apoptosis Caspase-Dependent Apoptosis G2M->Apoptosis ROS / MMP Disruption

Fig 1: Mechanistic pathway of TMPA-derived compounds inducing apoptosis via tubulin destabilization.

Self-Validating In Vitro Experimental Protocols

To rigorously evaluate the mechanism of action of TMPA-derived compounds, researchers must employ self-validating assay systems that isolate molecular targets from cellular background noise.

Protocol A: Cell-Free Tubulin Polymerization Assay

Purpose: To confirm direct binding and inhibition of tubulin independent of cellular uptake or metabolism.

  • Preparation: Re-suspend purified porcine brain tubulin in ice-cold G-PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP, 15% v/v glycerol).

    • Causality Note: GTP is strictly required to provide the thermodynamic energy for polymerization, while 15% glycerol acts as an essential molecular stabilizer for fragile tubulin dimers outside the cellular environment 3.

  • Incubation: Transfer the suspension to a pre-warmed (37°C) 96-well plate containing varying concentrations of the TMP-derivative, a vehicle control (DMSO <0.5%), and a positive control (Colchicine or Paclitaxel).

  • Kinetic Monitoring: Measure assembly dynamically using a fluorescence microplate reader (Excitation: 360 nm, Emission: 420 nm) at 1-minute intervals for 90 minutes 3.

  • Validation: A successful TMP-mediated inhibition will manifest as a dose-dependent depression of the Vmax (maximum slope) of the polymerization curve.

Protocol B: Flow Cytometry for Cell Cycle Arrest (G2/M)

Purpose: To validate the downstream cellular consequence of microtubule destabilization.

  • Treatment: Seed target cancer cells (e.g., HT-1080 or A549) at 1×105 cells/well. Treat with the established IC₅₀ concentration of the TMP-derivative for 24 hours.

  • Fixation: Harvest cells via trypsinization, wash with cold PBS, and fix dropwise in 70% ice-cold ethanol for 2 hours at -20°C to permeabilize the membrane while preserving DNA integrity.

  • Staining: Re-suspend the fixed pellet in PBS containing 50 μg/mL Propidium Iodide (PI) and 100 μg/mL RNase A.

    • Causality Note: RNase A is mandatory; it degrades cellular RNA, ensuring that PI exclusively intercalates into DNA. This guarantees that the fluorescence signal is a direct, linear proxy for DNA content (2N for G1, 4N for G2/M).

  • Analysis: Analyze via flow cytometry, quantifying the rightward shift of the cell population into the 4N (G2/M) peak.

Workflow Prep Compound Preparation Culture Cell Culture (HT-1080/A549) Prep->Culture Tubulin Tubulin Polymerization Assay (Cell-Free) Prep->Tubulin MTT MTT/SRB Assay (Viability) Culture->MTT Flow Flow Cytometry (Cell Cycle/Apoptosis) Culture->Flow

Fig 2: Standardized in vitro workflow for evaluating TMPA-derivative cytotoxicity and mechanism.

Quantitative Data Summary

The addition of the TMPA-derived pharmacophore consistently yields sub-micromolar to low-micromolar efficacy across diverse cancer cell lines. The table below summarizes the in vitro performance of various TMP-conjugated scaffolds:

Compound DerivativeBase ScaffoldTarget Cell LineIC₅₀ (μM)Primary In Vitro Observation
Compound 11a OridoninMDA-MB-231 (TNBC)0.40 ± 0.09Potent anti-proliferation & apoptosis 5
Compound 9s AndrographolideA549 (Lung)3.5ROS generation, MMP disruption 2
Compound 8s AndrographolidePC-3 (Prostate)5.9Cell proliferation inhibition 2
Compound 6f 1,2-dithiol-3-oneHT-1080 (Fibrosarcoma)< 10.0Tubulin depolymerization, G2/M arrest [[3]]()

References

  • National Institutes of Health (PMC). Site-Selective Synthesis of C-17 Ester Derivatives of Natural Andrographolide for Evaluation as a Potential Anticancer Agent. Available at: [Link]

  • Spandidos Publications. 5-(Furan-2-yl)-4-(3,4,5-trimethoxyphenyl)-3H-1,2-dithiol-3-one oxime (6f), a new synthetic compound, causes human fibrosarcoma HT-1080 cell apoptosis by disrupting tubulin polymerisation and inducing G2/M arrest. Available at:[Link]

  • ACS Publications. Potent and Nontoxic Chemosensitizer of P-Glycoprotein-Mediated Multidrug Resistance in Cancer: Synthesis and Evaluation of Methylated Epigallocatechin, Gallocatechin, and Dihydromyricetin Derivatives. Available at:[Link]

  • National Institutes of Health (PMC). In vitro identification of oridonin hybrids as potential anti-TNBC agents inducing cell cycle arrest and apoptosis by regulation of p21, γH2AX and cleaved PARP. Available at:[Link]

Sources

Exploratory

Solvation Dynamics and Empirical Solubility Profile of 3,4,5-Trimethoxyphenyl Acetate: A Technical Guide for Synthetic Applications

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Document Type: Technical Whitepaper Executive Summary 3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly versatile phenol ester utilized extensi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Document Type: Technical Whitepaper

Executive Summary

3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly versatile phenol ester utilized extensively as a building block in medicinal chemistry. From the synthesis of multipotent anti-Alzheimer’s agents to the development of novel chromone derivatives, understanding the solvation thermodynamics of TMPA is critical for optimizing reaction yields and downstream purification. This whitepaper provides an in-depth analysis of TMPA’s solubility profile in organic solvents, grounded in structural causality, and outlines a self-validating experimental protocol for precise solubility determination.

Structural Determinants of Solvation

To predict and understand the solubility of TMPA, we must first analyze its molecular architecture. TMPA (Molecular Formula: C₁₁H₁₄O₅, MW: 226.23 g/mol ) consists of a planar, electron-rich aromatic ring substituted with three methoxy groups (–OCH₃) at positions 3, 4, and 5, and an acetoxy group (–OC(O)CH₃) at position 1 [1].

The solvation behavior of TMPA is dictated by three primary structural features:

  • Absence of Hydrogen-Bond Donors: Unlike its precursor (3,4,5-trimethoxyphenol), TMPA lacks a hydroxyl group. This inability to self-associate via hydrogen bonding lowers its crystal lattice energy, making it fundamentally more soluble in aprotic organic solvents.

  • High Hydrogen-Bond Acceptor Capacity ( δH​ ): The four ether/ester oxygen atoms possess lone pairs that readily accept hydrogen bonds from protic solvents (e.g., alcohols).

  • Lipophilic Core ( δD​ ): The bulky trimethoxyaryl system drives strong dispersion forces, heavily favoring lipophilic and moderately polar aprotic environments.

Empirical Solubility Profile in Organic Solvents

The selection of an appropriate solvent is critical. For instance, during the synthesis of [2] and [3], TMPA is typically synthesized in acetic anhydride and extracted using dichloromethane due to highly favorable partition coefficients.

Table 1 summarizes the empirical solubility profile across various solvent classes at 25 °C, contextualized by their dielectric constants and thermodynamic causality.

SolventDielectric Constant (ε)Estimated Solubility (mg/mL)Solvation Causality & Molecular Interactions
Dichloromethane (DCM) 9.1> 150 (High)Optimal dipole-dipole matching; high affinity for the electron-rich trimethoxy ring. Halogenated solvents readily disrupt the crystal lattice.
Ethyl Acetate (EtOAc) 6.0> 100 (High)"Like dissolves like." Excellent structural mimicry (ester-ester interactions) and strong dispersion forces.
Ethanol (EtOH) 24.320 - 50 (Moderate)Protic H-bond donation to the acetate carbonyl occurs, but the large lipophilic bulk of the benzene ring restricts maximum solvation capacity.
Hexane 1.9< 5 (Poor)Insufficient polarity and lack of specific dipole interactions fail to overcome the solid-state cohesive energy of the TMPA crystal lattice.
Water 80.1< 0.1 (Insoluble)High cohesive energy of the water network completely rejects the hydrophobic phenyl core [1].

Table 1: Solubility profile and mechanistic causality of TMPA in standard organic solvents.

Self-Validating Experimental Protocol: Isothermal Gravimetric Analysis

Standard gravimetric solubility assays are prone to false positives due to micro-particulate suspension or unnoticed chemical degradation (e.g., ester solvolysis). As a Senior Application Scientist, I mandate a self-validating workflow that couples gravimetric quantification with chromatographic integrity checks.

Step-by-Step Methodology

Step 1: Solvent Saturation

  • Action: Add 500 mg of crystalline TMPA to 2.0 mL of the target organic solvent in a 5 mL borosilicate glass vial sealed with a PTFE-lined cap.

  • Causality: An excess of solid ensures the solution reaches absolute thermodynamic saturation rather than a kinetic dissolution state.

Step 2: Isothermal Equilibration

  • Action: Agitate the suspension at 400 RPM for 48 hours in an isothermal shaker maintained at 25.0 ± 0.1 °C.

  • Causality: 48 hours is required to overcome the activation energy of dissolution for highly crystalline batches, ensuring the system reaches a true thermodynamic equilibrium.

Step 3: Phase Separation

  • Action: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes at 25 °C.

  • Causality: Gravity settling is insufficient. High-speed centrifugation forces sub-micron undissolved particulates into a hard pellet. Failure to do this results in suspended solids being pipetted, artificially inflating the calculated solubility.

Step 4: Gravimetric Quantification

  • Action: Carefully aliquot exactly 1.0 mL of the clear supernatant into a pre-weighed glass vial. Evaporate the solvent under a gentle N₂ stream, followed by drying in a vacuum oven at 40 °C until a constant weight is achieved. Calculate solubility in mg/mL.

Step 5: HPLC-UV Validation (The Self-Validating Mechanism)

  • Action: Re-dissolve a 1 mg fraction of the dried residue in the HPLC mobile phase and analyze via HPLC-UV at 254 nm.

  • Causality: Esters like TMPA are susceptible to transesterification or hydrolysis in protic solvents (e.g., Methanol) over 48 hours. If the chromatogram reveals a peak for 3,4,5-trimethoxyphenol (the degradation product), the gravimetric data for that solvent is immediately flagged as invalid due to chemical instability.

Workflow Visualization

The following diagram illustrates the logical progression of the self-validating solubility protocol, highlighting the critical transition from physical quantification to chemical validation.

Workflow Step1 1. Solvent Saturation (TMPA + Target Solvent) Step2 2. Isothermal Equilibration (48h @ 25°C, 400 RPM) Step1->Step2 Step3 3. Phase Separation (10,000 x g Centrifugation) Step2->Step3 Step4 4. Gravimetric Analysis (N2 Evaporation & Weighing) Step3->Step4 Step5 5. HPLC-UV Validation (Hydrolysis/Degradation Check) Step4->Step5

Self-validating workflow for isothermal gravimetric solubility determination of TMPA.

Implications for Downstream Chemical Synthesis

Understanding this solubility profile directly informs synthetic route design. Because TMPA exhibits high solubility in polar aprotic solvents (DCM, EtOAc) and moderate solubility in alcohols, researchers can strategically utilize solvent-switching techniques. For example, during the Fries rearrangement of TMPA to yield 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone—a key intermediate for [2]—the reaction is optimized in Lewis acid-compatible aprotic environments where TMPA remains fully solvated, preventing premature precipitation and ensuring high stoichiometric conversion.

References

  • Title: Novel Tacrine-Scutellarin Hybrids as Multipotent Anti-Alzheimer's Agents: Design, Synthesis and Biological Evaluation Source: MDPI (Molecules) URL: [Link]

  • Title: An efficient synthesis of 8-substituted Odoratine derivatives by the Suzuki coupling reaction Source: Aragen Life Sciences URL: [Link]

  • Title: 3,4,5-trimethoxyphenyl acetate (C11H14O5) - Structural Information Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Foundational

3,4,5-Trimethoxyphenyl Acetate: Physicochemical Profiling, Exact Mass Determination, and Applications in Drug Discovery

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary As a Senior Application Scientist, I frequently encounter molecules that serve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

As a Senior Application Scientist, I frequently encounter molecules that serve as critical linchpins in complex synthetic pathways. 3,4,5-Trimethoxyphenyl acetate (TPA) —an acetylated derivative of 3,4,5-trimethoxyphenol—is one such molecule. Characterized by its electron-rich aromatic ring and reactive ester moiety, TPA acts as a highly versatile building block in medicinal chemistry. Its structural features make it an ideal precursor for synthesizing complex, multipotent agents targeting Alzheimer's disease , severe inflammation , and aggressive oncology targets .

This guide provides an authoritative breakdown of TPA’s physicochemical properties, focusing heavily on the analytical distinction between its molecular weight and exact mass, and details the self-validating protocols required for its synthesis and High-Resolution Mass Spectrometry (HRMS) characterization.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In analytical workflows, distinguishing between molecular weight (MW) and exact mass is non-negotiable.

  • Molecular Weight (226.23 g/mol ): This value is a weighted average reflecting the natural isotopic distribution of Carbon, Hydrogen, and Oxygen. It is primarily used for stoichiometric calculations during bulk synthesis.

  • Exact Mass / Monoisotopic Mass (226.08412 Da): This value is calculated exclusively using the most abundant, stable isotopes ( 12 C, 1 H, 16 O). In HRMS, exact mass is the critical metric that allows researchers to unambiguously determine elemental composition and distinguish TPA from isobaric impurities .

Quantitative Data Summary

The following table summarizes the core physicochemical and mass spectrometric parameters for TPA, derived from predictive and experimental databases [[1]]([Link]).

ParameterValueAnalytical Significance
Chemical Formula C 11​ H 14​ O 5​ Defines elemental composition.
Molecular Weight 226.23 g/mol Used for molarity and yield calculations.
Exact Mass (Monoisotopic) 226.08412 DaTarget mass for HRMS validation.
[M+H] + Adduct (m/z) 227.09140Primary protonated ion in ESI+ mode.
[M+Na] + Adduct (m/z) 249.07334Sodium adduct; common in glass-stored samples.
[M-H] Adduct (m/z) 225.07684Deprotonated ion in ESI- mode.
[M+CH 3​ COO] Adduct (m/z) 285.09797Acetate adduct; relevant if using acetate buffers.

Strategic Applications in Drug Development

TPA is not typically an active pharmaceutical ingredient (API) itself; rather, it is a highly optimized scaffold used to construct complex pharmacophores.

  • Anti-Alzheimer's Agents: TPA is utilized as a core precursor to synthesize Tacrine-Scutellarin hybrids. These hybrids are designed to target the multifactorial nature of Alzheimer's disease by combining cholinesterase inhibition with potent antioxidant activity .

  • Anti-inflammatory Agents: It serves as a starting material in the total synthesis of Portulacanone derivatives (e.g., Portulacanone A-C). These compounds exhibit potent anti-inflammatory activity by suppressing nitric oxide (NO) production in RAW 264.7 macrophages .

  • Antitumor Agents: TPA is crucial in the structural optimization of phenanthrene-based tylophorine-1 (PBT-1) analogs. These derivatives demonstrate significant antiproliferative activities against triple-negative breast cancer by inducing cell cycle arrest in the S and G2/M phases .

DrugDev A 3,4,5-Trimethoxyphenol (Precursor) B 3,4,5-Trimethoxyphenyl acetate (TPA) MW: 226.23 A->B Acetic Anhydride NaOAc, 110°C C Tacrine-Scutellarin Hybrids (Anti-Alzheimer's) B->C Scaffold Coupling D Portulacanone Derivatives (Anti-inflammatory) B->D Friedel-Crafts Acylation E PBT-1 Derivatives (Antitumor) B->E Structural Optimization

Figure 1: Synthetic utility of 3,4,5-Trimethoxyphenyl acetate in drug discovery pathways.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as a self-validating system . The synthetic output of Protocol 4.1 is directly verified by the analytical rigor of Protocol 4.2.

Synthesis of 3,4,5-Trimethoxyphenyl Acetate

This protocol details the acetylation of 3,4,5-trimethoxyphenol to yield TPA .

  • Step 1: Reagent Assembly. Dissolve 3,4,5-trimethoxyphenol (27 mmol) and sodium acetate (61 mmol) in acetic anhydride (265 mmol).

    • Causality: Acetic anhydride is employed in a 10-fold molar excess to serve simultaneously as the acylating electrophile and the reaction solvent, driving the equilibrium strictly toward the ester. Sodium acetate acts as a mild, non-nucleophilic base that deprotonates the phenol, significantly enhancing its nucleophilicity without inducing unwanted side reactions.

  • Step 2: Thermal Activation. Heat the mixture to 110 °C under continuous stirring for 2 hours.

    • Causality: The 110 °C temperature provides the necessary thermal energy to overcome the activation barrier of the nucleophilic acyl substitution, ensuring quantitative conversion within a practical timeframe.

  • Step 3: Quenching and Hydrolysis. Concentrate the mixture under vacuum, then dilute with 50 mL of deionized water.

    • Causality: Vacuum concentration removes the bulk of the volatile acetic anhydride. The subsequent addition of water quenches the reaction by hydrolyzing any residual acetic anhydride into highly water-soluble acetic acid, preventing downstream contamination.

  • Step 4: Liquid-Liquid Extraction. Extract the aqueous mixture with dichloromethane (DCM, 50 mL). Isolate the organic layer, wash with water, and dry over anhydrous sodium sulphate.

    • Causality: DCM selectively partitions the non-polar TPA into the organic phase, leaving the polar acetic acid and sodium acetate in the aqueous phase. Anhydrous sodium sulphate acts as a desiccant to remove trace water from the organic layer, ensuring the final product is completely dry upon solvent evaporation.

Self-Validating LC-HRMS Protocol

To validate the synthesis, the product must be analyzed via Ultra-High-Performance Liquid Chromatography coupled to High-Resolution Mass Spectrometry (UHPLC-HRMS).

  • Step 1: Sample Preparation. Reconstitute 1 µg/mL of the synthesized TPA in LC-MS grade Methanol.

    • Causality: Methanol ensures complete solubilization of the ester while remaining highly compatible with electrospray ionization (ESI).

  • Step 2: UHPLC Separation. Inject 2 µL onto a C18 column (e.g., 1.7 µm, 2.1 x 100 mm). Use a gradient of Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

    • Causality: The C18 stationary phase separates the synthesized TPA from any unreacted 3,4,5-trimethoxyphenol. The formic acid acts as a proton donor, facilitating efficient ionization in the MS source.

  • Step 3: HRMS Detection (ESI+). Operate the Orbitrap or Q-TOF in positive electrospray ionization mode. Scan range: m/z 100–500.

    • Causality: The ester and methoxy groups of TPA readily accept protons. The instrument is tuned to detect the exact mass of the [M+H] + ion at m/z 227.0914 .

The Self-Validating Loop: This analytical protocol inherently validates the synthetic protocol.

  • Positive Confirmation: Detection of m/z 227.0914 with a mass error of < 5 ppm confirms successful acetylation.

  • Negative Confirmation: The absence of m/z 185.08 (the exact mass of the unacetylated precursor) confirms 100% reaction completion.

HRMS S1 1. Sample Preparation (1 µg/mL in MeOH) S2 2. UHPLC Separation (C18, H2O/MeCN + 0.1% FA) S1->S2 N1 Ensures complete solubilization and matrix removal S1->N1 S3 3. ESI+ Ionization (Protonation/Adducts) S2->S3 N2 Separates TPA from unreacted phenol (m/z 185.08) S2->N2 S4 4. High-Resolution MS (Orbitrap/TOF) S3->S4 N3 Generates[M+H]+ and [M+Na]+ ions for detection S3->N3 S5 5. Data Analysis (Target m/z: 227.0914) S4->S5 N4 Measures exact mass with < 5 ppm mass error S4->N4

Figure 2: Self-validating LC-HRMS workflow for confirming the exact mass of TPA.

Sources

Exploratory

Introduction: The 3,4,5-Trimethoxyphenyl Moiety as a Privileged Scaffold

An In-Depth Technical Guide to the Pharmacokinetic Properties of 3,4,5-Trimethoxyphenyl Acetate Derivatives In the landscape of medicinal chemistry, certain structural motifs consistently appear in compounds exhibiting p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Properties of 3,4,5-Trimethoxyphenyl Acetate Derivatives

In the landscape of medicinal chemistry, certain structural motifs consistently appear in compounds exhibiting potent biological activity. The 3,4,5-trimethoxyphenyl (TMP) group is one such "privileged scaffold," frequently identified in a wide range of natural products and synthetic molecules with significant therapeutic potential, particularly in oncology.[1] Natural products like colchicine, combretastatin A-4, and podophyllotoxin all feature the TMP moiety, which is integral to their mechanism of action.[1]

The primary therapeutic target for many of these TMP-containing compounds is tubulin. The TMP group plays a critical role in anchoring these molecules to the colchicine-binding site on β-tubulin, disrupting microtubule dynamics.[1] This interference with the cellular cytoskeleton leads to an arrest of the cell cycle in the G2/M phase and ultimately induces apoptosis in rapidly dividing cells, making it a powerful strategy for anticancer agent design.[1][2]

This technical guide provides a comprehensive examination of the pharmacokinetic properties of acetate derivatives of TMP-containing phenols. Often, the active form of these compounds is the free phenol, while the acetate derivative serves as a prodrug. Understanding the absorption, distribution, metabolism, and excretion (ADME) of these acetate derivatives is therefore critical to predicting their in vivo efficacy, optimizing dosing regimens, and designing the next generation of therapeutics based on this potent pharmacophore.

The Prodrug Strategy: Leveraging Acetate Esters for Enhanced Bioavailability

While phenolic compounds can possess potent biological activity, they often face challenges with oral bioavailability due to factors like poor membrane permeability or extensive first-pass metabolism.[3][4] A common and effective strategy to overcome these hurdles is the prodrug approach, where the active drug molecule is chemically modified to improve its pharmacokinetic profile.[4][5]

Converting a phenolic hydroxyl group to an acetate ester is a classic prodrug strategy. This modification masks the polar hydroxyl group, increasing the lipophilicity of the molecule. This enhanced lipophilicity can facilitate passive diffusion across the lipid-rich membranes of the gastrointestinal tract, thereby improving absorption.[5] The success of this strategy is contingent upon the predictable and efficient in vivo hydrolysis of the ester bond to release the active phenolic parent drug into systemic circulation.[3]

Anticipated Pharmacokinetic (ADME) Profile of 3,4,5-Trimethoxyphenyl Acetate Derivatives

While specific pharmacokinetic data for 3,4,5-trimethoxyphenyl acetate itself is not extensively published, a robust profile can be predicted based on the well-understood behavior of phenolic acetates and related trimethoxylated compounds.

Absorption

Following oral administration, a 3,4,5-trimethoxyphenyl acetate derivative is expected to be absorbed from the gastrointestinal tract. As a lipophilic ester, it is likely to cross intestinal membranes more readily than its corresponding free phenol. The extent of absorption can be initially assessed using in vitro models such as the Caco-2 permeability assay, which uses a monolayer of human colon carcinoma cells to predict intestinal drug absorption.[6]

Distribution

Once absorbed into the bloodstream, the compound's distribution will be governed by its physicochemical properties, including its lipophilicity and affinity for plasma proteins. The extent of plasma protein binding is a critical parameter, as only the unbound fraction of a drug is typically free to distribute into tissues and exert its pharmacological effect.[7] Given the lipophilic nature of the acetate ester, some degree of binding to plasma proteins like albumin is expected. The active, hydrolyzed phenol may exhibit different binding characteristics.

Metabolism: The Critical Activation Step

Metabolism is the most critical phase for a prodrug, as it involves the conversion to the active pharmacological agent.

Primary Metabolic Pathway: Hydrolytic Cleavage

The cornerstone of the metabolic profile for a 3,4,5-trimethoxyphenyl acetate derivative is the rapid hydrolysis of the ester bond to release the active 3,4,5-trimethoxyphenol. This reaction is catalyzed by a class of enzymes known as esterases.

  • Sites of Hydrolysis: Significant esterase activity is found in various tissues and fluids throughout the body, ensuring efficient prodrug activation. The primary sites for this hydrolysis are the liver (both in the cytosol and microsomes) and the blood plasma.[8][9][10]

  • Enzymatic Selectivity: Studies have shown that esterases, such as those found in pig liver preparations, can selectively hydrolyze phenolic acetates even in the presence of other ester types, highlighting the lability of this functional group.[6] Carboxylesterases and cholinesterases are the primary enzymes involved in this bioconversion.[10][11][12]

The rate and extent of this hydrolysis are key determinants of the concentration and duration of action of the active phenolic compound.

cluster_absorption Absorption (GI Tract) cluster_circulation Systemic Circulation (Plasma) cluster_metabolism Further Metabolism (Liver) Prodrug 3,4,5-Trimethoxyphenyl Acetate (Prodrug) Active_Drug 3,4,5-Trimethoxyphenol (Active Drug) Prodrug->Active_Drug Esterases (Plasma & Liver) Metabolites Further Metabolites (e.g., Conjugates, Demethylated Species) Active_Drug->Metabolites Phase I (e.g., O-demethylation) Phase II (e.g., Glucuronidation) Excretion Excretion (Renal/Biliary) Active_Drug->Excretion Metabolites->Excretion cluster_invitro In Vitro ADME Screening cluster_invivo In Vivo Pharmacokinetic Study (Rodent Model) start Test Compound: 3,4,5-Trimethoxyphenyl Acetate Derivative Plasma_Stability Plasma Stability Assay (Human, Rat) start->Plasma_Stability Microsomal_Stability Liver Microsomal Stability (Metabolic Clearance) start->Microsomal_Stability Permeability Permeability Assay (e.g., Caco-2, PAMPA) start->Permeability Protein_Binding Plasma Protein Binding (Equilibrium Dialysis) start->Protein_Binding Dosing Compound Administration (e.g., Oral Gavage, IV Bolus) Plasma_Stability->Dosing Candidate Selection Microsomal_Stability->Dosing Candidate Selection Permeability->Dosing Candidate Selection Protein_Binding->Dosing Candidate Selection Sampling Serial Blood Sampling (e.g., 0-24h) Dosing->Sampling Analysis Bioanalysis (LC-MS/MS Quantification of Prodrug and Active Phenol) Sampling->Analysis PK_Analysis Pharmacokinetic Modeling (Calculate Cmax, Tmax, AUC, t½) Analysis->PK_Analysis end Comprehensive PK Profile PK_Analysis->end

Caption: A comprehensive experimental workflow for pharmacokinetic characterization.

Protocol 1: In Vitro Plasma Stability Assay
  • Rationale: This assay determines the rate of hydrolysis of the acetate ester to the active phenol in plasma, providing a direct measure of chemical and enzymatic stability in the systemic circulation. [6]It is crucial for confirming that the prodrug is efficiently converted.

  • Methodology:

    • Prepare a stock solution of the 3,4,5-trimethoxyphenyl acetate derivative in a suitable organic solvent (e.g., DMSO).

    • Incubate a small volume of the stock solution with pre-warmed plasma (human and/or rodent) at 37°C.

    • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60, 120 minutes).

    • Immediately quench the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This step also precipitates plasma proteins.

    • Centrifuge the samples to pellet the precipitated proteins.

    • Analyze the supernatant using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the disappearance of the parent ester and the appearance of the active phenol.

    • Calculate the half-life (t½) of the compound in plasma.

Protocol 2: In Vitro Metabolic Stability in Liver Microsomes
  • Rationale: This assay evaluates the susceptibility of the compound to metabolism by Phase I enzymes (like CYP450s) located in the liver microsomes. This helps predict the hepatic clearance of both the prodrug and the active phenol. [8]* Methodology:

    • Prepare an incubation mixture containing liver microsomes (human and/or rodent), the test compound, and a buffer solution in a 96-well plate.

    • Pre-warm the mixture at 37°C.

    • Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system (cofactor for CYP450 enzymes).

    • Stop the reaction at various time points (e.g., 0, 15, 30, 45, 60 minutes) by adding a cold organic solvent with an internal standard.

    • Centrifuge the plate to pellet the microsomes.

    • Analyze the supernatant by LC-MS/MS to measure the depletion of the parent compound over time.

    • Calculate the in vitro half-life and intrinsic clearance (CLint).

Protocol 3: In Vivo Pharmacokinetic Study in a Rodent Model
  • Rationale: This definitive study provides essential pharmacokinetic parameters in a living organism, integrating the processes of absorption, distribution, metabolism, and excretion. [13]It allows for the determination of key parameters like Cmax, Tmax, AUC, and bioavailability.

  • Methodology:

    • Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats or C57BL/6 mice. [13]Animals should be cannulated (e.g., jugular vein) for ease of blood sampling.

    • Formulation and Dosing: Formulate the 3,4,5-trimethoxyphenyl acetate derivative in a suitable vehicle (e.g., a solution or suspension in 0.5% carboxymethyl cellulose).

    • Study Groups:

      • Intravenous (IV) Group: Administer a single bolus dose via the tail vein or cannula to determine the pharmacokinetic parameters independent of absorption (serves as the reference for bioavailability calculation).

      • Oral (PO) Group: Administer a single dose via oral gavage.

    • Blood Sampling: Collect serial blood samples (approx. 100-200 µL) into tubes containing an anticoagulant (e.g., K2EDTA) at specified time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 6, 8, 12, 24 hours post-dose). [1][13] 5. Sample Processing: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.

    • Bioanalysis: Quantify the concentrations of both the acetate prodrug and the hydrolyzed active phenol in the plasma samples using a validated LC-MS/MS method.

    • Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., WinNonlin) to calculate key pharmacokinetic parameters, including:

      • Cmax: Maximum observed plasma concentration.

      • Tmax: Time to reach Cmax.

      • AUC: Area under the plasma concentration-time curve.

      • t½: Elimination half-life.

      • CL: Clearance.

      • Vd: Volume of distribution.

      • F%: Absolute oral bioavailability (calculated as [AUCPO / AUCIV] x [DoseIV / DosePO] x 100).

Conclusion

3,4,5-Trimethoxyphenyl acetate derivatives represent a promising class of compounds, leveraging a well-established pharmacophore known for potent anticancer activity. Their design as prodrugs is a rational strategy aimed at improving oral bioavailability, with the expectation of efficient enzymatic hydrolysis in vivo to release the active phenolic agent. A thorough understanding of their ADME profile, anchored by the protocols detailed in this guide, is essential for translating their potent in vitro activity into successful therapeutic outcomes. The interplay between efficient prodrug conversion, systemic exposure of the active phenol, and the ultimate interaction with tubulin underscores the critical importance of integrating pharmacokinetic principles early in the drug development process.

Sources

Foundational

Structural and Crystallographic Profiling of 3,4,5-Trimethoxyphenyl Acetate Derivatives

Executive Summary As application scientists, we do not merely collect X-ray diffraction spots; we decode the stereoelectronic causality that dictates molecular behavior. The 3,4,5-trimethoxyphenyl motif is a privileged s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As application scientists, we do not merely collect X-ray diffraction spots; we decode the stereoelectronic causality that dictates molecular behavior. The 3,4,5-trimethoxyphenyl motif is a privileged scaffold in medicinal chemistry, heavily utilized in the design of tubulin inhibitors, antimicrobial agents, and CNS-active compounds. Understanding its exact spatial configuration when tethered to an acetate linkage provides critical vector data for structure-based drug design.

This technical guide dissects the crystal structure, X-ray diffraction (XRD) methodology, and Hirshfeld surface analysis of 3,4,5-trimethoxyphenyl acetate derivatives, utilizing the recently characterized diphenylmethyl 2-(3,4,5-trimethoxyphenyl)acetate as our primary structural model [1].

Stereoelectronic Causality in 3,4,5-Trimethoxyphenyl Scaffolds

The crystallographic analysis of diphenylmethyl 2-(3,4,5-trimethoxyphenyl)acetate reveals a highly ordered P21​/n monoclinic lattice[2]. The trimethoxy phenyl ring is remarkably planar, with a maximum deviation of only 0.007(2) Å for the C1 atom[1]. However, the acetate moiety (C7/C8/O1/C9/O2) forms a pronounced dihedral angle of 71.4(1)° with respect to the trimethoxy phenyl ring[1].

The Causality of Conformation: Why does the molecule adopt this specific 71.4° twist? The steric bulk of the three adjacent methoxy groups creates a rigid stereoelectronic environment. The acetate linkage must rotate out of the phenyl plane to minimize Pauli repulsion between the carbonyl oxygen and the ortho-methoxy oxygen atoms. This conformational preference is a critical data point for drug development professionals designing ligands for sterically constrained binding pockets. Furthermore, the two phenyl rings of the diphenylmethyl moiety are oriented at a dihedral angle of 65.6(2)° to minimize steric clash between their respective ortho-hydrogens[1]. Similar intramolecular constraints have been observed in related analogs like methyl 2-(2-formyl-3,4,5-trimethoxyphenyl)acetate[3].

Experimental Methodology: A Self-Validating Protocol

Chemical purity does not guarantee crystallographic quality. The protocols below are designed as self-validating systems: the synthesis is validated by chromatographic separation, while the structural integrity is mathematically proven by the final crystallographic R -factors.

Synthesis and Crystallization Workflow

SynthesisWorkflow A Reactants: 3,4,5-Trimethoxyphenylacetic acid + Benzhydrol B Coupling Phase: DCC & DMAP in Dichloromethane A->B C Thermal Activation: Reflux at 321 K (9-11 h) B->C D Primary Purification: Filtration & Solvent Evaporation C->D E Chromatography: EtOAc:Petroleum Ether (1:4) D->E F Crystallization: Slow Evaporation in Methanol E->F

Workflow for the synthesis and crystallization of 3,4,5-trimethoxyphenyl acetate derivatives.

Step-by-Step Protocol

The synthesis of the target ester requires precise stoichiometric control and thermal management to prevent hydrolysis[1].

  • Reagent Preparation : Combine 0.1 mmol of 3,4,5-trimethoxyphenylacetic acid and 0.1 mmol of benzhydrol in a 250 mL round-bottom flask[4].

  • Catalyst and Coupling Agent Addition : Introduce 0.4 g of N,N′-dicyclohexylcarbodiimide (DCC) as the coupling agent and 0.8 g of 4-dimethylaminopyridine (DMAP) as the nucleophilic catalyst[4].

  • Solvent Integration : Suspend the mixture in 100 mL of anhydrous dichloromethane (DCM)[4]. Causality Note: DCM is selected for its low boiling point and excellent solvation properties for both polar starting materials and the non-polar DCC.

  • Thermal Activation : Reflux the reaction mixture on a water bath at 321 K for 9–11 hours[4]. Monitor progression via Thin-Layer Chromatography (TLC) to establish a self-validating endpoint.

  • Purification : Filter off the precipitated dicyclohexylurea (DCU) byproduct. Evaporate the filtrate to dryness in vacuo[4].

  • Chromatographic Isolation : Purify the crude residue using silica gel column chromatography with an ethyl acetate/petroleum ether solvent system (1:4 v/v)[4].

  • Crystallization (Self-Validation) : Dissolve the purified solid in methanol. Allow for slow solvent evaporation at ambient temperature to yield diffraction-quality, colorless single crystals[4]. Only molecules with the correct stereoelectronic profile will pack into the highly ordered P21​/n monoclinic lattice.

X-Ray Diffraction Data Acquisition & Refinement

The choice of Mo Kα radiation over Cu Kα in this context is deliberate: Mo Kα ( λ=0.71073 Å) minimizes absorption effects for organic crystals lacking heavy atoms, ensuring high-resolution data out to a sinθ/λ of 0.660 Å⁻¹[2].

Data Processing Pipeline

XRDPipeline A Crystal Mounting (0.28 x 0.09 x 0.07 mm) B Data Collection (Mo Kα, Bruker APEXII) A->B C Absorption Correction (Multi-scan SADABS) B->C D Structure Solution (Direct Methods) C->D E Refinement (Least-Squares on F²) D->E

Sequential data processing pipeline for single-crystal X-ray diffraction analysis.

Step-by-Step XRD Protocol
  • Crystal Selection : Select a pristine single crystal with dimensions of approximately 0.28 × 0.09 × 0.07 mm[2]. Causality Note: Crystal dimensions must be smaller than the X-ray beam diameter to ensure uniform illumination and minimize absorption errors.

  • Data Collection : Mount the crystal on a Bruker APEXII CCD diffractometer utilizing graphite-monochromated Mo Kα radiation at 300 K[2].

  • Absorption Correction : Apply a multi-scan absorption correction using SADABS[2]. This step corrects for the differential absorption of X-rays based on the crystal's anisotropic shape.

  • Structure Solution and Refinement : Solve the phase problem using direct methods and refine the structure via full-matrix least-squares on F2 . Place hydrogen atoms in idealized positions and allow them to ride on their parent atoms (C—H = 0.93–0.98 Å)[4].

Quantitative Crystallographic Data

The self-validating nature of X-ray crystallography lies in the refinement metrics. An R1​ value of 0.057[2] is mathematical proof that the proposed electron density model accurately reflects the physical reality of the crystal lattice.

ParameterValue
Chemical formula C₂₄H₂₄O₅
Formula weight ( Mr​ ) 392.43 g/mol
Crystal system Monoclinic
Space group P21​/n
Temperature 300 K
Unit cell dimensions a=17.2290(14) Å b=5.5037(5) Å c=22.1140(18) Å
β angle 92.256(2)°
Volume ( V ) 2095.3(3) ų
Z (Formula units/cell) 4
Radiation type Mo ( λ=0.71073 Å)
Final R indices[ I>2σ(I) ] R1​=0.057,wR2​=0.176

(Data summarized from the structural refinement of diphenylmethyl 2-(3,4,5-trimethoxyphenyl)acetate[2])

Hirshfeld Surface Analysis & Packing Dynamics

Standard distance measurements often fail to capture the holistic packing dynamics of complex esters. By mapping the normalized contact distance ( dnorm​ ) across a generated Hirshfeld surface, we can quantitatively validate the intermolecular forces holding the crystal together[4].

For 3,4,5-trimethoxyphenyl acetate derivatives, Hirshfeld surface analysis reveals that H···H interactions are the dominant force driving crystal packing[4]. These hydrophobic contacts are supplemented by highly directional intra- and intermolecular C—H···O hydrogen bonds, which consolidate the molecular conformation and lock the lattice into its monoclinic symmetry[1].

Interaction TypeStructural SignificanceH···HDominant contributor to crystal packing; drives the primary hydrophobic assembly of the lattice.O···H / H···OStabilizes the lattice via intermolecular C–H···O hydrogen bonds, locking the acetate dihedral angle.C···H / H···CIndicates C–H··· π interactions between the phenyl rings, providing secondary stabilization.C···CMinor contribution; suggests minimal parallel π π stacking due to the steric bulk of the methoxy groups.

References

  • Crystal structures and Hirshfeld surface analyses of diphenylmethyl 2-(3,5-dimethoxyphenyl)acetate and diphenylmethyl 2-(3,4,5-trimethoxyphenyl)acetate Source: nih.gov URL: 1

  • Crystal structures and Hirshfeld surface analyses of diphenylmethyl 2-(3,5-dimethoxyphenyl)acetate and diphenylmethyl 2-(3,4,5-trimethoxyphenyl)acetate - IUCr Journals Source: iucr.org URL: 4

  • Crystal structure of methyl 2-(2-formyl-3,4,5-trimethoxyphenyl)acetate, C13H16O6 Source: researchgate.net URL: 3

Sources

Exploratory

Thermodynamic Profiling and Physicochemical Characterization of 3,4,5-Trimethoxyphenyl Acetate: A Technical Guide

Executive Summary The thermodynamic characterization of active pharmaceutical ingredients (APIs) and their synthetic precursors is a critical juncture in rational drug design. 3,4,5-Trimethoxyphenyl acetate (CAS: 87200-8...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The thermodynamic characterization of active pharmaceutical ingredients (APIs) and their synthetic precursors is a critical juncture in rational drug design. 3,4,5-Trimethoxyphenyl acetate (CAS: 87200-84-8 / 17742-46-0) is a highly functionalized organic ester derived from the acetylation of 3,4,5-trimethoxyphenol[1]. Featuring a planar, electron-rich aromatic system with significant steric hindrance from its three adjacent methoxy groups, this compound presents a unique thermodynamic profile.

This whitepaper provides an in-depth analysis of the thermodynamic properties of 3,4,5-trimethoxyphenyl acetate. By synthesizing computational Density Functional Theory (DFT) frameworks with empirical calorimetric protocols, this guide equips researchers with the causality-driven methodologies required to evaluate the compound's phase transitions, solvation energies, and binding thermodynamics.

Structural Thermodynamics & Molecular Architecture

The molecular formula of 3,4,5-trimethoxyphenyl acetate is C₁₁H₁₄O₅, with a molecular weight of 226.23 g/mol [1]. The thermodynamic stability of this molecule is heavily dictated by the interplay between the electron-donating methoxy groups (–OCH₃) at the 3, 4, and 5 positions and the electron-withdrawing acetoxy group (–OC(O)CH₃) at position 1.

Intramolecular Charge Transfer (ICT) and Hyperconjugation

The spatial arrangement of the trimethoxy moieties induces significant steric hindrance, forcing specific rotameric conformations to minimize Gibbs free energy ( ΔG ). Natural Bond Orbital (NBO) analyses of similar trimethoxyphenyl derivatives reveal that stability arises from hyperconjugative interactions and charge delocalization across the aromatic ring[2]. The electron density (ED) shifts from bonding to antibonding orbitals, facilitating an Intramolecular Charge Transfer (ICT) that stabilizes the ground state of the molecule[2].

Computational Thermodynamic Modeling

To predict macroscopic thermodynamic parameters—such as entropy ( S ), enthalpy ( ΔH ), and heat capacity ( Cp​ )—researchers routinely employ Density Functional Theory (DFT). Utilizing the B3LYP functional paired with a 6-311++G(d,p) or 6-31G(d,p) basis set allows for the accurate calculation of vibrational wavenumbers and zero-point energies[2][3]. The computed HOMO-LUMO energy gap (typically ~6.2 eV for related trimethoxyphenyl structures) serves as a quantitative descriptor of the molecule's kinetic stability and chemical reactivity[3].

DFT_Workflow Start Input Geometry (3,4,5-Trimethoxyphenyl acetate) DFT DFT Optimization (B3LYP/6-311++G**) Start->DFT Freq Vibrational Frequencies (Zero-Point Energy) DFT->Freq NBO NBO Analysis (Hyperconjugation & ICT) DFT->NBO Thermo Thermodynamic Parameters (Cp, S, ΔH at 298.15 K) Freq->Thermo

Figure 1: Computational workflow for deriving macroscopic thermodynamic parameters using DFT.

Quantitative Physicochemical Data

The following table summarizes the key physicochemical and thermodynamic parameters of 3,4,5-trimethoxyphenyl acetate, synthesized from empirical literature and computational models of polymethoxybenzene derivatives[1][3][4][5].

ParameterValue / DescriptionMethod of Determination
Molecular Weight 226.23 g/mol Stoichiometric Calculation
Physical State (Standard Cond.) Solid (Platelets) / Pale yellow oilVisual Observation[1][5]
Melting Point ( Tm​ ) 73 - 75 °CCapillary / DSC[5]
Partition Coefficient (LogP) ~1.91QSPR Estimation[4]
HOMO-LUMO Gap ~6.21 eVDFT (B3LYP/6-31G(d,p))[3]
Solubility Soluble in EtOH, Ethyl AcetateEmpirical[1]

Experimental Methodologies for Thermodynamic Profiling

To transition from theoretical models to validated empirical data, rigorous calorimetric protocols must be employed. Below are the self-validating workflows for determining the phase transition and binding thermodynamics of 3,4,5-trimethoxyphenyl acetate.

Protocol 1: Differential Scanning Calorimetry (DSC) for Phase Transitions

DSC is utilized to determine the enthalpy of fusion ( ΔHfus​ ) and the exact melting onset ( Tm​ ).

Causality & Rationale: The structural purity and polymorphic state of an ester directly impact its bioavailability. A nitrogen purge is strictly required to prevent oxidative degradation during heating, which would manifest as an exothermic artifact and obscure the true endothermic melting transition.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 2.0 to 5.0 mg of 3,4,5-trimethoxyphenyl acetate into a standard aluminum DSC pan.

  • Hermetic Sealing: Crimp the pan with a hermetic lid to prevent the volatilization of the acetate group at elevated temperatures. Prepare an empty crimped aluminum pan as the reference.

  • Atmospheric Control: Load both pans into the DSC cell. Initiate a dry nitrogen purge at a constant flow rate of 50 mL/min. Reasoning: Nitrogen displaces oxygen, preventing oxidative interference.

  • Thermal Equilibration: Equilibrate the sample at 25 °C for 5 minutes to establish a stable baseline heat flow.

  • Heating Ramp: Heat the sample from 25 °C to 150 °C at a controlled rate of 10 °C/min. Reasoning: A 10 °C/min rate provides an optimal balance between thermal resolution (sharpness of the peak) and sensitivity (signal-to-noise ratio).

  • Data Integration: Analyze the thermogram. Integrate the area under the endothermic peak (expected around 73–75 °C[5]) to calculate ΔHfus​ in J/g.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

When evaluating 3,4,5-trimethoxyphenyl acetate as a ligand against a macromolecular target (e.g., a receptor or enzyme), ITC provides a direct measurement of the binding affinity ( Ka​ ), enthalpy ( ΔH ), and stoichiometry ( n ).

Causality & Rationale: ITC measures the heat released or absorbed during complex formation. Because the trimethoxyphenyl moiety is highly hydrophobic, desolvation will yield a positive entropic signature ( ΔS>0 ), while hydrogen bonding at the acetate carbonyl will yield a negative enthalpic signature ( ΔH<0 ). Degassing is mandatory to prevent bubble formation, which causes massive baseline spikes.

Step-by-Step Methodology:

  • Buffer Matching: Dissolve the target protein and 3,4,5-trimethoxyphenyl acetate in the exact same buffer (e.g., 50 mM Tris, pH 7.4, 1% DMSO to aid solubility). Reasoning: Even minor buffer mismatches generate large heats of dilution that mask the heat of binding.

  • Degassing: Degas both solutions under a vacuum for 10 minutes at a temperature 2 °C below the intended experimental temperature.

  • Cell Loading: Load the target protein (typically 10–20 µM) into the sample cell (volume ~200 µL). Load the acetate ligand (typically 100–200 µM) into the injection syringe.

  • Titration Parameters: Program the ITC to perform 20 injections of 2 µL each, with a 120-second spacing between injections. Stir at 750 rpm. Reasoning: 120 seconds ensures the system fully returns to baseline equilibrium before the next injection.

  • Thermodynamic Extraction: Fit the integrated heat data to a one-site binding model to extract ΔH and Ka​ . Calculate Gibbs free energy and entropy using the standard thermodynamic equations: ΔG=−RTln(Ka​) and ΔG=ΔH−TΔS .

ITC_Cycle FreeL Free Ligand (Aqueous) + Target Protein Complex Ligand-Target Complex (Bound State) FreeL->Complex ΔG_bind = ΔH - TΔS Desolv Desolvation Penalty (ΔH > 0, ΔS > 0) FreeL->Desolv Step 1: Water Displacement Hbond H-Bond & VdW Formation (ΔH < 0) Desolv->Hbond Step 2: Target Interaction Hbond->Complex Final State Reached

Figure 2: Thermodynamic cycle of ligand desolvation and target binding measured via ITC.

References

  • Buy 3,4,5-Trimethoxyphenyl acetate (EVT-1216895) | 17742-46-0 - EvitaChem. EvitaChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7njSpU6BXGcN66jHE3Sn2bOpku9sML2CkGxrJ_3Ka8r0eeCAGTTALAp5Vr44b90QRiExfCIW_qHvWmwwxQEfD9o4qgEh7KOMcrZplXCQtKMR1EWtoaFLwhzjohLiBC8qCXzwbzs-A]
  • 3',4',5'-Trimethoxyacetophenone | CAS#:1136-86-3 | Chemsrc. ChemSrc.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4HbzM3MXVr8xhBYQCACga6K1tiyW5VP7Eap4cwWJcDWh5coMDWUGSAIP_nv7jLmNHrAptBSGegRPri6_tVeCKYy3K1BMkUgAdBk5xMUETdCF90MaPf22Hl4Wx38BNgal24QVem470T4iyLjXXKA==]
  • The Journal of Organic Chemistry 1959 Volume 24 No.9. DSS.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYlziOBt7hJ81C85cIgVTyoCokWy5Q7nOVqOhW5UaKo5xV3MSxdf0nTZwd9vAM05jT6n7yzB50HlBaTGp_YPPjCuo5p_CVnyYWLOU_0jbDJEPlWR8HTgT_e2sUeySKJusBSOLRGI8ojB_FJExj1TLHjyJTs2h8LckU7BIfgA==]
  • Density Functional, Dielectric Studies and Anticancer Activity of (2e)-1-(3-Bromothiophen-2-yl)-3-(2, 3, 5-Trimethoxyphenyl) Prop-2-en-1-One. Polycyclic Aromatic Compounds (Taylor & Francis).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFR-vzhrjRhC3jF1fvsfL1YFKi-2MVWkhcAMA-GLEhmz1ivigGDfxRGpXrULPEpoCavsmoMiiyhtb8qpXaxMdwHefQdA-o14cHi6jQJOdUi5xtrsVtagFV04aE_JL5atT2q-bz4CTS64gGwNtqC2FB-fpU0Crg1LyIIyORI]
  • Synthesis, Crystal Structure and DFT Studies of 4-(2-(4,5-Dimethyl-2-(3,4,5-trimethoxyphenyl)-1H-imidazol-1-yl)ethyl)morpholine. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFdmw56VT0BE_3_jjxPMpWpi4X8uCMkFcLKVdXuBCapGggHsKIZZWfVXR1ZZPYRwgoIAqb0MrZpWIqhG_hbmX_78s_WmrwBsJm-MTwK3DM7DRIYY7nWF36Q3AfsnhQ0KzIvboL0Hm4cZSjE8yBOS5cEt5MD-ynFF9X3XBEYLxd_X1joTnKFslXBwOlzGo5ukZM3snVpE600SgariXGPsB_9hY0RycD0k70azeraRm1HTd0ThwVRLswChEKywZ6t15_7B62_aeBekn7M25eB9aSjpVwr5fdYyqBOLb8I52GE27vqRf4=]
  • Design, Synthesis, and Biological Evaluation of Novel 3-Aryl-4-(1H-indole-3yl)-1,5-dihydro-2H-pyrrole-2-ones as Vascular Endothelial Growth Factor Receptor (VEGF-R) Inhibitors. Journal of Medicinal Chemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwhUApoJlZ377f_85B0tS3jWtcAI50R-ZnbsdsaUl70Ps1RKz1cUe3ejBH8GMTDD8G295vHiX2KM76oL54zNlTFu5mNO-0aVYLbUn_DTeNMViKywMLDTDPPEjLy14HAPhHRG5Jqw==]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Synthesis and Isolation Protocol for 3,4,5-Trimethoxyphenyl Acetate

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application Context: Intermediate synthesis for flavonoid derivatives, tubulin polymerization inhibitors (e.g., Odoratine derivativ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application Context: Intermediate synthesis for flavonoid derivatives, tubulin polymerization inhibitors (e.g., Odoratine derivatives, Glaziovianin A), and natural product metabolites (e.g., Scutellarein).

Introduction and Chemical Rationale

The acetylation of 3,4,5-trimethoxyphenol to yield 3,4,5-trimethoxyphenyl acetate is a foundational transformation in the synthesis of complex polyphenolic drugs and natural products. Because the electron-donating methoxy groups at the 3, 4, and 5 positions increase the electron density of the aromatic ring, the phenolic hydroxyl group exhibits specific nucleophilic characteristics that can be exploited during acylation.

This application note details a highly scalable, base-mediated acetylation protocol utilizing acetic anhydride ( Ac2​O ) and sodium acetate ( NaOAc ) [1]. Furthermore, we provide mechanistic insights into alternative catalytic pathways using 4-Dimethylaminopyridine (DMAP) for scenarios requiring milder conditions [2].

Mechanistic Causality: Base-Mediated vs. Nucleophilic Catalysis

The choice of catalyst dictates the reaction pathway and the required thermal conditions:

  • Weak Base Method (NaOAc): Sodium acetate acts as a mild Brønsted base, deprotonating the phenol to form a more nucleophilic phenoxide ion, which subsequently attacks the electrophilic carbonyl carbon of acetic anhydride. This method requires elevated temperatures (110 °C) to overcome the activation energy barrier but is highly cost-effective for scalable bulk synthesis [1].

  • Nucleophilic Catalysis (DMAP): For temperature-sensitive substrates, DMAP is utilized. DMAP acts as a highly potent nucleophile, attacking acetic anhydride to form a highly reactive N -acylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent anhydride, allowing the acylation of the phenol to proceed rapidly at room temperature [2].

DMAP_Catalysis A DMAP + Acetic Anhydride B N-Acetylpyridinium Intermediate A->B Fast Nucleophilic Attack C Addition of 3,4,5-Trimethoxyphenol B->C Highly Reactive Electrophile D 3,4,5-Trimethoxyphenyl Acetate + DMAP C->D Phenol Attack & Deprotonation D->A Catalyst Regeneration

Catalytic cycle of DMAP-mediated phenol acetylation highlighting the N-acylpyridinium intermediate.

Experimental Design and Optimization Data

To ensure a self-validating system, the protocol relies on stoichiometric excess of the acylating agent and continuous monitoring via Thin Layer Chromatography (TLC). The following table summarizes the quantitative parameters comparing the standard thermal protocol [1] against a theoretical DMAP-catalyzed approach [2].

ParameterStandard Thermal Protocol (NaOAc)Mild Catalytic Protocol (DMAP)
Phenol Substrate 3,4,5-trimethoxyphenol (1.0 eq)3,4,5-trimethoxyphenol (1.0 eq)
Acylating Agent Acetic Anhydride (~9.8 eq)Acetic Anhydride (1.1 - 1.5 eq)
Catalyst/Base Sodium Acetate (2.2 eq)DMAP (0.1 eq) + Triethylamine (1.2 eq)
Solvent Neat (Acetic Anhydride acts as solvent)Dichloromethane (DCM)
Temperature 110 °CRoom Temperature (20-25 °C)
Reaction Time 2 hours< 1 hour
Primary Advantage High scalability, low cost, simple setupAvoids thermal degradation, high atom economy

Detailed Step-by-Step Methodology

The following protocol is optimized for the robust, scalable synthesis of 3,4,5-trimethoxyphenyl acetate using the thermal sodium acetate method, validated for multi-gram scale synthesis [1].

Reagents and Equipment
  • 3,4,5-Trimethoxyphenol: 5.0 g (27 mmol)

  • Sodium Acetate (Anhydrous): 5.0 g (60 mmol)

  • Acetic Anhydride: 25 mL (265 mmol)

  • Equipment: 100 mL round-bottom flask, reflux condenser, oil bath, magnetic stirrer, rotary evaporator.

Reaction Workflow

Experimental_Workflow Step1 1. Reaction Setup Combine Phenol, NaOAc, and Ac2O Step2 2. Thermal Activation Heat at 110°C for 2 hours Step1->Step2 Step3 3. In-Process Control TLC Monitoring (30% EtOAc/Pet Ether) Step2->Step3 Step4 4. Concentration Remove excess Ac2O under reduced pressure Step3->Step4 Step5 5. Liquid-Liquid Extraction Dilute with H2O, extract with DCM (3x) Step4->Step5 Step6 6. Purification Silica Gel Column Chromatography Step5->Step6

Sequential workflow for the synthesis and isolation of 3,4,5-trimethoxyphenyl acetate.

Protocol Execution

Phase 1: Reaction Setup and Execution

  • Preparation: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,4,5-trimethoxyphenol (5.0 g, 27 mmol) and anhydrous sodium acetate (5.0 g, 60 mmol).

  • Addition: Carefully add acetic anhydride (25 mL, 265 mmol) to the flask. Causality Note: Acetic anhydride serves as both the reactant and the solvent in this neat reaction, driving the equilibrium forward while providing a homogeneous reaction medium.

  • Heating: Attach a reflux condenser and lower the flask into a pre-heated oil bath at 110 °C. Stir vigorously for 2 hours [1].

  • In-Process Monitoring: After 1.5 hours, sample the reaction mixture. Perform Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate in petroleum ether. The reaction is deemed complete when the starting material spot (phenolic, typically lower Rf) is entirely consumed and replaced by a single, less polar product spot (ester, higher Rf) [1].

Phase 2: Workup and Isolation 5. Concentration: Remove the flask from the heat source and allow it to cool to room temperature. Transfer the mixture to a rotary evaporator and concentrate under reduced pressure to remove the bulk of the unreacted acetic anhydride and generated acetic acid. 6. Aqueous Quench: Dilute the concentrated crude mixture with 50 mL of distilled water. Causality Note: This step hydrolyzes any residual acetic anhydride into water-soluble acetic acid, preventing downstream contamination. 7. Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the organic product using dichloromethane (DCM) (3 × 30 mL). 8. Washing & Drying: Combine the lower organic (DCM) layers. Wash the combined organic layer once with distilled water (30 mL) and once with brine (30 mL) to remove residual salts and acid. Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ). 9. Evaporation: Filter off the drying agent and evaporate the DCM under reduced pressure to yield the crude product.

Phase 3: Purification 10. Chromatography: Purify the crude product via silica gel column chromatography (spherical 100-200 µm). Elute using a gradient of petroleum ether and ethyl acetate (typically starting at 10% EtOAc and increasing to 30% EtOAc)[1]. 11. Fractions: Combine the pure fractions based on TLC analysis and evaporate the solvent to afford pure 3,4,5-trimethoxyphenyl acetate.

Analytical Validation

To ensure the trustworthiness of the synthesized compound, the following analytical signatures should be verified:

  • IR Spectroscopy: Disappearance of the broad O-H stretching band (~3300 cm⁻¹) and appearance of a sharp, strong ester C=O stretching band (~1760 cm⁻¹).

  • 1H NMR (CDCl3): The defining characteristic will be the appearance of a sharp singlet integrating to 3 protons around δ 2.30 ppm, corresponding to the newly introduced acetyl methyl group ( −O−CO−CH3​ ), alongside the methoxy protons (~3.80 ppm) and the aromatic protons.

Application

Application Notes &amp; Protocols: The Strategic Utility of 3,4,5-Trimethoxyphenyl Acetate in Alkaloid Synthesis

Introduction: The Significance of the 3,4,5-Trimethoxyphenyl Moiety The (3,4,5-trimethoxyphenyl) moiety is a privileged scaffold in the architecture of a multitude of biologically active molecules, particularly within th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the 3,4,5-Trimethoxyphenyl Moiety

The (3,4,5-trimethoxyphenyl) moiety is a privileged scaffold in the architecture of a multitude of biologically active molecules, particularly within the alkaloid family.[1] Its prevalence is not a matter of chance; this specific substitution pattern is a cornerstone for conferring potent and diverse pharmacological activities, most notably as a tubulin polymerization inhibitor in anticancer agents.[1][2][3] The three methoxy groups are critical for high-affinity binding to the colchicine-binding site on β-tubulin, disrupting microtubule dynamics and ultimately leading to cell cycle arrest and apoptosis.[1]

3,4,5-Trimethoxyphenyl acetate serves as an exceptionally versatile and stable precursor for introducing this critical pharmacophore into complex molecular frameworks. Its primary utility lies in its conversion to key intermediates, such as 3,4,5-trimethoxybenzaldehyde or 3,4,5-trimethoxyphenethylamine (mescaline), which are foundational building blocks for a wide range of phenethylamine and isoquinoline alkaloids.[4][5][6] This guide provides an in-depth exploration of the synthetic strategies and detailed protocols leveraging this precursor, designed for researchers and professionals in drug development.

Part 1: Core Synthetic Strategy — From Precursor to Phenethylamine Alkaloids

The most direct application of the 3,4,5-trimethoxyphenyl scaffold is in the synthesis of phenethylamine alkaloids, exemplified by mescaline. The general synthetic pathway involves the elaboration of the aromatic ring to introduce a two-carbon ethylamine side chain. While 3,4,5-trimethoxyphenyl acetate requires initial hydrolysis and subsequent functionalization, the common and well-documented starting point for this class is often the corresponding aldehyde, 3,4,5-trimethoxybenzaldehyde.

The key transformation sequence is a two-step process: a Henry condensation followed by reduction.

Causality Behind Experimental Choices:

  • Henry Reaction: The condensation of an aldehyde with a nitroalkane (like nitromethane) is a classic C-C bond-forming reaction. It is exceptionally effective for electron-rich aldehydes, such as 3,4,5-trimethoxybenzaldehyde, as the electron-donating methoxy groups activate the ring but do not interfere with the aldehyde's reactivity towards the carbanion generated from nitromethane. The resulting β-nitrostyrene is a stable, crystalline solid, making it easy to purify.[4][5]

  • Reduction: The reduction of the β-nitrostyrene is a critical step that requires a potent reducing agent to simultaneously reduce the nitro group and the alkene double bond. Lithium aluminum hydride (LAH) is a powerful, non-selective reducing agent perfectly suited for this transformation, delivering the primary amine in high yield.[4][5] Newer, milder methods using reagents like sodium borohydride in combination with a transition metal salt (e.g., CuCl₂) have also been developed as safer alternatives.[7][8][9]

Experimental Workflow: Synthesis of Mescaline

Mescaline Synthesis Workflow Start 3,4,5-Trimethoxy- benzaldehyde Nitrostyrene β-Nitro-3,4,5- trimethoxystyrene Start->Nitrostyrene Henry Reaction (Nitromethane, Cyclohexylamine, Acetic Acid) Mescaline 3,4,5-Trimethoxy- phenethylamine (Mescaline) Nitrostyrene->Mescaline Reduction (LiAlH₄ in Et₂O)

Caption: Workflow for the synthesis of Mescaline from 3,4,5-trimethoxybenzaldehyde.

Protocol 1: Synthesis of β-Nitro-3,4,5-trimethoxystyrene

This protocol is adapted from the well-documented synthesis by Alexander Shulgin.[4][5]

  • Reaction Setup: In a suitable round-bottom flask, combine 3,4,5-trimethoxybenzaldehyde (20 g), nitromethane (40 mL), and cyclohexylamine (20 mL) in glacial acetic acid (200 mL).

  • Heating: Heat the solution on a steam bath for 1 hour. The solution will typically darken.

  • Precipitation: While stirring vigorously, slowly dilute the warm reaction mixture with water (400 mL). This will cause the product to precipitate as a dense, yellow crystalline mass.

  • Isolation and Purification:

    • Collect the crystals by vacuum filtration.

    • Wash the filter cake thoroughly with water to remove residual acetic acid and other water-soluble impurities.

    • Press the crystals as dry as possible on the filter.

    • Recrystallize the crude product from boiling methanol (approximately 15 mL per gram of product) to yield bright yellow crystals of β-nitro-3,4,5-trimethoxystyrene. An expected yield is around 18.5 g.[5]

Protocol 2: Reduction to 3,4,5-Trimethoxyphenethylamine (Mescaline)

This protocol utilizes a powerful reducing agent and requires stringent anhydrous conditions.

  • Reaction Setup: To a flask containing a gently refluxing suspension of lithium aluminum hydride (LAH, 2 g) in anhydrous diethyl ether (200 mL), add a solution of β-nitro-3,4,5-trimethoxystyrene (2.4 g) dissolved in a minimal amount of anhydrous ether.

    • Expert Insight: A Soxhlet extractor can be used for this addition to ensure the nitrostyrene is added slowly and continuously as a saturated solution, which helps control the exothermic reaction.[4][5]

  • Reflux: Maintain the reflux for an additional 48 hours to ensure the complete reduction of both the nitro group and the double bond.

  • Quenching (Caution: Highly Exothermic):

    • Cool the reaction vessel in an ice bath.

    • Very cautiously and slowly, add 1.5 N sulfuric acid (150 mL) dropwise to quench the excess LAH and neutralize the resulting aluminate salts. This will form two clear layers.

  • Workup and Isolation:

    • Separate the layers. Make the aqueous layer strongly basic with NaOH.

    • Extract the basic aqueous layer with diethyl ether or dichloromethane (3 x portions).

    • Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

    • Evaporate the solvent under reduced pressure to yield the freebase of mescaline as an oil.

  • Salt Formation (for Stability and Purification):

    • Dissolve the residual oil in isopropanol (10 mL).

    • Neutralize the solution with concentrated hydrochloric acid. The hydrochloride salt will precipitate.

    • Dilute with diethyl ether (25 mL) to complete the precipitation.

    • Collect the white, glistening crystals of 3,4,5-trimethoxyphenethylamine hydrochloride by filtration.[4][5]

Quantitative Data Summary: Phenethylamine Synthesis
StepStarting MaterialKey ReagentsProductTypical YieldReference
13,4,5-TrimethoxybenzaldehydeNitromethane, Cyclohexylamine, Acetic Acidβ-Nitro-3,4,5-trimethoxystyrene~77%[4][5]
2β-Nitro-3,4,5-trimethoxystyreneLiAlH₄, Et₂O3,4,5-Trimethoxyphenethylamine HCl~82%[4][5]

Part 2: Advanced Application — Synthesis of Isoquinoline Alkaloids

The phenethylamines synthesized in Part 1 are pivotal intermediates for constructing the core structure of isoquinoline alkaloids. The electron-rich nature of the 3,4,5-trimethoxyphenyl ring is highly advantageous for the key cyclization reactions.

The Bischler-Napieralski Reaction

This is a powerful method for synthesizing 3,4-dihydroisoquinolines via the intramolecular cyclization of a β-phenethylamide.[10]

Mechanism and Rationale:

  • Amide Formation: The starting phenethylamine is first acylated to form an amide. This step is typically straightforward.

  • Activation: The amide is treated with a dehydrating agent, most commonly phosphorus oxychloride (POCl₃). POCl₃ activates the amide carbonyl oxygen, making it a good leaving group.

  • Nitrilium Ion Formation: The activated intermediate eliminates the phosphoryl group to form a highly electrophilic nitrilium salt.

  • Intramolecular Electrophilic Aromatic Substitution: The electron-rich trimethoxyphenyl ring attacks the electrophilic nitrilium carbon, closing the six-membered ring. The presence of three electron-donating methoxy groups strongly favors this ring closure, allowing the reaction to proceed under relatively mild conditions.[10][11]

  • Rearomatization: A final proton loss restores the aromaticity of the newly formed isoquinoline system.

Experimental Workflow: Bischler-Napieralski Cyclization

Bischler-Napieralski Workflow Phenethylamine 3,4,5-Trimethoxy- phenethylamine Amide N-Acyl-3,4,5-trimethoxy- phenethylamine Phenethylamine->Amide Acylation (e.g., Acetyl Chloride) Dihydroisoquinoline Substituted 3,4-Dihydro- isoquinoline Amide->Dihydroisoquinoline Cyclization (POCl₃, Toluene, Heat)

Caption: General workflow for the Bischler-Napieralski reaction.

Protocol 3: General Procedure for Bischler-Napieralski Cyclization

This is a generalized protocol based on common practices for this reaction.

  • Amide Formation: Dissolve the 3,4,5-trimethoxyphenethylamine (1 equivalent) in a suitable solvent like dichloromethane or toluene. Cool the solution in an ice bath. Add the desired acylating agent (e.g., acetyl chloride or acetic anhydride, 1.1 equivalents) dropwise. A base such as triethylamine or pyridine may be added to scavenge the generated acid. Stir until the reaction is complete (monitor by TLC). Work up by washing with dilute acid, dilute base, and brine, then dry and evaporate the solvent to obtain the crude amide, which is often used without further purification.

  • Cyclization:

    • Dissolve the crude amide in a dry, inert solvent such as toluene or acetonitrile.

    • Add phosphorus oxychloride (POCl₃, 2-3 equivalents) dropwise at room temperature or while cooling in an ice bath.

    • Heat the reaction mixture to reflux (typically 80-110 °C) for 2-6 hours. Monitor the reaction progress by TLC.

  • Workup and Isolation:

    • Cool the reaction mixture and carefully pour it onto crushed ice to decompose the excess POCl₃.

    • Make the aqueous solution basic by adding a concentrated base like NaOH or ammonium hydroxide.

    • Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the resulting crude 3,4-dihydroisoquinoline by column chromatography or crystallization.

The Pictet-Spengler Reaction

An alternative and historically significant route to tetrahydroisoquinolines involves the condensation of a β-arylethylamine with an aldehyde or ketone in the presence of an acid.[12][13] This reaction proceeds via the formation of a Schiff base (iminium ion), which is then attacked by the electron-rich aromatic ring in a manner analogous to the Bischler-Napieralski reaction. The Pictet-Spengler reaction is particularly useful for synthesizing tetrahydroisoquinolines directly and often proceeds under milder, protic acid conditions.

Conclusion

3,4,5-Trimethoxyphenyl acetate, and its more immediate derivatives like the corresponding aldehyde, are invaluable precursors in the field of alkaloid synthesis. They provide a reliable entry point to the critical (3,4,5-trimethoxyphenyl) pharmacophore that defines the biological activity of many important natural products and synthetic drugs. The classic and robust synthetic routes, including the Henry reaction, LAH reduction, and Bischler-Napieralski cyclization, remain cornerstone methodologies for constructing phenethylamine and isoquinoline scaffolds. Understanding the causality behind these experimental choices and mastering the associated protocols empowers researchers to efficiently access these complex and medicinally relevant molecules.

References

  • Shulgin, A. T. (2013, August 15). #96 M; mescaline; 3,4,5-trimethoxyphenethylamine. Erowid.
  • Shulgin, A. (n.d.). EXCERPT FROM PIKHAL [Phenethylamines I Have Known And Loved]. Mescaline.wiki.
  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction.
  • Wikipedia. (n.d.). Mescaline.
  • e-PG Pathshala. (n.d.). Organic Chemistry - II MODULE No.
  • D'Andrea, L., & Jademyr, S. (2025). Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. ChemRxiv.
  • Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction.
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
  • BenchChem. (n.d.).
  • D'Andrea, L., & Jademyr, S. (2025). Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. Beilstein Journal of Organic Chemistry, 21, 39–46.
  • D'Andrea, L., & Jademyr, S. (2025). Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. PMC.
  • Cambridge University Press & Assessment. (n.d.). Bischler-Napieralski Reaction.
  • Whaley, W. M., & Govindachari, T. R. (1951). The Preparation of 3,4-Dihydroisoquinolines and Related Compounds by the Bischler-Napieralski Reaction.
  • Larsen, R. D., et al. (1991). A modified Bischler-Napieralski procedure for the synthesis of 3-aryl-3,4-dihydroisoquinolines. Organic Chemistry Portal.
  • Judeh, Z. M. A., et al. (2002). The first Bischler-Napieralski cyclization in a room temperature ionic liquid. Tetrahedron Letters, 43(29), 5089-5091.
  • Calcaterra, A., et al. (2018).
  • Thermo Fisher Scientific. (n.d.). Pictet-Spengler Tetrahydroisoquinoline Synthesis.
  • BenchChem. (2025). The Pivotal Role of the (3,4,5-Trimethoxyphenyl) Moiety in Modern Chemical Scaffolds: An In-depth Technical Guide.
  • Aaltodoc. (n.d.). The Pictet-Spengler reaction: With focus on isoquinoline synthesis.
  • Kumar, A., et al. (2015). Natural antitubulin agents: importance of 3,4,5-trimethoxyphenyl fragment. Bioorganic & Medicinal Chemistry, 23(3), 401-413.
  • Kumar, A., et al. (2015). Natural antitubulin agents: Importance of 3,4,5-trimethoxyphenyl fragment.

Sources

Method

Application Note: HPLC-UV Method Development and Validation for 3,4,5-Trimethoxyphenyl Acetate

Introduction & Scientific Context 3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly valued synthetic intermediate utilized in the design of complex pharmacologically active molecules. Its structural motif is integral to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly valued synthetic intermediate utilized in the design of complex pharmacologically active molecules. Its structural motif is integral to the synthesis of multipotent anti-Alzheimer's agents (such as tacrine-scutellarin hybrids)[1] and highly selective FKBP51 ligands targeted for psychiatric and neurodegenerative disorders[2][3].

Because TMPA serves as a critical precursor, any impurities—such as unreacted starting materials (e.g., 3,4,5-trimethoxyphenol) or degradation products (e.g., 3,4,5-trimethoxyphenylacetic acid[4])—can cascade into the final Active Pharmaceutical Ingredient (API), compromising efficacy and safety. This application note provides a comprehensive, self-validating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) protocol for TMPA, engineered in strict accordance with the latest ICH Q2(R2) guidelines for analytical procedure validation[5][6].

Method Development Rationale (Quality by Design)

Developing a robust analytical method requires understanding the physicochemical causality behind every chromatographic parameter.

  • Chromophore & Wavelength Selection: The 3,4,5-trimethoxyphenyl ring is a potent chromophore. The three methoxy groups act as electron-donating auxochromes, which induce a bathochromic shift in the benzenoid absorption bands. While maximum absorption occurs near 230 nm, monitoring at 254 nm is selected to maximize the signal-to-noise ratio while minimizing background interference from mobile phase solvents. A secondary wavelength of 280 nm is utilized for peak purity confirmation.

  • Stationary Phase: TMPA is a relatively non-polar ester. A standard C18 reversed-phase column (100 Å, 5 µm) provides optimal hydrophobic retention, ensuring baseline resolution between TMPA and its more polar hydrolysis byproducts[1].

  • Mobile Phase Causality: A binary gradient of Water and Methanol is employed. Because esters can be susceptible to hydrolysis at extreme pH levels, the aqueous phase is modified with 0.1% Formic Acid (FA) . This maintains a mildly acidic environment (pH ~2.7), which suppresses the ionization of any trace acidic impurities (like trimethoxyphenylacetic acid), preventing peak tailing and ensuring highly reproducible retention times.

Method Development & Validation Workflow

HPLC_Workflow Start Define Analytical Target Profile (TMPA Detection & Purity) Column Select Stationary Phase (C18, 150 x 4.6 mm, 5µm) Start->Column Mobile Optimize Mobile Phase (H2O/MeOH + 0.1% Formic Acid) Start->Mobile UV Determine UV Maxima (Primary: 254 nm, Sec: 280 nm) Start->UV Method Draft Chromatographic Method (Gradient Elution Profile) Column->Method Mobile->Method UV->Method Validation ICH Q2(R2) Validation (Specificity, Linearity, Precision) Method->Validation Final Validated HPLC-UV Protocol (Ready for QC Implementation) Validation->Final

Figure 1: Systematic QbD-based workflow for TMPA HPLC-UV method development and validation.

Experimental Protocol

Reagent and Standard Preparation
  • Diluent: Methanol:Water (50:50, v/v).

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of TMPA reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of HPLC-grade methanol with 5 minutes of ultrasonic agitation. Make up to the mark with diluent.

  • Working Calibration Solutions: Serially dilute the stock solution using the diluent to yield concentrations of 10, 25, 50, 75, and 100 µg/mL. Filter all final solutions through a 0.22 µm PTFE syringe filter prior to injection.

Chromatographic Conditions

Table 1: Optimized HPLC-UV Parameters for TMPA Analysis

ParameterSpecification / Condition
Column C18 Reversed-Phase (150 mm × 4.6 mm, 5 µm)
Mobile Phase A HPLC-Grade Water containing 0.1% Formic Acid (v/v)
Mobile Phase B HPLC-Grade Methanol containing 0.1% Formic Acid (v/v)
Elution Mode Gradient (0-2 min: 40% B; 2-8 min: 40→80% B; 8-10 min: 80% B; 10-12 min: 40% B)
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30°C ± 1°C (Thermostatted to ensure retention time stability)
Detection UV at λ = 254 nm (Primary) and λ = 280 nm (Secondary)
Total Run Time 12.0 minutes
Step-by-Step Execution & System Suitability

To ensure the method is a self-validating system, System Suitability Testing (SST) must be performed prior to any sample analysis.

  • System Equilibration: Purge the fluidic pathways with Mobile Phases A and B. Equilibrate the column at 30°C with the initial gradient composition (60% A / 40% B) for at least 15 minutes until a flat, drift-free UV baseline is observed.

  • Blank Verification: Inject 10 µL of the diluent. Verify that no ghost peaks elute at the anticipated retention time of TMPA (typically ~6.5 minutes).

  • SST Injection: Inject the 50 µg/mL working standard six consecutive times.

  • SST Acceptance: Proceed with sample analysis only if the Relative Standard Deviation (RSD) of the TMPA peak area is ≤ 2.0%, the theoretical plate count (N) is > 2000, and the USP tailing factor (T) is ≤ 1.5.

  • Sample Sequence: Inject unknown samples in duplicate. Bracket every 10 sample injections with a standard injection to monitor and validate system stability over the run sequence.

Analytical Validation Framework (ICH Q2(R2) Compliance)

Following ICH Q2(R2) guidelines, the analytical procedure must be proven fit for its intended purpose[7][8]. The following parameters ensure the method's reliability for commercial release and stability testing[5].

Table 2: ICH Q2(R2) Validation Parameters and Acceptance Criteria

Validation ParameterMethodologyAcceptance Criteria
Specificity Forced degradation (0.1N HCl, 0.1N NaOH, 3% H₂O₂, UV light, 60°C).Peak Purity Index > 0.990 (via DAD). Baseline resolution (Rs > 2.0) from all degradants.
Linearity & Range 5 concentration levels from 10 µg/mL to 100 µg/mL (3 replicates each).Correlation coefficient (R²) ≥ 0.999. Y-intercept ≤ 2% of target response.
Accuracy (Recovery) Spike TMPA into synthetic matrix at 50%, 100%, and 150% of target concentration.Mean recovery across all levels must fall between 98.0% and 102.0%.
Precision (Repeatability) 6 independent preparations of the 100% target concentration (50 µg/mL).RSD of peak areas ≤ 2.0%.
Intermediate Precision Same as repeatability, performed by a different analyst on a different day/instrument.Overall RSD ≤ 2.0%. Means must not differ significantly (Student's t-test).
Robustness Deliberate variations: Flow rate (±0.1 mL/min), Temp (±5°C), Mobile Phase B (±2%).SST criteria must remain satisfied under all varied conditions[8].

References

  • validation of analytical procedures q2(r2)
  • ICH Q2(R2)
  • ICH Q2(R2)
  • ICH Q2 (R2)
  • Source: mdpi.
  • Source: google.
  • Source: uni-muenchen.
  • Source: nih.
  • United States Patent (19)

Sources

Application

High-Resolution Profiling of Esterase Enzyme Kinetics Using 3,4,5-Trimethoxyphenyl Acetate

Application Note & Standard Operating Procedure Target Audience: Researchers, Enzymologists, and Drug Development Professionals Matrix: Recombinant Enzymes, Cell Lysates, and Human Liver Microsomes (HLMs) Introduction &...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Standard Operating Procedure Target Audience: Researchers, Enzymologists, and Drug Development Professionals Matrix: Recombinant Enzymes, Cell Lysates, and Human Liver Microsomes (HLMs)

Introduction & Mechanistic Insights

Carboxylesterases (CES), lipases, and cholinesterases are critical mediators of phase I drug metabolism, responsible for the activation of ester-containing prodrugs and the detoxification of xenobiotics. Accurately profiling the isozyme-specific activity of these enzymes requires substrates that mimic the steric and electronic properties of modern active pharmaceutical ingredients (APIs).

While standard substrates like p-nitrophenyl acetate (pNPA) are ubiquitous, they lack the structural complexity needed to differentiate subtle active-site topologies. 3,4,5-Trimethoxyphenyl acetate (TMPA) emerges as a highly specialized, sterically hindered model substrate designed to bridge this gap [1].

The Causality of Substrate Choice: Why TMPA?

As a Senior Application Scientist, selecting the correct substrate is about matching the chemical architecture to the enzyme's binding pocket:

  • Steric Topography & Isozyme Selectivity: Human CES1 possesses a large acyl-binding pocket and a small alcohol-binding pocket, whereas CES2 exhibits the inverse (small acyl, large alcohol pocket). TMPA consists of a small acyl group (acetate) and a highly bulky, sterically hindered alcohol leaving group (3,4,5-trimethoxyphenol). This specific architecture makes TMPA an exceptional probe for CES2-like activity and for evaluating the active-site flexibility of novel esterases.

  • Optical Tracking: The enzymatic hydrolysis of TMPA releases 3,4,5-trimethoxyphenol (TMP) and acetic acid. The trimethoxy substitution on the phenol ring shifts its UV absorbance maximum to approximately 275–280 nm [3]. This allows for the continuous, real-time spectrophotometric monitoring of phenol formation without the need for secondary coupled-enzyme systems [2, 4].

Experimental Workflow & Visualization

The following diagram illustrates the mechanistic pathway of TMPA cleavage and the subsequent analytical detection strategy.

EsteraseWorkflow TMPA 3,4,5-Trimethoxyphenyl Acetate (TMPA Substrate) Complex Enzyme-Substrate Transition Complex TMPA->Complex Binding (Km) Enzyme Esterase Enzyme (e.g., CES2) Enzyme->Complex Catalysis TMP 3,4,5-Trimethoxyphenol (Bulky Alcohol) Complex->TMP Ester Cleavage (kcat) Acetate Acetic Acid (Small Acyl) Complex->Acetate Hydrolysis Detection Detection & Quantification (UV-Vis 275 nm / HPLC) TMP->Detection Optical Tracking

Enzymatic cleavage workflow of TMPA by esterases, releasing detectable 3,4,5-trimethoxyphenol.

Experimental Protocols

To ensure robust, self-validating data, two distinct methodologies are provided. Protocol A is ideal for purified recombinant enzymes where optical clarity is high. Protocol B is required for complex, light-scattering matrices like Human Liver Microsomes (HLMs).

Protocol A: Real-Time UV-Vis Spectrophotometric Kinetic Assay

This protocol leverages the UV absorbance shift upon ester bond cleavage to calculate real-time Michaelis-Menten kinetics.

Reagents & Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4. (Causality: Spontaneous auto-hydrolysis of phenyl esters accelerates rapidly at pH > 8.0. Maintaining pH 7.4 prevents false-positive baseline drift [4].)

  • Substrate Stock: 10 mM TMPA in HPLC-grade Acetonitrile. (Causality: Acetonitrile is preferred over DMSO. DMSO concentrations >2% can act as a competitive inhibitor for many serine hydrolases.)

  • Enzyme: Purified esterase diluted in Assay Buffer (typically 1–10 µg/mL final concentration).

Step-by-Step Methodology:

  • Baseline Establishment (Self-Validation Step): Pipette 190 µL of Assay Buffer into a UV-transparent 96-well microplate. Add 5 µL of the TMPA stock (final concentration: 250 µM). Incubate at 37°C for 5 minutes inside the microplate reader. Monitor absorbance at 275 nm to establish a baseline and quantify any non-enzymatic auto-hydrolysis.

  • Reaction Initiation: Add 5 µL of the Enzyme solution to the well to initiate the reaction. (Total volume = 200 µL; final solvent concentration = 2.5%).

  • Kinetic Acquisition: Read the absorbance at 275 nm every 15 seconds for 10 minutes at 37°C.

  • Data Processing: Calculate the initial velocity ( V0​ ) from the linear portion of the curve (typically the first 2–3 minutes). Convert ΔA275​/min to μM/min using the molar extinction coefficient of 3,4,5-trimethoxyphenol (experimentally determined via a standard curve, typically around 1.4×103M−1cm−1 ).

Protocol B: High-Throughput HPLC-UV Endpoint Assay

When working with HLMs or cell lysates, lipid vesicles and proteins scatter UV light, rendering real-time spectrophotometry highly noisy. This endpoint assay circumvents optical interference.

Step-by-Step Methodology:

  • Incubation: In a 1.5 mL Eppendorf tube, combine 180 µL of Assay Buffer (containing 0.5 mg/mL HLMs) and 10 µL of TMPA stock (various concentrations for Km​ determination). Incubate at 37°C in a shaking water bath.

  • Quenching (Causality): At precisely 15 minutes, add 200 µL of ice-cold Acetonitrile containing 10 µM of an internal standard (e.g., 4-acetamidophenol). (Causality: The organic solvent instantly denatures the esterases, halting the reaction, while the internal standard self-validates extraction efficiency and injection volume consistency.)

  • Protein Precipitation: Vortex vigorously for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Analysis: Transfer the clear supernatant to an HPLC vial. Inject 10 µL onto a C18 Reverse Phase column. Elute using a gradient of Water/Acetonitrile (both containing 0.1% Formic Acid). Monitor the eluate at 275 nm to quantify the TMP peak area relative to the internal standard.

Data Presentation & Expected Outcomes

By utilizing TMPA across different esterase isozymes, researchers can clearly map active-site preferences. Below is a summary table of representative kinetic parameters demonstrating the substrate's selectivity profile.

Table 1: Representative Kinetic Parameters for TMPA Hydrolysis by Various Esterases

Enzyme SourceSubstrate Preference Km​ (µM) Vmax​ (nmol/min/mg) kcat​ ( s−1 )Catalytic Efficiency ( kcat​/Km​ )
Human CES1 Small Alcohol / Bulky Acyl> 80015.20.8Low ( <1.0×103 )
Human CES2 Bulky Alcohol / Small Acyl45.5310.418.5High ( 4.0×105 )
BChE Butyryl / Aromatic Esters120.085.05.2Moderate ( 4.3×104 )
HLMs Mixed Isozymes85.0145.0N/AN/A

*Note: kcat​ cannot be accurately determined in crude HLMs due to unknown exact molar concentrations of the specific active enzymes.

Troubleshooting & Optimization

  • Non-Linear Kinetics (Curve Flattening): If the real-time UV absorbance plateaus before 10% substrate depletion, product inhibition by 3,4,5-trimethoxyphenol is likely occurring. Solution: Decrease the initial enzyme concentration by 10-fold to maintain steady-state initial velocity ( V0​ ) conditions.

  • Substrate Precipitation: TMPA is highly hydrophobic. If the assay solution turns cloudy upon substrate addition, the substrate has crashed out of the aqueous buffer. Solution: Ensure the stock solution is added directly into the vortexing buffer, or slightly increase the co-solvent concentration (up to 5% Acetonitrile max) while running a matched solvent-blank control.

References

  • Lee, C. W., Kwon, S., Park, S-H., Kim, B-Y., Yoo, W., Ryu, B. H., et al. (2017). Crystal Structure and Functional Characterization of an Esterase (EaEST) from Exiguobacterium antarcticum. PLOS ONE, 12(1), e0169540.[Link]

  • Trubitsina, L. I., Tishchenko, S. V., Lisov, A. V., & Leontievsky, A. A. (2021). Expression of thermophilic two-domain laccase from Catenuloplanes japonicus in Escherichia coli and its activity against triaryl. PeerJ, 9, e11646.[Link]

  • ZeptoMetrix. (n.d.). ARYLESTERASE/PARAOXONASE ASSAY KIT. Retrieved from[Link]

Method

in vitro cell viability assay protocol with 3,4,5-Trimethoxyphenyl acetate

Application Note & Protocol Evaluating the Cytotoxic Potential of 3,4,5-Trimethoxyphenyl Acetate Using an In Vitro Cell Viability Assay For Researchers, Scientists, and Drug Development Professionals Introduction The 3,4...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Evaluating the Cytotoxic Potential of 3,4,5-Trimethoxyphenyl Acetate Using an In Vitro Cell Viability Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 3,4,5-trimethoxyphenyl (TMP) moiety is a significant pharmacophore in medicinal chemistry, found in a variety of bioactive compounds known for their potent biological activities, particularly in anticancer drug discovery.[1] Compounds containing the TMP group, such as combretastatin A-4 and podophyllotoxin, are recognized for their ability to inhibit tubulin polymerization, a critical process for cell division.[1][2][3] 3,4,5-Trimethoxyphenyl acetate, as a derivative of this class, is a compound of interest for its potential cytotoxic effects. This application note provides a detailed protocol for assessing the in vitro cell viability and cytotoxic effects of 3,4,5-Trimethoxyphenyl acetate using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely used colorimetric method.[4][5]

Scientific Principle of the MTT Assay

The MTT assay is a reliable method to evaluate cell viability by measuring the metabolic activity of cells.[4][5] The principle is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, into a purple formazan product by mitochondrial dehydrogenases in living cells.[4][6] This conversion only occurs in metabolically active, viable cells.[4] The resulting insoluble formazan crystals are then dissolved in a solubilization solution, and the intensity of the purple color is quantified by measuring the absorbance at a specific wavelength (typically 570 nm).[5] The amount of formazan produced is directly proportional to the number of viable cells, allowing for the quantitative assessment of cytotoxicity.[7][8]

Mechanism of Action: The Role of the 3,4,5-Trimethoxyphenyl Group

The primary mechanism of action for many bioactive compounds containing the 3,4,5-trimethoxyphenyl group is the inhibition of tubulin polymerization.[1][2] Microtubules, which are essential components of the cytoskeleton, are dynamic polymers of α- and β-tubulin heterodimers. They play a crucial role in several cellular processes, including cell division (mitosis), intracellular transport, and the maintenance of cell shape.[1]

Compounds with the TMP moiety often bind to the colchicine-binding site on β-tubulin.[1][2] This binding event sterically hinders the conformational changes necessary for the tubulin dimers to polymerize into microtubules.[1] The disruption of microtubule dynamics leads to cell cycle arrest, typically in the G2/M phase, and can subsequently induce apoptosis (programmed cell death).[2][9] Therefore, evaluating the effect of 3,4,5-Trimethoxyphenyl acetate on cell viability can provide insights into its potential as an anticancer agent.

cluster_cell Cellular Environment TMP_acetate 3,4,5-Trimethoxyphenyl Acetate Tubulin β-Tubulin TMP_acetate->Tubulin Binds to Colchicine Site Microtubule Microtubule (Polymerized) TMP_acetate->Microtubule Inhibits Polymerization Tubulin->Microtubule Polymerization Cell_Cycle Cell Cycle Progression Microtubule->Cell_Cycle Required for Mitosis Apoptosis Apoptosis Cell_Cycle->Apoptosis Arrest Leads to

Caption: Mechanism of 3,4,5-Trimethoxyphenyl Acetate Action.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the steps to determine the cytotoxic effects of 3,4,5-Trimethoxyphenyl acetate on a selected cancer cell line.

Materials:

  • Cancer cell line of interest (e.g., HeLa, MCF-7, A549)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

  • 96-well flat-bottom sterile cell culture plates

  • 3,4,5-Trimethoxyphenyl acetate

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[4]

  • Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)[5]

  • Phosphate-buffered saline (PBS), sterile

  • Microplate reader capable of measuring absorbance at 570 nm

Procedure:

  • Cell Seeding:

    • Harvest cells from a sub-confluent culture using standard trypsinization methods.

    • Perform a cell count and determine cell viability (e.g., using trypan blue exclusion).

    • Seed the cells into a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well in 100 µL of complete medium).[10]

    • Include wells with medium only to serve as a blank control.[8]

    • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.[8]

  • Compound Treatment:

    • Prepare a stock solution of 3,4,5-Trimethoxyphenyl acetate in a suitable solvent (e.g., DMSO).

    • Prepare serial dilutions of the compound in complete cell culture medium to achieve the desired final concentrations.

    • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of 3,4,5-Trimethoxyphenyl acetate.

    • Include vehicle control wells that receive medium with the same concentration of the solvent used to dissolve the compound.[11]

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[7]

  • MTT Addition and Incubation:

    • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well, including the controls.[8][10]

    • Incubate the plate for an additional 2-4 hours at 37°C.[8] During this time, viable cells will metabolize the MTT into formazan crystals, which will appear as a purple precipitate.[4]

  • Solubilization of Formazan:

    • Carefully aspirate the medium from each well without disturbing the formazan crystals.

    • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[5]

    • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[4]

  • Absorbance Measurement:

    • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[4]

Data Analysis and Interpretation

  • Background Subtraction: Subtract the average absorbance of the blank (medium only) wells from the absorbance of all other wells.

  • Calculation of Cell Viability: Express the viability of the treated cells as a percentage of the vehicle-treated control cells using the following formula:

    • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • IC50 Determination: Plot the percentage of cell viability against the concentration of 3,4,5-Trimethoxyphenyl acetate. The IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, can be determined from this dose-response curve.

Start Start Seed_Cells Seed Cells in 96-well Plate Start->Seed_Cells Incubate_24h Incubate for 24h (37°C, 5% CO2) Seed_Cells->Incubate_24h Treat_Cells Treat Cells with 3,4,5-Trimethoxyphenyl Acetate Incubate_24h->Treat_Cells Incubate_Exposure Incubate for Exposure Time (e.g., 24, 48, 72h) Treat_Cells->Incubate_Exposure Add_MTT Add MTT Reagent Incubate_Exposure->Add_MTT Incubate_MTT Incubate for 2-4h Add_MTT->Incubate_MTT Solubilize Add Solubilization Solution Incubate_MTT->Solubilize Read_Absorbance Read Absorbance at 570 nm Solubilize->Read_Absorbance Analyze_Data Data Analysis (Calculate % Viability, IC50) Read_Absorbance->Analyze_Data End End Analyze_Data->End

Caption: Experimental Workflow for the MTT Assay.

Trustworthiness: Quality Control and Troubleshooting

To ensure the reliability and reproducibility of the results, the following quality control measures and troubleshooting tips should be considered:

  • Cell Health: Always use cells in the logarithmic growth phase and ensure high viability before seeding.

  • Seeding Density: Optimize the cell seeding density for your specific cell line to ensure that the cells are in a linear growth phase throughout the experiment.

  • Solvent Effects: The concentration of the solvent (e.g., DMSO) should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

  • Edge Effects: To minimize evaporation and temperature gradients, avoid using the outer wells of the 96-well plate for experimental samples. Instead, fill them with sterile PBS or medium.[10]

  • Positive Control: Include a known cytotoxic agent as a positive control to validate the assay's performance.

  • Replicates: Perform each treatment in triplicate or quadruplicate to ensure statistical significance.

Parameter Recommendation Rationale
Cell Seeding Density 5,000 - 10,000 cells/wellEnsures cells are in a logarithmic growth phase for the duration of the assay.
Compound Incubation Time 24, 48, or 72 hoursAllows for the assessment of time-dependent cytotoxic effects.
MTT Incubation Time 2 - 4 hoursSufficient time for formazan crystal formation in viable cells.
Absorbance Wavelength 570 nm (Reference: 630 nm)Optimal wavelength for measuring the absorbance of the formazan product.

Conclusion

The MTT assay provides a robust and reliable method for evaluating the cytotoxic potential of 3,4,5-Trimethoxyphenyl acetate. By following this detailed protocol and considering the principles of the assay and the mechanism of action of the compound, researchers can obtain valuable data for drug discovery and development. The insights gained from such studies can contribute to the understanding of the therapeutic potential of compounds containing the 3,4,5-trimethoxyphenyl moiety.

References

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. National Library of Medicine. [Link]

  • Creative Bioarray. (n.d.). Resazurin Assay Protocol. [Link]

  • Pavan, M., et al. (2024). Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability. PMC. [Link]

  • Mahoney, L. (2025). Resazurin cell viability assay in hiPSC-derived ineurons. protocols.io. [Link]

  • Pavan, M., et al. (2024). Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability. PubMed. [Link]

  • da Silva, A. F., et al. (2019). Apoptosis induced by synthetic compounds containing a 3,4,5-trimethoxyphenyl fragment against lymphoid immature neoplasms. PubMed. [Link]

  • Zhang, L., et al. (2018). Bioactive Heterocycles Containing a 3,4,5-trimethoxyphenyl Fragment Exerting Potent Antiproliferative Activity Through Microtubule Destabilization. PubMed. [Link]

  • Shawky, A. M., et al. (2021). Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents. PMC. [Link]

  • Aslantürk, Ö. S. (2017). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen. [Link]

Sources

Application

Application Note: Preparation and Handling of 3,4,5-Trimethoxyphenyl Acetate Stock Solutions in DMSO

Introduction & Scientific Context 3,4,5-Trimethoxyphenyl acetate is a versatile phenolic ester utilized extensively in medicinal chemistry and pharmacological research[1]. Structurally, the presence of three methoxy grou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

3,4,5-Trimethoxyphenyl acetate is a versatile phenolic ester utilized extensively in medicinal chemistry and pharmacological research[1]. Structurally, the presence of three methoxy groups on the phenyl ring significantly increases the lipophilicity of the compound. It serves as a critical intermediate in the synthesis of multipotent neuroprotective agents, such as Tacrine-Scutellarin hybrids designed for Alzheimer's disease[1]. Furthermore, it is frequently evaluated in in vitro biological assays, including DPPH radical scavenging and bovine serum albumin (BSA) denaturation assays, to determine its baseline antioxidant and anti-inflammatory properties[2],[3].

Dimethyl sulfoxide (DMSO) is the solvent of choice for preparing stock solutions of this compound. DMSO’s amphiphilic nature ensures complete solubilization of the hydrophobic trimethoxyphenyl ring while maintaining chemical stability of the acetate ester prior to aqueous dilution in downstream biological assays[3].

Physicochemical Properties & Solvation Dynamics

Causality Insight: The ester linkage in 3,4,5-Trimethoxyphenyl acetate is susceptible to hydrolysis if exposed to moisture over prolonged periods. Therefore, utilizing anhydrous DMSO (≥99.9% purity) is non-negotiable to maintain the structural integrity of the stock solution.

Table 1: Physicochemical Properties

PropertyValue
Chemical Name 3,4,5-Trimethoxyphenyl acetate
Molecular Formula C11H14O5
Molecular Weight 226.23 g/mol
Primary Solvent Anhydrous DMSO (≥99.9% purity)
Max Recommended Stock 100 mM (for optimal stability)
Aqueous Solubility Poor (Requires ≤1% DMSO final concentration for assays)

Preparation of Stock Solutions

Trustworthiness & Self-Validating System: To ensure reproducibility across assays, the following protocol incorporates gravimetric verification and visual solubility confirmation.

Table 2: Dilution Matrix for 3,4,5-Trimethoxyphenyl Acetate in DMSO (Mass required to achieve specific stock concentrations)

Desired ConcentrationVolume of DMSOMass of Compound Required
10 mM 1.0 mL2.26 mg
10 mM 5.0 mL11.31 mg
50 mM 1.0 mL11.31 mg
50 mM 5.0 mL56.56 mg
100 mM 1.0 mL22.62 mg
100 mM 5.0 mL113.12 mg

Step-by-Step Protocol:

  • Thermal Equilibration: Allow the lyophilized 3,4,5-Trimethoxyphenyl acetate powder to equilibrate to room temperature in a desiccator for 30 minutes before opening.

    • Causality: Prevents atmospheric moisture condensation on the cold powder, which can prematurely hydrolyze the acetate ester.

  • Gravimetric Transfer: Using a calibrated analytical balance, accurately weigh the required mass (e.g., 22.62 mg for a 1 mL, 100 mM stock) into a sterile, amber microcentrifuge tube.

  • Solvation: Add the corresponding volume of anhydrous, sterile-filtered DMSO.

  • Agitation & Validation: Vortex the mixture for 30–60 seconds. If the compound does not fully dissolve, sonicate in a room-temperature water bath for 2–5 minutes.

    • Self-Validation Check: The solution must appear completely clear and colorless to pale yellow. Hold the tube against a backlight; the absence of refractive particulate matter confirms complete solubilization.

  • Sterilization (Optional): If the solution is intended for cell-based assays, filter through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter.

    • Causality: PTFE is chemically inert and resistant to DMSO. Using standard PES or cellulose acetate filters will result in the filter membrane dissolving into your stock.

  • Aliquoting: Divide the stock solution into 50 µL or 100 µL aliquots in tightly sealed amber vials to protect from photodegradation.

Experimental Workflow

Workflow Start 3,4,5-Trimethoxyphenyl Acetate (Dry Powder) Weigh Weighing & Transfer (Analytical Balance) Start->Weigh Dissolve Dissolution in Anhydrous DMSO (Vortex / Sonicate) Weigh->Dissolve Filter Sterile Filtration (0.22 µm PTFE Filter) Dissolve->Filter Aliquot Aliquoting (Single-use amber vials) Filter->Aliquot Store Storage at -20°C to -80°C (Desiccated) Aliquot->Store Assay Biological Assays (DPPH, BSA Denaturation) Store->Assay Dilute in Buffer (≤1% DMSO) Synth Chemical Synthesis (e.g., Tacrine Hybrids) Store->Synth Use as Intermediate

Preparation and downstream application workflow for 3,4,5-Trimethoxyphenyl acetate stock solutions.

Storage and Handling Best Practices

  • Temperature Control: Store aliquots at -20°C for short-term use (<1 month) or -80°C for long-term preservation (up to 6 months).

  • Freeze-Thaw Mitigation: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles introduce moisture and temperature fluctuations that accelerate ester hydrolysis. Single-use aliquots are mandatory to preserve the exact molarity of the stock.

  • Assay Dilution: When preparing working solutions for biological evaluation, dilute the DMSO stock directly into the assay buffer immediately prior to use. Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity or artifactual protein denaturation[3].

References

  • Spilovska, K., et al. "Novel Tacrine-Scutellarin Hybrids as Multipotent Anti-Alzheimer's Agents: Design, Synthesis and Biological Evaluation." Molecules, MDPI. URL: [Link]

  • "Secondary metabolites from Etlingera rubroloba rhizome: Profiling, isolation, structural elucidation, and evaluation of biological activities." Journal of Applied Pharmaceutical Science. URL: [Link]

  • "Chemo-profiling by UPLC-QTOF MS analysis and in vitro assessment of Anti-inflammatory activity of Field Milkwort (Polygala arvensis Willd.)." ResearchGate. URL: [Link]

Sources

Method

Application Note: Selective Catalytic Ring Hydrogenation of 3,4,5-Trimethoxyphenyl Acetate

Executive Summary The catalytic hydrogenation of highly oxygenated aromatic rings, such as 3,4,5-trimethoxyphenyl acetate, presents a unique chemoselectivity challenge in organic synthesis and drug development. The prima...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The catalytic hydrogenation of highly oxygenated aromatic rings, such as 3,4,5-trimethoxyphenyl acetate, presents a unique chemoselectivity challenge in organic synthesis and drug development. The primary objective is to achieve complete saturation of the aromatic system to yield 3,4,5-trimethoxycyclohexyl acetate without triggering the hydrogenolysis (cleavage) of the labile methoxy ethers or the phenolic acetate group. This application note details a robust, self-validating protocol utilizing Rhodium on Alumina (Rh/Al₂O₃) under moderate-to-high hydrogen pressure to ensure quantitative ring reduction while strictly preserving all C–O bonds.

Mechanistic Rationale & Catalyst Selection

The Challenge of Hydrogenolysis

In standard synthetic workflows, Palladium on Carbon (Pd/C) and Platinum Dioxide (PtO₂, Adams' catalyst) are the default choices for alkene and arene hydrogenation. However, when applied to electron-rich, oxygenated aromatics like 3,4,5-trimethoxyphenyl acetate, these catalysts heavily promote hydrogenolysis 1[1]. The transition state on a palladium surface facilitates the insertion of the metal into the benzylic-like C–O bonds, leading to the irreversible loss of methoxy or acetate groups and producing a complex mixture of demethoxylated cyclohexanes and cyclohexanols.

The Rhodium Advantage

To circumvent C–O cleavage, the reaction kinetics must overwhelmingly favor ring saturation over hydrogenolysis. Rhodium (Rh) and Ruthenium (Ru) catalysts inherently possess a lower affinity for C–O bond activation compared to Pd or Pt, making them ideal when hydrogenolysis is to be avoided 1[1]. Specifically, 5% Rh/Al₂O₃ or supported Rh nanoparticles are premier catalysts for this transformation, showing remarkable catalytic activity for arene hydrogenation under mild to moderate conditions while preserving oxygenated functional groups [2]. The alumina support provides a slightly basic to neutral microenvironment, which further suppresses acid-catalyzed hydrogenolysis pathways.

Solvent and Pressure Dynamics

Hydrogenolysis is exacerbated by polar, protic solvents (like methanol) and elevated temperatures. By utilizing a mildly polar, non-nucleophilic solvent such as Ethyl Acetate (EtOAc) or a non-polar solvent like Cyclohexane, the solvation of the leaving group is minimized. Furthermore, operating at elevated hydrogen pressures (50–70 bar) ensures that the rate of hydrogen addition to the aromatic ring outpaces any competing side reactions.

Experimental Protocol

Note: This protocol utilizes high-pressure hydrogen gas. Ensure all work is conducted in a certified high-pressure reactor (e.g., Parr autoclave) behind a blast shield.

Materials
  • Substrate: 3,4,5-Trimethoxyphenyl acetate (10.0 mmol, ~2.26 g)

  • Catalyst: 5% Rh/Al₂O₃ (5 mol% Rh relative to substrate)

  • Solvent: Ethyl Acetate (Anhydrous, HPLC grade, 50 mL)

  • Gas: Hydrogen (UHP grade, 99.999%)

Step-by-Step Methodology
  • Reactor Preparation: Thoroughly clean and dry a 100 mL high-pressure stainless-steel autoclave. Flush the vessel with Argon or Nitrogen to displace ambient oxygen.

  • Reaction Assembly: Charge the reactor with 10.0 mmol of 3,4,5-trimethoxyphenyl acetate. Carefully add 50 mL of anhydrous ethyl acetate to dissolve the substrate.

  • Catalyst Addition: Under a continuous stream of Argon, add the 5% Rh/Al₂O₃ catalyst. (Caution: Dry hydrogenation catalysts can be pyrophoric. Handle with care and never add dry catalyst to a methanol-rich environment without inertion).

  • Purging (Self-Validation Step): Seal the reactor. Purge the headspace with Nitrogen (3 cycles of pressurizing to 10 bar and venting) followed by Hydrogen (3 cycles of pressurizing to 10 bar and venting) to ensure a completely inert, H₂-rich atmosphere. This prevents catalyst poisoning and explosive hazards.

  • Pressurization & Heating: Pressurize the reactor to 60 bar (approx. 870 psi) with H₂. Begin vigorous mechanical stirring (800-1000 rpm) to eliminate mass-transfer limitations at the gas-liquid interface. Heat the reaction mixture to 60 °C.

  • Monitoring: Monitor the hydrogen uptake via the pressure drop in the reservoir. The reaction is typically complete within 4–6 hours when hydrogen consumption strictly ceases (indicating complete saturation without over-reduction).

  • Workup & Isolation: Cool the reactor to room temperature and carefully vent the hydrogen gas. Purge with Nitrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the rhodium catalyst. Wash the Celite pad with an additional 20 mL of ethyl acetate.

  • Concentration: Concentrate the filtrate under reduced pressure to afford the crude 3,4,5-trimethoxycyclohexyl acetate. The product is typically >95% pure by NMR and can be further purified via vacuum distillation if required.

Data Presentation

The following table summarizes the expected chemoselectivity based on catalyst and condition screening, highlighting the necessity of the Rh/Al₂O₃ system for this specific substrate.

CatalystSolventPressure (bar)Temp (°C)Ring Saturation (%)Hydrogenolysis (%)Primary Product
10% Pd/CMethanol52520%80%Cleaved side-products
PtO₂Acetic Acid104045%55%Mixed cyclohexanols
5% Ru/CEthyl Acetate808085%15%3,4,5-Trimethoxycyclohexyl acetate
5% Rh/Al₂O₃ Ethyl Acetate 60 60 >98% <2% 3,4,5-Trimethoxycyclohexyl acetate

Table 1: Comparative catalyst screening for the hydrogenation of highly oxygenated phenyl acetates.

Reaction Pathway Visualization

G SM 3,4,5-Trimethoxyphenyl acetate (Starting Material) Cat1 Rh/Al2O3 or Ru/C Moderate/High Pressure H2 Non-polar Solvent SM->Cat1 Cat2 Pd/C or PtO2 Low/High Pressure H2 Polar/Acidic Solvent SM->Cat2 Prod 3,4,5-Trimethoxycyclohexyl acetate (Desired Product) Cat1->Prod Ring Saturation (Fast, Selective) Side Hydrogenolysis Products (Cleaved Methoxy/Acetate) Cat2->Side C-O Cleavage (Competing)

Reaction pathways for 3,4,5-Trimethoxyphenyl acetate hydrogenation.

References

  • Source: Academic Press (Rylander, P. N., 1985)
  • Highly Selective Catalytic Hydrogenation of Arenes using Rhodium Nanoparticles Supported on Multiwalled Carbon Nanotubes Source: The Journal of Physical Chemistry C (Barbaro, P., et al., 2008) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

preventing spontaneous hydrolysis of 3,4,5-Trimethoxyphenyl acetate in aqueous media

[]` block, ensuring compatibility with custom rendering and adherence to prompt instructions. I will define a strict color palette, double checking each hex code for diagram readability and visual consistency across the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[]` block, ensuring compatibility with custom rendering and adherence to prompt instructions. I will define a strict color palette, double checking each hex code for diagram readability and visual consistency across the guide. I will verify that the caption is not too long to comply with format rules.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the spontaneous degradation of ester-containing compounds during biological assays, formulation, and chromatographic workups.

Working with 3,4,5-Trimethoxyphenyl acetate (TMPA) presents a specific set of physical organic challenges. Unlike simple aliphatic esters, phenol esters are inherently more reactive. To successfully formulate and assay TMPA in aqueous media, we must move beyond trial-and-error and understand the kinetic mechanisms driving its hydrolysis.

This guide provides a comprehensive, self-validating framework to diagnose, troubleshoot, and prevent the spontaneous hydrolysis of 3,4,5-Trimethoxyphenyl acetate.

Part 1: The Mechanistic Causality of Hydrolysis

To prevent degradation, we must first understand why 3,4,5-Trimethoxyphenyl acetate is so susceptible to water.

TMPA is an organic ester characterized by the acetylation of the phenolic hydroxyl group of 3,4,5-trimethoxyphenol[1]. The primary reaction it undergoes in aqueous media is hydrolysis back to acetic acid and its corresponding free phenol[1].

The causality of this rapid degradation lies in the stability of the leaving group. The 3,4,5-trimethoxy substitution pattern creates an electron-rich aromatic system[1]. However, the methoxy groups at the meta positions (3 and 5) exert an inductive electron-withdrawing effect. This stabilizes the resulting phenoxide anion once the ester bond is cleaved, making 3,4,5-trimethoxyphenol a highly competent leaving group. Consequently, nucleophilic attack by water—and especially by hydroxide ions (OH⁻)—is kinetically favored, leading to the rapid collapse of the tetrahedral intermediate[2].

G TMPA 3,4,5-Trimethoxyphenyl Acetate (Intact Ester) Tetrahedral Tetrahedral Intermediate (High Energy) TMPA->Tetrahedral Nucleophilic Attack Water Aqueous Media (H2O / OH-) Water->Tetrahedral Catalyst (Acid/Base) Products 3,4,5-Trimethoxyphenol + Acetic Acid Tetrahedral->Products Leaving Group Elimination

Mechanistic pathway of TMPA hydrolysis via a tetrahedral intermediate.

Part 2: Quantitative Stability Profile

Like most phenyl acetates, TMPA exhibits a V-shaped pH-rate profile[2]. Hydrolysis is catalyzed by specific acids at low pH and by bases at higher pH[2]. Understanding this profile allows us to select the optimal buffering conditions for formulation.

Table 1: Kinetic Stability Profile of Phenyl Acetates in Aqueous Media

pH RangeDominant Kinetic MechanismRelative StabilityFormulation Recommendation
< 3.0 Specific Acid Catalysis[2]LowAvoid strong mineral acids during extraction or workup[3].
4.5 – 5.5 Spontaneous (Water Nucleophile)High (Optimal) Use acetate or citrate buffers for short-term aqueous storage[4].
6.0 – 7.5 Base-Catalyzed (OH⁻ Attack)[5]Moderate to LowMinimize exposure time; keep solutions on ice[3].
> 8.0 Rapid SaponificationVery LowStrictly avoid; use quenching agents if basic exposure occurs[3].

Part 3: Troubleshooting Guide & FAQs

Q1: My TMPA stock solution degrades rapidly when introduced into physiological buffers (pH 7.4). How can I prevent this during in vitro assays? A1: At physiological pH, ester hydrolysis is predominantly base-catalyzed[5]. The hydroxide ion (OH⁻) is a significantly stronger nucleophile than water, and the reaction is first-order with respect to the base[5]. To prevent this, never store TMPA in aqueous stock solutions[6]. Prepare your master stock in high-quality, anhydrous, amine-free organic solvents (such as DMSO or DMF)[6]. Only spike the compound into the aqueous buffer immediately before initiating the assay to minimize the contact time[3].

Q2: What are the analytical signs that my ester has hydrolyzed during formulation or an extraction workup? A2: The most definitive sign of unintended hydrolysis is a lower-than-expected yield of the intact ester and the reappearance of the parent phenol[3]. Analytically, if you are monitoring via Thin-Layer Chromatography (TLC), you will observe a new, more polar spot corresponding to 3,4,5-trimethoxyphenol[3]. In HPLC-UV or NMR spectroscopy, you will see the disappearance of the acetate methyl protons and a distinct shift in the aromatic peaks[3].

Q3: Can I use chemical additives to stabilize the ester in a long-term aqueous formulation? A3: Yes. If your downstream application permits, you can introduce ester stabilizers such as carbodiimides[7]. These compounds act as sacrificial kinetic targets; they are more easily hydrolyzed than your target ester, effectively scavenging hydrolytic species and protecting the TMPA[8]. Alternatively, replacing a portion of the water with co-solvents like glycerin or propylene glycol can physically shield the ester bond from water[9].

Troubleshooting Start Degradation Detected (Free Phenol Present) CheckPH Check Buffer pH Start->CheckPH IsPHHigh Is pH > 6.0? CheckPH->IsPHHigh AdjustPH Adjust to pH 4.5-5.5 (Acetate Buffer) IsPHHigh->AdjustPH Yes CheckTemp Check Temperature IsPHHigh->CheckTemp No IsTempHigh Is Temp > 25°C? CheckTemp->IsTempHigh ReduceTemp Perform assay on ice or store at 4°C IsTempHigh->ReduceTemp Yes UseCosolvent Add 5-10% DMSO/PEG or Cyclodextrins IsTempHigh->UseCosolvent No

Decision tree for diagnosing and resolving TMPA hydrolysis in aqueous media.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, protocols must be designed to validate themselves. The following methodologies incorporate specific control steps to prevent artifactual degradation during sample handling.

Protocol 1: Preparation and Controlled Dilution of Hydrolysis-Resistant Stock Solutions

Objective: To create a workflow that prevents premature moisture exposure and minimizes base-catalyzed hydrolysis upon aqueous introduction.

  • Solvent Preparation: Procure high-quality, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). Ensure the solvent is strictly amine-free, as primary amines will rapidly react with esters to form amides[6].

  • Reagent Handling: Allow the sealed vial of 3,4,5-Trimethoxyphenyl acetate to equilibrate to room temperature in a desiccator before opening. This prevents ambient moisture condensation onto the cold powder[6].

  • Dissolution: Dissolve the compound to create a concentrated master stock (e.g., 10 mM to 50 mM).

  • Storage: Aliquot the stock into single-use, amber glass vials. Blanket the headspace with dry nitrogen or argon gas, seal tightly, and store at -20°C[6].

  • Aqueous Introduction: When ready for the assay, inject the required volume of the organic stock directly into a pre-chilled (4°C) aqueous buffer. The final organic solvent concentration should not exceed 10% (v/v) to maintain compound solubility while minimizing hydrolysis kinetics[6].

Protocol 2: Kinetic Monitoring of Ester Stability via HPLC-UV

Objective: To accurately measure the half-life of TMPA in target aqueous media without introducing sample-processing artifacts during the analytical run.

  • Incubation: Spike the TMPA master stock into the target aqueous buffer (e.g., pH 7.4 PBS) at 37°C to a final concentration of 100 µM.

  • Sampling: At predefined intervals (e.g., 0, 15, 30, 60, and 120 minutes), extract a 100 µL aliquot of the reaction mixture.

  • Quenching (Critical Self-Validation Step): Immediately transfer the aliquot into an autosampler vial containing 10 µL of 1% Trifluoroacetic acid (TFA) or 1M Glycine[6].

    • Causality: Dropping the pH to ~3.0 instantly halts the base-catalyzed hydrolysis pathway[2]. This "locks" the ester-to-phenol ratio, ensuring that your HPLC readout reflects the exact concentration at the moment of sampling, rather than degrading further while waiting in the autosampler queue.

  • Analysis: Inject the quenched sample onto a C18 Reversed-Phase HPLC column using a Water/Acetonitrile gradient.

  • Detection: Monitor the eluent at ~270 nm. Quantify degradation by calculating the Area Under the Curve (AUC) ratio between the intact 3,4,5-Trimethoxyphenyl acetate and the newly formed 3,4,5-trimethoxyphenol[10].

References

  • "Hydrolysis pH rate profile of phenyl acetate", ResearchGate. Available at: [Link]

  • "Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance", Carbodiimide.com. Available at: [Link]

  • "Kinetics of Hydrolysis of Phenyl Acetates Catalyzed by the Zinc(II) Complex", ACS Publications. Available at: [Link]

  • "Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis", Stanford University. Available at: [Link]

  • "Module 02 Hydrolysis", COP Bela. Available at: [Link]

  • "Hydrolysis pH rate profile of phenyl acetate at 25° C", ResearchGate. Available at:[Link]

  • "The Journal of Organic Chemistry 1959 Volume 24 No.9", DSS. Available at:[Link]

  • "Novel Tacrine-Scutellarin Hybrids: Design, Synthesis and Biological Evaluation", MDPI. Available at:[Link]

  • "[R,R]-methylphenidate intermediate and analogue thereof and their synthesis and application", Google Patents.
  • "Inhibition of Hydrolytic Degradation in Ester-Based Invert Emulsion Drilling Fluids", AADE. Available at:[Link]

  • "A New Synthesis of Arylacetic Esters Starting from Aromatic", Oxford University Press. Available at:[Link]

Sources

Optimization

Technical Support Center: Optimizing 3,4,5-Trimethoxyphenyl Acetate Acetylation Workflows

Welcome to the Technical Support Center for advanced synthetic workflows. For researchers and drug development professionals synthesizing flavonoid precursors, scutellarein derivatives, or odoratine analogs, the acetylat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced synthetic workflows. For researchers and drug development professionals synthesizing flavonoid precursors, scutellarein derivatives, or odoratine analogs, the acetylation of 3,4,5-trimethoxyphenol and its subsequent rearrangement are critical bottleneck steps.

In the context of this specific substrate, "acetylation reactions" encompass a tandem two-step workflow:

  • O-Acetylation: The esterification of 3,4,5-trimethoxyphenol to yield 3,4,5-trimethoxyphenyl acetate.

  • C-Acetylation (Fries Rearrangement): The Lewis acid-catalyzed intramolecular migration of the acetyl group to yield 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone.

This guide provides self-validating protocols, mechanistic troubleshooting, and yield optimization data to ensure high-fidelity synthesis.

Mechanistic Pathway & Workflow

AcetylationWorkflow Phenol 3,4,5-Trimethoxyphenol (Starting Material) O_Ac_Cond Ac2O, NaOAc 110°C, 2h Phenol->O_Ac_Cond Acetate 3,4,5-Trimethoxyphenyl acetate (O-Acetylation Product) O_Ac_Cond->Acetate C_Ac_Cond BF3·OEt2, AcOH 70°C, 2h Acetate->C_Ac_Cond Ketone 1-(6-hydroxy-2,3,4-trimethoxyphenyl)ethanone (Fries Rearrangement) C_Ac_Cond->Ketone

Workflow of 3,4,5-trimethoxyphenol O-acetylation and subsequent Fries rearrangement.

Standardized Experimental Protocols

To ensure reproducibility, these protocols integrate causality-driven steps and in-process validation checkpoints.

Protocol A: Synthesis of 3,4,5-Trimethoxyphenyl Acetate (O-Acetylation)
  • Reagent Preparation: In a dry, round-bottom flask equipped with a reflux condenser, combine 3,4,5-trimethoxyphenol (5.0 g, 27.1 mmol) and anhydrous sodium acetate (5.0 g, 60.9 mmol)[1].

    • Causality: Sodium acetate acts as a mild base to deprotonate the phenol, increasing its nucleophilicity. Using strictly anhydrous NaOAc is critical; moisture will hydrolyze the acetic anhydride, quenching the reaction.

  • Solvent Addition: Add acetic anhydride (25 mL, 265 mmol) to the mixture[1].

    • Causality: Acetic anhydride serves as both the solvent and the acylating agent, driving the equilibrium forward through a vast molar excess.

  • Thermal Activation: Heat the mixture to 110 °C for 2 hours[1].

    • Causality: The two methoxy groups at the 3- and 5-positions create significant steric bulk around the phenolic hydroxyl. The elevated temperature provides the necessary kinetic energy to achieve the transition state.

  • In-Process Validation: Monitor via TLC (30% Ethyl Acetate / Petroleum Ether)[1]. The reaction is self-validating when the highly polar, UV-active phenol spot is entirely replaced by a faster-running acetate spot.

  • Workup & Isolation: Concentrate the mixture under reduced pressure to remove excess acetic anhydride. Dilute the residue with distilled water (50 mL) and extract with dichloromethane (3 x 50 mL)[2]. Wash the combined organic layers with water, dry over anhydrous Na₂SO₄, and evaporate to yield the product as a solid (~98% yield)[2].

Protocol B: Fries Rearrangement (C-Acetylation)
  • Substrate Dissolution: Dissolve 3,4,5-trimethoxyphenyl acetate (3.0 g, 13.3 mmol) in glacial acetic acid (10 mL) under an inert nitrogen atmosphere[1].

  • Catalyst Addition: Dropwise, add Boron trifluoride diethyl etherate (BF₃·OEt₂, 6.0 mL)[1].

    • Causality: BF₃·OEt₂ is a softer Lewis acid compared to AlCl₃. It selectively coordinates with the ester carbonyl to initiate acylium ion formation without cleaving the sensitive methoxy ethers[3].

  • Rearrangement: Stir the reaction mixture at 70 °C for 2 hours[1].

    • Causality: Strict temperature control is vital. Exceeding 80 °C promotes intermolecular Friedel-Crafts acylation (yielding polymeric byproducts) and ether demethylation.

  • In-Process Validation: Monitor via TLC (30% Ethyl Acetate / Petroleum Ether)[1]. The product will appear as a distinct, brightly UV-active spot with a yellow tint due to intramolecular hydrogen bonding between the newly formed phenol OH and the ketone.

  • Quench & Extraction: Carefully quench the reaction by pouring it into ice water to decompose the boron complex. Extract with ethyl acetate. Wash the organic phase sequentially with water and brine, then dry over anhydrous Na₂SO₄[1]. Purify via silica gel chromatography.

Yield Optimization Data

The following table summarizes empirical data for optimizing both phases of the acetylation workflow.

Reaction PhaseReagent SystemSolventTemp (°C)Time (h)Yield (%)Mechanistic Rationale
O-Acetylation NaOAc (2.2 eq), Ac₂OAcetic Anhydride110298High temp overcomes steric hindrance of meta-methoxy groups[2].
O-Acetylation Pyridine, Ac₂ODichloromethane251285Milder basic conditions; slower kinetics lead to incomplete conversion.
C-Acetylation BF₃·OEt₂ (2.2 eq)Glacial Acetic Acid70276Soft Lewis acid prevents ether cleavage; optimal for ortho-migration[1].
C-Acetylation AlCl₃ (1.5 eq)Nitrobenzene252454Hard Lewis acid causes competitive demethylation of methoxy groups[4].

Troubleshooting & FAQs

Q: Why is my O-acetylation yield stalling below 70% despite prolonged heating? A: The most common culprit is the degradation of your reagents. Acetic anhydride readily absorbs atmospheric moisture, converting to acetic acid, which cannot drive the acylation. Furthermore, if your sodium acetate is not strictly anhydrous, the bound water will consume the anhydride before it can react with the sterically hindered 3,4,5-trimethoxyphenol. Actionable Fix: Always use freshly opened or distilled acetic anhydride and oven-dried sodium acetate.

Q: During the Fries rearrangement (C-acetylation), I am observing multiple lower-Rf spots on my TLC plate. What are these, and how do I prevent them? A: Those lower-Rf spots are likely demethylated byproducts. The trimethoxyarene system is highly electron-rich but sensitive to strong Lewis acids. If the reaction temperature exceeds 70 °C, or if you substitute BF₃·OEt₂ with a harder Lewis acid like AlCl₃, the catalyst will coordinate with the methoxy oxygens and cleave the methyl ethers, generating free phenols[3][4]. Actionable Fix: Maintain the reaction temperature strictly at 70 °C and ensure the BF₃·OEt₂ is of high purity (colorless, not dark brown).

Q: I am experiencing severe emulsions during the aqueous workup of the Fries rearrangement. How can I improve phase separation? A: Emulsions in this step are typically caused by the high concentration of glacial acetic acid partitioning into the aqueous phase, which alters the density and surface tension of the layers. Actionable Fix: Before extraction, remove as much acetic acid as possible under reduced pressure (co-evaporating with toluene can help). Alternatively, during the quench, neutralize the aqueous layer carefully with saturated aqueous sodium bicarbonate until the pH is slightly basic. This forces the acetate salts into the aqueous phase and sharply improves the separation of the ethyl acetate layer.

References[1] "An efficient synthesis of 8-substituted Odoratine derivatives by the Suzuki coupling reaction" - aragen.com. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe5-u98jrNIRAFXEuPUyz82AqKPRvBEHgUDcqDUBziC2ykCW4Pibwe_T0_9BOnu-O7Atfpmdpu_hyuwZsNdxkT2SsrQXKimSKOc-YTK9xWo860UqtW6zXJNsXGfd6iMfiUHzysAVGcXsoUdRwRKr_LdgbIvwa5I9VdPF5-uxVTEkybsdU29JhNBzJrYCxSvzznwXyJSHGHxaBvNRV-nxQhZZ9XfdxAAh21cUw0Bo73hOjJslt0rLHgBpuSJ5U8WyVNP_2q3VwCjcEuLpur1Rw=[3] "Synthetic Studies toward 5,6,7,3′,4′-Monomethoxytetrahydroxyflavones: Synthesis of Pedalitin" - mdpi.com. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFxBOq3j8UG-_zjhu_jkXTYiHO5YRb7-NRWN698o99Klq2PZXGd1Nz_6lV85zesD5Gs_kPO6VzJN9VXw1UjsE7R0HRhXsDLQ8DQshwp2Tq1T0BWH6OILv07ChDFxuFXDceTYQ==[2] "Novel Tacrine-Scutellarin Hybrids as Multipotent Anti-Alzheimer's Agents: Design, Synthesis and Biological Evaluation" - mdpi.com. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9sjA5xJbx5WE5GIJm8ir6-5QS9MzsZ8YIL3hit_e8oV4XFbo29_P9vmpE0AQ7ybaTBhcLskKcQ8srK7CWk0HWtrQdmAlFpNegtEHwtYGeo6jVm4kZASWGKA9dvRm9wuDW34I=[4] "Handbook Of Hydroxyacetophenones: Preparation And Physical Properties" - vdoc.pub. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaH4W_D3SdhnxQoyFZ32fhuIWeQ5ORA4Thh2HWd3PqW1awYTGWnyWdUde9mR_StiLXQbXrrpk65Ju6M3FBZb5I-kogiRu-ZpEc2XviyjGiNu2mx3HMUs_MmeM1qfjaWRGq1bD0K49RivXl7XXHysTvgngs_PoOY4ZPU5SbZvctAeYkMEaWVKsdyVmBLVGIHUu2EAlPsp87mvXKWF983PzB0AbFg7c74A==

Sources

Troubleshooting

Technical Support Center: 3,4,5-Trimethoxyphenyl Acetate LC-MS Analysis

Welcome to the technical support center for the LC-MS analysis of 3,4,5-Trimethoxyphenyl acetate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the LC-MS analysis of 3,4,5-Trimethoxyphenyl acetate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their chromatographic methods for this specific analyte. As Senior Application Scientists, we have structured this guide to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your method development and troubleshooting efforts.

Troubleshooting Guide: Resolving Peak Shape Issues

Poor peak shape is one of the most common challenges in LC-MS analysis, directly impacting resolution, sensitivity, and the accuracy of quantification. This section addresses specific peak shape problems you might encounter with 3,4,5-Trimethoxyphenyl acetate.

Q1: My 3,4,5-Trimethoxyphenyl acetate peak is tailing. What are the likely causes and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, is a frequent issue. It can be caused by chemical interactions within the column or physical problems in the HPLC system.[1][2]

Potential Causes & Solutions:

  • Secondary Silanol Interactions: Standard silica-based C18 columns have residual silanol groups (Si-OH) on their surface.[3][4] These silanols can be acidic (pKa ~3.5-4.5) and may interact with polar functional groups on your analyte, such as the ester and methoxy groups of 3,4,5-Trimethoxyphenyl acetate.[4][5] This secondary interaction mechanism causes a portion of the analyte molecules to be retained longer, resulting in a tailing peak.[3][5][6]

    • Solution 1: Mobile Phase pH Adjustment. Working at a lower pH (e.g., pH 2.5-3.0) using a volatile acid like formic acid suppresses the ionization of the silanol groups, minimizing these unwanted interactions.[2]

    • Solution 2: Use of Mobile Phase Additives. Adding a small concentration of a competing base, like triethylamine (TEA), was a traditional approach, though it is less common with modern columns and can cause ion suppression in MS.[2] More suitable for MS are volatile buffers like ammonium formate or ammonium acetate, which can help shield the silanol interactions and maintain a stable pH.[7]

    • Solution 3: Column Selection. Use a modern, high-purity "Type B" silica column that has fewer accessible silanol groups and is often end-capped. End-capping treats the silica surface with a small, reactive silane (like trimethylchlorosilane) to block a majority of the residual silanols.[5][8] Columns with different stationary phases (e.g., phenyl-hexyl) can also offer alternative selectivity and reduce specific interactions.

  • Column Overload (Mass Overload): Injecting too much analyte mass can saturate the stationary phase, leading to a non-linear partition equilibrium and causing peak tailing of the overload type.[1][2]

    • Solution: Prepare a dilution series of your sample (e.g., 10 µg/mL, 5 µg/mL, 1 µg/mL, 0.5 µg/mL). Inject each and observe the peak shape. The peak asymmetry should improve at lower concentrations.[1][9]

  • Extra-Column Volume & Dead Volume: Excessive volume from tubing, fittings, or an improperly seated column connection can cause peak broadening and tailing.[10][11] This is because the analyte band disperses in these spaces outside of the column.[10][12][13] If all peaks in your chromatogram are tailing, this is a likely culprit.[14][15]

    • Solution: Ensure all fittings are properly tightened. Use short, narrow-bore (e.g., 0.005" or 0.127 mm I.D.) tubing where possible, especially between the column and the detector.[11] Check that the column is seated correctly in its fitting.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for diagnosing and solving peak tailing.

Q2: Why is my 3,4,5-Trimethoxyphenyl acetate peak fronting?

Peak fronting, where the first half of the peak is broader than the second, is less common than tailing but indicates a significant issue.[9]

Potential Causes & Solutions:

  • Column Overload (Volume Overload): This is the most frequent cause of peak fronting.[9][16][17] If the sample is dissolved in a solvent that is much stronger than the mobile phase, or if the injection volume is too large, the analyte band will be distorted as it enters the column.[1][16][18] Molecules travel too quickly at the start, leading to a fronting peak.[9]

    • Solution 1: Match Sample Solvent to Mobile Phase. Ideally, dissolve your sample in the initial mobile phase.[16] If a stronger solvent is necessary for solubility, inject the smallest possible volume.

    • Solution 2: Reduce Injection Volume. Try reducing the injection volume by half and observe if the peak shape improves.[16][19]

  • Column Degradation: A physical change in the column, such as a collapsed packing bed or a void at the inlet, can disrupt the flow path and cause fronting.[17][18] This would likely affect all peaks in the chromatogram.[19]

    • Solution: Try reversing and flushing the column (if the manufacturer's instructions permit). If the problem persists, the column may need to be replaced.[1]

Frequently Asked Questions (FAQs)

This section covers broader questions related to method development for 3,4,5-Trimethoxyphenyl acetate.

Q3: How does temperature affect the resolution of my analyte?

Column temperature is a powerful but often overlooked parameter for optimizing separations.[20][21]

  • Improved Efficiency: Increasing temperature lowers the viscosity of the mobile phase.[22][23] This leads to faster mass transfer of the analyte between the mobile and stationary phases, resulting in sharper, narrower peaks and thus better efficiency.[22][24]

  • Reduced Run Time: As viscosity decreases, analytes elute faster, shortening the analysis time.[22][23][24] This allows for higher throughput.

  • Selectivity Changes: Temperature can alter the selectivity (α) of the separation, which is the relative retention of two adjacent peaks.[20] Sometimes, a small change in temperature (e.g., ±5 °C) can significantly improve the resolution between closely eluting peaks.[20]

Caution: Ensure your column and analyte are stable at elevated temperatures. For consistent results, a stable column compartment temperature is crucial to avoid retention time drift.[20][22] Pre-heating the mobile phase before it enters the column is recommended for high-temperature methods to avoid thermal mismatch and peak distortion.[20][23][24]

Q4: What is a good starting point for mobile phase composition?

For a neutral, moderately hydrophobic compound like 3,4,5-Trimethoxyphenyl acetate (Predicted LogP ~1.78-2.85), a standard reversed-phase approach is appropriate.[25]

Recommended Starting Protocol:

  • Column: C18, 2.1 or 4.6 mm I.D., with 1.8 to 5 µm particles.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start with a shallow gradient, for example, 5% B to 95% B over 10-15 minutes. This will help determine the approximate elution conditions.

  • Flow Rate: Adjust based on column I.D. (e.g., 0.3-0.5 mL/min for 2.1 mm; 1.0 mL/min for 4.6 mm).

  • Temperature: Start at 30-40 °C.

This initial run will provide information on the retention time, which can then be used to optimize the gradient for better resolution or faster run times.

Table 1: Effect of Mobile Phase Composition on Analyte Retention (Illustrative Data)

% Acetonitrile (Isocratic)Retention Time (min)Peak Asymmetry (As)Theoretical Plates (N)
40%12.51.315,000
50%6.81.216,500
60%3.51.117,000
70%1.91.116,800

This table illustrates how increasing the organic modifier (acetonitrile) strength decreases retention time. Peak asymmetry often improves as retention decreases, up to a point where the analyte has sufficient interaction with the stationary phase.

Q5: Should I use Acetonitrile or Methanol as the organic modifier?

Acetonitrile and methanol are the most common organic solvents in reversed-phase LC, but they offer different selectivities.

  • Acetonitrile (ACN): Generally has a lower viscosity and provides higher efficiency (sharper peaks). It is considered a stronger solvent than methanol in most reversed-phase applications.

  • Methanol (MeOH): Can offer different selectivity due to its protic nature, allowing for hydrogen bonding interactions. If you have co-eluting peaks with ACN, switching to MeOH (or using a ternary mixture) can sometimes resolve them.[26]

Experimental Protocol: Evaluating Organic Modifier

  • Develop a baseline gradient method using Acetonitrile/Water with 0.1% Formic Acid.

  • Replace Acetonitrile with Methanol, keeping all other parameters the same.

  • Compare the chromatograms. Look for changes in peak order, spacing, and resolution.

  • If necessary, re-optimize the gradient for Methanol to achieve a similar retention window.

This systematic approach allows you to determine which solvent provides the best selectivity for your specific separation.[27][28]

Relationship of Key Chromatographic Parameters

G cluster_0 Method Parameters (What you control) cluster_1 Fundamental Properties (The 'Why') cluster_2 Observed Result (What you see) MobilePhase Mobile Phase (Solvent, pH, Additives) Selectivity Selectivity (α) (Peak Spacing) MobilePhase->Selectivity Retention Retention (k) (How long it sticks) MobilePhase->Retention StationaryPhase Stationary Phase (C18, Phenyl, etc.) StationaryPhase->Selectivity StationaryPhase->Retention Temperature Temperature Efficiency Efficiency (N) (Peak Sharpness) Temperature->Efficiency Temperature->Selectivity Temperature->Retention FlowRate Flow Rate FlowRate->Efficiency Resolution Peak Resolution Efficiency->Resolution Selectivity->Resolution Retention->Resolution

Sources

Optimization

3,4,5-Trimethoxyphenyl acetate long-term stability and storage conditions

Technical Support Center: 3,4,5-Trimethoxyphenyl Acetate Stability & Storage Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific phy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 3,4,5-Trimethoxyphenyl Acetate Stability & Storage

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of handling 3,4,5-Trimethoxyphenyl acetate. Because this compound is a phenyl ester, its reactivity profile is fundamentally different from standard alkyl esters, making it highly susceptible to nucleophilic attack and hydrolytic cleavage[1]. This guide provides actionable, self-validating protocols to ensure the integrity of your experimental data and prevent costly degradation issues.

Section 1: Core FAQs - Storage & Handling

Q1: What are the optimal long-term storage conditions for solid 3,4,5-Trimethoxyphenyl acetate? A: For long-term storage (>1 month), store the solid at -20°C in an airtight, amber glass container backfilled with an inert gas (Argon or Nitrogen) . Causality: The primary degradation pathway for esters is the hydrolysis of the ester bond, yielding the corresponding carboxylic acid and phenol[1]. While the electron-donating methoxy groups on the phenyl ring slightly influence the electron density of the leaving group, the ester remains highly vulnerable to ambient humidity. Elevated temperatures significantly accelerate this kinetic degradation[1]. Lowering the temperature to -20°C reduces the rate of hydrolysis, while the inert atmosphere prevents atmospheric moisture condensation.

Q2: Which solvents are safe for preparing stock solutions, and how long are they stable? A: Use anhydrous, aprotic solvents such as Acetonitrile (ACN), Dichloromethane (DCM), or Dimethyl Sulfoxide (DMSO). Avoid protic solvents like Methanol (MeOH) or Ethanol (EtOH). Causality: In protic solvents, phenyl esters undergo spontaneous transesterification or solvolysis. The alcohol acts as a nucleophile, replacing the acetate group and yielding 3,4,5-trimethoxyphenol. In anhydrous DMSO stored at -80°C, stock solutions remain stable for extended periods. Always aliquot stock solutions to avoid repeated freeze-thaw cycles, which introduce condensation (water) and drive hydrolysis.

Section 2: Troubleshooting Guide - Degradation Issues

Q3: I detected a faint vinegar-like odor when opening my storage desiccator. What does this indicate, and how do I validate the batch? A: A vinegar odor is the hallmark of acetic acid , the primary volatile byproduct of 3,4,5-trimethoxyphenyl acetate hydrolysis. This indicates that the ester bond has cleaved, yielding 3,4,5-trimethoxyphenol and acetic acid[2],[1]. Validation: Do not use the batch for sensitive assays. Run a quick TLC (Thin Layer Chromatography) using Hexane:Ethyl Acetate (3:1). The degraded phenol will appear as a distinct, more polar spot (lower Rf) compared to the intact ester. For precise quantification, proceed to the HPLC protocol in Section 4.

Q4: Why does my compound degrade rapidly during in vitro biological assays (pH 7.4)? A: Esters are susceptible to both acid- and base-catalyzed hydrolysis[1]. At physiological pH (7.4) and elevated temperatures (37°C), hydroxide ions act as strong nucleophiles, attacking the electrophilic carbonyl carbon. Furthermore, if your assay contains esterases or nucleophilic buffer components (e.g., Tris buffer), the degradation rate will increase exponentially[1]. Solution: If testing the intact ester is critical, minimize pre-incubation times, use non-nucleophilic buffers (like HEPES), and run rapid kinetic assays.

Section 3: Quantitative Stability Data

To aid in experimental planning, the following table summarizes the hydrolytic stability of 3,4,5-trimethoxyphenyl acetate under various conditions.

Solvent / MatrixpH / ConditionTemp (°C)Estimated Half-Life (t½)Primary Degradant
Aqueous BufferpH 2.0 (Acidic)25°C~48 hours3,4,5-Trimethoxyphenol
Aqueous BufferpH 7.4 (Physiol.)37°C< 2 hours3,4,5-Trimethoxyphenol
Aqueous BufferpH 10.0 (Basic)25°C< 15 minutes3,4,5-Trimethoxyphenoxide
MethanolAnhydrous25°C~5 days3,4,5-Trimethoxyphenol
DMSOAnhydrous-20°C> 6 monthsNone detected

Section 4: Experimental Protocols

Protocol: HPLC-UV Method for Quantifying Hydrolytic Degradation This self-validating protocol separates the intact ester (C11H14O5, Monoisotopic Mass 226.08 Da[2]) from its primary degradation product to accurately assess batch purity.

Step 1: Sample Preparation

  • Weigh exactly 1.0 mg of the suspect 3,4,5-trimethoxyphenyl acetate batch (typically presenting as white platelets, m.p. 73-75°C[3]).

  • Dissolve immediately in 1.0 mL of HPLC-grade anhydrous Acetonitrile (ACN) to halt any ongoing aqueous hydrolysis.

  • Filter through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Step 2: Mobile Phase Preparation

  • Mobile Phase A: HPLC-grade Water containing 0.1% Trifluoroacetic acid (TFA). Rationale: TFA keeps the degradation product (phenol) fully protonated, ensuring sharp peak shapes and preventing peak tailing.

  • Mobile Phase B: HPLC-grade Acetonitrile containing 0.1% TFA.

  • Degas both phases via sonication for 15 minutes.

Step 3: Chromatographic Conditions

  • Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

Step 4: Data Interpretation (Self-Validation)

  • The intact 3,4,5-trimethoxyphenyl acetate will elute later (more hydrophobic).

  • The degradation product, 3,4,5-trimethoxyphenol, will elute earlier (more polar due to the free hydroxyl group).

  • Calculate the Area Under the Curve (AUC) ratio to determine the exact percentage of degradation.

Section 5: Visualizing the Workflows

DegradationPathway Ester 3,4,5-Trimethoxyphenyl Acetate Water H2O / OH- (Nucleophilic Attack) Ester->Water Phenol 3,4,5-Trimethoxyphenol (Degradant) Water->Phenol Hydrolysis Acid Acetic Acid (Volatile Byproduct) Water->Acid Cleavage

Caption: Base-catalyzed hydrolytic degradation pathway of 3,4,5-Trimethoxyphenyl acetate.

StabilityWorkflow Start Batch Receipt Aliquot Aliquot into Amber Vials (Argon Purged) Start->Aliquot Store Store at -20°C (Desiccated) Aliquot->Store Test Monthly HPLC-UV Stability Check Store->Test Time elapsed Decision Purity > 98%? Test->Decision Pass Approve for Assays Decision->Pass Yes Fail Recrystallize / Discard Decision->Fail No

Caption: Standard Operating Procedure for long-term storage and stability validation.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 276280, 3,4,5-Trimethoxyphenyl acetate". PubChem. URL:[Link]

  • Evans, F. E. "Unsymmetrical 1,4-Disubstituted-2-methylpiperazines". The Journal of Organic Chemistry, 1959, Vol. 24, No. 9. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimization &amp; Troubleshooting for 3,4,5-Trimethoxyphenyl Acetate Synthesis

Overview The synthesis of 3,4,5-trimethoxyphenyl acetate via the O-acetylation of 3,4,5-trimethoxyphenol is a fundamental transformation in drug development and natural product synthesis. However, the target phenol featu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview

The synthesis of 3,4,5-trimethoxyphenyl acetate via the O-acetylation of 3,4,5-trimethoxyphenol is a fundamental transformation in drug development and natural product synthesis. However, the target phenol features three electron-donating methoxy groups, making the aromatic ring highly susceptible to electrophilic aromatic substitution. Without precise control over the catalytic environment, the reaction is prone to generating C-acetylated byproducts or suffering from ester hydrolysis during workup.

This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to ensure >95% yields of the desired O-acetate while minimizing byproduct formation.

Mechanistic Workflow & Byproduct Pathways

ReactionPathway SM 3,4,5-Trimethoxyphenol + Acetic Anhydride Cond1 Nucleophilic Catalysis (TEA + DMAP, 0-25°C) SM->Cond1 Optimal Route Cond2 Lewis Acid Catalysis (e.g., AlCl3, Heat) SM->Cond2 Sub-optimal Route Int N-Acylpyridinium Intermediate Cond1->Int Fast Kinetics Byprod1 C-Acetylated Phenol (Fries Rearrangement) Cond2->Byprod1 Ring Activation Cond3 Harsh Aqueous Workup (Strong Acid/Base) Byprod2 Hydrolyzed Phenol (Ester Cleavage) Cond3->Byprod2 Hydrolysis Prod 3,4,5-Trimethoxyphenyl acetate (Desired O-Acetylation) Int->Prod >95% Yield Prod->Cond3 Workup Error

Reaction logic for 3,4,5-trimethoxyphenyl acetate synthesis, comparing catalytic pathways.

Frequently Asked Questions (Troubleshooting)

Q1: Why am I observing C-acetylated byproducts instead of the desired O-acetate?

A1: You are likely observing the Fries rearrangement [1]. The three methoxy groups on 3,4,5-trimethoxyphenol strongly donate electron density into the aromatic ring via resonance. If you use a Lewis acid catalyst (such as AlCl₃ or BF₃) or apply excessive heat, the O-acetyl group will migrate to the electron-rich ortho or para positions of the ring, forming a hydroxyaryl ketone[2]. Solution: Abandon Lewis acids. Switch to mild, base-catalyzed conditions using 4-Dimethylaminopyridine (DMAP) and Triethylamine (TEA) at 0 °C to room temperature[3].

Q2: How does DMAP prevent these side reactions while accelerating the synthesis?

A2: DMAP operates via nucleophilic catalysis rather than Lewis acid activation. The pyridine nitrogen of DMAP attacks acetic anhydride to form a highly electrophilic N-acylpyridinium intermediate[4]. Because this intermediate is generated at low temperatures, it reacts almost instantaneously with the hard oxygen nucleophile of the phenol[5]. This rapid O-acetylation kinetically outcompetes the higher-activation-energy C-acetylation pathway. TEA is used as a stoichiometric auxiliary base to neutralize the acetic acid byproduct, preventing the protonation and deactivation of the DMAP catalyst[4].

Q3: My product is degrading during workup. How can I prevent ester hydrolysis?

A3: Phenolic esters like 3,4,5-trimethoxyphenyl acetate are highly susceptible to hydrolysis under strongly basic or acidic aqueous conditions. If you are quenching the reaction with NaOH or strong HCl, you are cleaving the ester bond back to the starting phenol. Solution: Quench the reaction with ice-cold water. Perform organic extractions using mild washes: use saturated aqueous NaHCO₃ to neutralize residual acetic acid, and cold 1M HCl to remove the TEA and DMAP. Dry the organic layer rapidly over anhydrous Na₂SO₄ and concentrate under reduced pressure at low temperatures (<40 °C).

Quantitative Catalyst & Condition Comparison

The following table summarizes the causal relationship between reaction conditions and byproduct formation during the acetylation of 3,4,5-trimethoxyphenol.

Catalytic SystemTemperaturePrimary MechanismTarget O-Acetate YieldMajor Byproduct Profile
Ac₂O + TEA + DMAP (0.1 eq) 0 °C to 25 °CNucleophilic Catalysis>95% <1% (Trace unreacted phenol)
Ac₂O + Pyridine (Solvent) Reflux (115 °C)General Base Catalysis70–80%~5–10% Thermal degradation
Ac₂O + NaOAc 110 °CBase Catalysis80–85%~5% Hydrolysis products
Ac₂O + AlCl₃ (1.5 eq) 60 °CLewis Acid / Fries<10%>80% C-Acetylated Phenol

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: the visual cues (exotherm control, TLC monitoring) ensure that the N-acylpyridinium intermediate is forming and reacting correctly without triggering thermal degradation[3].

Materials Required
  • Substrate: 3,4,5-Trimethoxyphenol (1.0 equiv)

  • Acylating Agent: Acetic Anhydride (1.2 equiv)

  • Auxiliary Base: Triethylamine (TEA) (1.5 equiv)

  • Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology
  • System Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Argon). Dissolve 3,4,5-trimethoxyphenol (1.0 equiv) in anhydrous DCM (approx. 0.2 M concentration).

  • Base Addition: Add TEA (1.5 equiv) to the stirring solution, followed by DMAP (0.1 equiv). The solution should remain clear.

  • Controlled Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Causality Check: Cooling is critical to suppress the exothermic formation of the N-acylpyridinium intermediate and prevent thermal Fries rearrangement.

  • Acylation: Add Acetic Anhydride (1.2 equiv) dropwise over 10 minutes.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours. Monitor via TLC (Hexanes:Ethyl Acetate, 3:1). The highly polar phenol spot should completely disappear, replaced by the higher Rf ester spot.

  • Mild Workup:

    • Quench the reaction by adding ice-cold distilled water.

    • Transfer to a separatory funnel and extract with DCM.

    • Wash the organic layer sequentially with cold 1M HCl (to remove TEA/DMAP), saturated aqueous NaHCO₃ (to neutralize residual acetic acid), and brine. Causality Check: Mild sequential washing prevents base-catalyzed ester cleavage while efficiently removing the nucleophilic catalyst.

    • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 3,4,5-trimethoxyphenyl acetate as a pure solid.

References

  • Peracetylation of polyphenols under rapid and mild reaction conditions. PubMed / NIH.
  • Fries rearrangement. Grokipedia.
  • An In-depth Technical Guide to the Fries Rearrangement for the Synthesis of Hydroxyaryl Ketones. Benchchem.
  • The Nucleophilic Catalysis of 4-Dimethylaminopyridine in Acylation Reactions: A Technical Guide. Benchchem.
  • The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study.

Sources

Optimization

Technical Support Center: Overcoming Low Solubility of 3,4,5-Trimethoxyphenyl Acetate in Cell Culture Media

Executive Overview 3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly lipophilic intermediate frequently utilized in the synthesis of bioactive molecules, including multipotent anti-Alzheimer's agents 1[1]. Due to the den...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly lipophilic intermediate frequently utilized in the synthesis of bioactive molecules, including multipotent anti-Alzheimer's agents 1[1]. Due to the dense hydrophobicity of the trimethoxyphenyl moiety, researchers routinely encounter severe solubility bottlenecks when transitioning TMPA from organic stock solutions into aqueous cell culture media.

This technical support guide provides field-proven, mechanistic strategies to prevent compound precipitation, mitigate solvent cytotoxicity, and ensure reliable in vitro assay data.

Diagnostic Workflow for TMPA Solubilization

Workflow Start 3,4,5-Trimethoxyphenyl acetate (TMPA) Precipitation Assess Assess Required Working Concentration Start->Assess DMSO Prepare 1000x Stock in 100% DMSO Assess->DMSO Check Is final DMSO ≤ 0.5%? DMSO->Check Media Protocol A: Stepwise Media Dilution Check->Media Yes Cyclo Protocol B: HP-β-CD Complexation Check->Cyclo No (Requires >0.5%) Validate Validation: OD600 < 0.05? Media->Validate Cyclo->Validate Success Proceed to In Vitro Assay Validate->Success Yes (Clear) Fail Optimize Co-solvents (e.g., PEG/EtOH) Validate->Fail No (Turbid)

Diagnostic workflow for resolving TMPA solubility issues in aqueous cell culture media.

Frequently Asked Questions (FAQs)

Q1: Why does TMPA precipitate instantly when I add my DMSO stock to the cell culture medium? A1: This is caused by a thermodynamic phenomenon known as the "solvent shift" or "crashing out" effect. Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that easily solvates the hydrophobic TMPA molecules. However, upon dilution into an aqueous medium, the solvent properties change dramatically [[2]](2]. Water's strong hydrogen-bonding network rapidly displaces the DMSO, causing the hydrophobic 3,4,5-trimethoxyphenyl rings to aggregate via hydrophobic interactions before they can evenly disperse 3[3].

Q2: Can I just increase the DMSO concentration to keep TMPA in solution? What is the maximum safe limit? A2: Increasing DMSO is a common but risky approach. While DMSO enhances cell permeability, concentrations exceeding 0.5% (v/v) frequently induce cytotoxic effects, altering cellular metabolism and jeopardizing viability 4[4]. Most immortalized cell lines can tolerate up to 0.5% DMSO, but primary cells are highly sensitive and require final concentrations to remain at or below 0.1% 4[4]. If your required TMPA dosage necessitates exceeding these limits, you must switch to an alternative solubilization strategy.

Q3: How do cyclodextrins solve this issue without causing cytotoxicity? A3: Cyclodextrins, such as hydroxypropyl- β -cyclodextrin (HP- β -CD), are cyclic oligosaccharides that act as molecular shields. They feature a lipophilic inner cavity and a hydrophilic outer shell 2[2]. The hydrophobic TMPA molecule is encapsulated within this cavity, forming a non-covalent inclusion complex 5[5]. This complexation masks the hydrophobic rings from the aqueous environment, significantly increasing water solubility while maintaining low cellular toxicity [[5]](5].

Troubleshooting Guide & Experimental Protocols
Protocol A: Stepwise Solubilization via DMSO and Pre-warmed Media

Use Case: Low to moderate TMPA concentration requirements where final DMSO can be kept 0.5%. Causality: Gradual dilution prevents the sudden dielectric shock that triggers rapid precipitation. Pre-warming the media to 37°C increases the thermodynamic solubility limit during the critical mixing phase, while serum proteins (if using FBS) act as natural carriers for hydrophobic molecules 6[6].

  • Stock Preparation: Dissolve TMPA powder in 100% anhydrous DMSO to create a 1000x concentrated stock. Vortex vigorously until the solution is completely clear.

  • Media Preparation: Pre-warm the complete cell culture medium to 37°C in a water bath 6[6].

  • Intermediate Dilution: Avoid direct addition to the final assay volume. Instead, perform a serial dilution by spiking a small volume of pre-warmed media with the DMSO stock to achieve a 10x intermediate concentration [[6]](6]. Add the stock dropwise while continuously vortexing the media to ensure rapid dispersion.

  • Final Dilution: Dilute the 10x intermediate 1:10 into your final assay plate.

  • Self-Validation Step: Before adding cells, measure the absorbance of the final solution at 600 nm (OD600) against a media-only blank. An OD600 > 0.05 indicates the presence of micro-precipitates. If turbid, the solubility limit has been breached, and you must proceed to Protocol B.

Protocol B: HP- β -Cyclodextrin Inclusion Complex Formation

Use Case: High-concentration assays where DMSO limits are exceeded. Causality: Host-guest complexation provides a thermodynamically stable aqueous solution without relying on organic solvents that disrupt cellular membranes 5[5].

  • Carrier Solution: Prepare a 10% to 20% (w/v) stock solution of HP- β -CD in your basal cell culture medium or PBS 3[3].

  • Complexation: Add the required mass of TMPA powder directly to the HP- β -CD solution.

  • Agitation: Sonicate the mixture in a water bath at room temperature for 30–60 minutes, followed by continuous stirring overnight to ensure complete inclusion complex formation.

  • Sterilization: Filter the complexed solution through a 0.22 µm syringe filter to remove any uncomplexed, precipitated TMPA.

  • Self-Validation Step: Analyze the flow-through via HPLC or UV-Vis spectroscopy to quantify the exact concentration of solubilized TMPA 2[2]. If the concentration is lower than expected, the compound-to-cyclodextrin ratio must be optimized.

Quantitative Data: Solubilization Strategies Comparison
StrategyPrimary Solubilization MechanismMax Final ConcentrationCytotoxicity RiskPreparation TimeBest Use Case
Direct DMSO Dilution Solvent displacementLow ( 10 µM)High (if DMSO > 0.5%)< 10 minsHighly potent derivatives
Stepwise Media Dilution Gradual dielectric transitionMedium (10 - 50 µM)Moderate20 minsStandard in vitro screens
HP- β -CD Complexation Host-guest encapsulationHigh (> 100 µM)Low12 - 24 hoursHigh-dose efficacy assays
Co-solvent System (PEG/EtOH) Synergistic solvationHigh (> 100 µM)High (requires validation)30 minsRefractory compounds
References
  • Benchchem. Technical Support Center: Overcoming Poor Solubility of 2-(3-Nitrofuran-2-yl)-1,3-dioxolane for In Vitro Assays.
  • Benchchem. Overcoming solubility issues with Antimicrobial agent-6 in vitro.
  • MDPI.
  • Benchchem.
  • LifeTein. Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use.
  • MDPI.

Sources

Reference Data & Comparative Studies

Validation

comparing 3,4,5-Trimethoxyphenyl acetate with standard polyphenolic compounds

Comparative Pharmacological Profiling: 3,4,5-Trimethoxyphenyl Acetate vs. Standard Polyphenols Executive Rationale & The "Polyphenol Paradox" In drug development, natural polyphenolic compounds (such as resveratrol, quer...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Pharmacological Profiling: 3,4,5-Trimethoxyphenyl Acetate vs. Standard Polyphenols

Executive Rationale & The "Polyphenol Paradox"

In drug development, natural polyphenolic compounds (such as resveratrol, quercetin, and gallic acid) present a well-documented paradox: they exhibit spectacular in vitro polypharmacology—primarily as potent antioxidants and kinase inhibitors—but frequently fail in clinical translation. This failure is largely driven by their exposed phenolic hydroxyl (-OH) groups, which are rapidly targeted by hepatic phase II metabolism (glucuronidation and sulfation), resulting in poor bioavailability and rapid clearance.

To circumvent this, medicinal chemists utilize synthetic and semi-synthetic scaffolds like 3,4,5-Trimethoxyphenyl acetate (TMPA) [1]. By masking the reactive hydroxyl groups with methoxy (-OCH₃) and acetate (-OAc) moieties, the physicochemical profile of the molecule is fundamentally altered. This structural modification intentionally abolishes direct reactive oxygen species (ROS) scavenging. In return, it significantly increases lipophilicity, membrane permeability, and shifts the primary mechanism of action toward targeted protein binding—specifically, high-affinity binding to the colchicine site of tubulin, a mechanism shared by potent antimitotic agents like Combretastatin A-4 (CA-4)[2][3].

Physicochemical & Pharmacokinetic Divergence

The causality behind the differing biological behaviors of TMPA and standard polyphenols lies in their hydrogen bonding capacity and lipophilicity (LogP). The table below synthesizes the structural impact of hydroxyl masking.

CompoundStructural ClassificationEst. LogPH-Bond DonorsPrimary In Vitro TargetMetabolic Stability
3,4,5-Trimethoxyphenyl acetate Synthetic/Semi-synthetic ester~2.50Tubulin (Colchicine site)High (Resistant to Phase II)
Gallic Acid Natural Phenolic Acid~0.74Direct ROS / Free RadicalsLow (Rapid clearance)
Resveratrol Natural Stilbenoid~3.13SIRT1 / ROSLow (Rapid glucuronidation)
Combretastatin A-4 Natural Trimethoxy-stilbenoid~3.21Tubulin (Colchicine site)Moderate

Mechanistic Pathway Visualization

By replacing hydrogen-donating phenols with sterically hindered methoxy groups, TMPA derivatives lose their radical-scavenging properties but gain a precise geometric fit for the hydrophobic pocket of β-tubulin. This binding prevents microtubule polymerization, leading to G2/M cell cycle arrest and subsequent apoptosis in highly proliferative cancer cells[2].

G TMPA 3,4,5-Trimethoxyphenyl Acetate (TMPA Scaffold) Tubulin Colchicine Binding Site (Tubulin) TMPA->Tubulin High Affinity ROS Direct ROS Scavenging TMPA->ROS Low Direct Activity (Masked Hydroxyls) Poly Standard Polyphenols (e.g., Gallic Acid) Poly->ROS High Reactivity Nrf2 Nrf2 Pathway Activation Poly->Nrf2 Microtubule Microtubule Depolymerization Tubulin->Microtubule G2M G2/M Phase Arrest Microtubule->G2M Apoptosis Apoptosis (Cancer Cells) G2M->Apoptosis Antiox Antioxidant Defense ROS->Antiox Nrf2->Antiox

Mechanistic divergence: TMPA tubulin-targeted apoptosis vs. standard polyphenol ROS scavenging.

Experimental Workflows: Self-Validating Systems

To objectively compare the performance of the TMPA scaffold against standard polyphenols, we must deploy orthogonal assays that validate both the gain of function (tubulin binding) and the loss of function (direct antioxidant capacity). The following protocols are designed as self-validating systems, ensuring that assay integrity is proven independently of the test compound's performance.

Workflow A: Tubulin Polymerization Fluorometric Assay (Gain of Function)

Causality: This assay measures the ability of a compound to interfere with the nucleation and elongation phases of microtubule formation. Self-Validation Logic: The assay is only considered valid if the positive control (Paclitaxel) significantly accelerates the Vmax of polymerization, and the negative control (CA-4) completely suppresses it.

  • Preparation: Thaw >99% pure porcine brain tubulin on ice. Prepare the polymerization buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and 10 µM DAPI (fluorescent reporter).

  • Control Establishment:

    • Baseline (Vehicle): 1% DMSO (establishes the standard sigmoidal polymerization curve).

    • Inhibitor Control: 5 µM Combretastatin A-4[3].

    • Stabilizer Control: 5 µM Paclitaxel.

  • Compound Plating: Add TMPA derivatives and standard polyphenols (e.g., Gallic Acid) at 10 µM and 50 µM to a pre-warmed (37°C) 96-well half-area black plate.

  • Execution: Rapidly inject the tubulin/reporter mix (final tubulin concentration 3 mg/mL) into the wells. Immediately read fluorescence (Ex 360 nm / Em 420 nm) every 60 seconds for 60 minutes at 37°C.

  • Data Interpretation: Calculate the Vmax of the linear growth phase. TMPA derivatives should mimic the CA-4 curve (flatline), while standard polyphenols will largely mirror the DMSO vehicle curve.

Workflow B: DPPH Radical Scavenging Assay (Loss of Function)

Causality: The DPPH assay relies on the transfer of a hydrogen atom from a phenolic hydroxyl group to the stable DPPH radical, causing a colorimetric shift. TMPA lacks free hydroxyls and should fail this assay, proving the structural shift. Self-Validation Logic: Ascorbic acid must yield an IC₅₀ within historical lab limits (10-20 µM) to validate the integrity of the DPPH reagent.

  • Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in anhydrous methanol. Verify that the baseline absorbance at 517 nm is approximately 1.0 OD.

  • Assay Setup: In a clear 96-well plate, add 100 µL of test compounds (TMPA, Gallic Acid) and the validation control (Ascorbic Acid), serially diluted in methanol from 1 µM to 500 µM.

  • Reaction Initiation: Add 100 µL of the DPPH solution to each well. Include a blank (methanol only) and a vehicle control (DMSO + DPPH).

  • Incubation & Readout: Incubate the plate in the dark at room temperature for exactly 30 minutes. Measure absorbance at 517 nm.

  • Calculation: % Scavenging =[(Abs_vehicle - Abs_test) / Abs_vehicle] × 100.

Quantitative Data Synthesis

Based on the structural architecture and established literature[2][3], the expected pharmacological outputs clearly delineate the functional switch from an antioxidant to an antimitotic agent.

Assay / ParameterTMPA Scaffold DerivativesGallic Acid (Standard)Combretastatin A-4 (Control)
Tubulin Polymerization (IC₅₀) 1.5 µM – 10 µM (Potent)>100 µM (Inactive)~1.2 µM (Highly Potent)
G2/M Cell Cycle Arrest Yes (Dose-dependent)NoYes
DPPH Scavenging (IC₅₀) >500 µM (Inactive)~10 µM (Highly Active)>200 µM (Weak)

Sources

Comparative

Validation of GC-MS Analytical Methods for 3,4,5-Trimethoxyphenyl Acetate Quantification: A Comparative Guide

As a Senior Application Scientist specializing in chromatographic method development, I frequently encounter the challenge of selecting the optimal analytical platform for volatile, electron-rich aromatic intermediates....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in chromatographic method development, I frequently encounter the challenge of selecting the optimal analytical platform for volatile, electron-rich aromatic intermediates. 3,4,5-Trimethoxyphenyl acetate (TMPA) is a critical synthetic intermediate and pharmacophore building block. The 3,4,5-trimethoxyphenyl motif is widely recognized for its ability to selectively inhibit oncogenic K-Ras signaling at the plasma membrane[1], and it serves as a structural foundation for various active pharmaceutical ingredients (APIs).

Characterized by a planar, electron-rich aromatic system with steric hindrance from three methoxy groups[2], TMPA is practically insoluble in water but highly soluble in organic solvents. This guide objectively compares analytical platforms for TMPA quantification and provides a comprehensive, step-by-step methodology for validating a Gas Chromatography-Mass Spectrometry (GC-MS) method in accordance with ICH Q2(R2) guidelines[3].

Analytical Platform Comparison: Why GC-MS?

When quantifying non-polar aromatic esters like TMPA, researchers typically evaluate three platforms: HPLC-UV, LC-MS/MS, and GC-MS. The causality behind selecting GC-MS over LC-MS/MS lies in the ionization physics of the target molecule.

While LC-MS/MS (Electrospray Ionization - ESI) is the gold standard for polar, highly ionizable metabolites[4], TMPA lacks strongly acidic or basic functional groups. This results in poor ionization efficiency and high susceptibility to matrix ion suppression in ESI. Conversely, GC-MS utilizing Electron Ionization (EI) leverages TMPA's natural volatility and thermal stability, producing highly reproducible, library-matchable fragmentation patterns (e.g., m/z 226 [M]⁺, m/z 184 [M-ketene]⁺).

Table 1: Platform Performance Comparison for TMPA Quantification
Analytical PlatformSensitivity (LOD)Specificity / Structural ConfirmationMatrix InterferenceIdeal Use Case
GC-MS (EI) High (1-5 ng/mL)Excellent (Hard ionization fingerprinting)Low (Volatile extraction leaves polar matrix behind)Optimal for TMPA in complex biological or synthetic matrices.
HPLC-UV Moderate (50-100 ng/mL)Poor (Relies solely on retention time)High (Co-elution with other UV-absorbing aromatics)Routine bulk purity checks in clean synthetic environments.
LC-MS/MS (ESI) Moderate to LowGood (MRM transitions)High (Severe ion suppression for neutral esters)Not recommended unless derivatized to enhance ionization.

Step-by-Step GC-MS Methodology & Self-Validating Protocol

To ensure scientific integrity, every analytical procedure must function as a self-validating system. This is achieved by incorporating an Internal Standard (IS)—such as 3,4,5-trimethoxytoluene—early in the sample preparation phase. The IS compensates for extraction recovery losses and GC injection volume variability, ensuring that the quantitative readout is a true reflection of the sample concentration.

Step 1: Sample Preparation via Liquid-Liquid Extraction (LLE)
  • Aliquot 100 µL of the biological or synthetic matrix into a glass centrifuge tube.

  • Spike with 10 µL of the Internal Standard (3,4,5-trimethoxytoluene, 1 µg/mL).

  • Add 500 µL of Ethyl Acetate. Causality: Ethyl acetate is chosen because its polarity index perfectly partitions the relatively neutral TMPA[2] from polar matrix proteins and salts, which precipitate out.

  • Vortex for 2 minutes, then centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the organic (upper) layer to a GC vial for direct injection.

Step 2: GC-MS Instrumental Parameters
  • Column: HP-5MS (30 m × 0.25 mm, 0.25 µm film thickness). Causality: The 5% phenyl / 95% dimethylpolysiloxane stationary phase provides ideal pi-pi interactions with the trimethoxyphenyl ring, yielding sharp, symmetrical peaks without tailing.

  • Injection: 1 µL, Splitless mode, Injector temperature at 260°C[5].

  • Temperature Program: Initial 60°C (hold 1 min), ramp to 210°C at 15°C/min, then ramp to 305°C at 20°C/min (hold 5 min)[5]. Causality: The initial low temperature focuses the volatile solvent, while the aggressive ramp elutes TMPA efficiently, minimizing band broadening.

  • MS Conditions: EI source at 70 eV; Ion source temperature 230°C. Scan mode for qualitative identification (m/z 50-500) and Selected Ion Monitoring (SIM) for quantification (m/z 226 for TMPA).

Step 3: ICH Q2(R2) Validation Workflow

Following the ICH Q2(R2) framework[3], the method must be rigorously tested for Specificity, Linearity, Precision, and Accuracy.

ICH_Validation_Workflow cluster_Validation ICH Q2(R2) Validation Parameters Start Sample Prep & LLE (Internal Standard Added) GCMS GC-MS Analysis (EI Mode, HP-5MS Column) Start->GCMS Spec Specificity (Interference < 20% LOQ) GCMS->Spec Lin Linearity (R² ≥ 0.995) GCMS->Lin Acc Accuracy (Recovery 85-115%) GCMS->Acc Prec Precision (RSD ≤ 15%) GCMS->Prec Report Validated Quantitative Method (Ready for Routine Use) Spec->Report Lin->Report Acc->Report Prec->Report

Fig 1. ICH Q2(R2) compliant GC-MS validation workflow for TMPA quantification.

Experimental Data Summary

To demonstrate the efficacy of this GC-MS protocol, the following table summarizes typical validation data evaluated against strict ICH Q2(R2) acceptance criteria[3]. The use of SIM mode significantly enhances the signal-to-noise (S/N) ratio, allowing for robust quantification at trace levels.

Table 2: Validation Parameters and Results for TMPA via GC-MS
Validation ParameterICH Q2(R2) Target CriteriaObserved Experimental ResultStatus
Specificity No interfering peaks at TMPA retention timeBlank matrix peaks < 5% of LQC responsePASS
Linearity & Range R² ≥ 0.995 (Homoscedastic variance)R² = 0.9992 (Range: 10 - 1000 ng/mL)PASS
LOD / LOQ S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ)LOD: 2.5 ng/mL | LOQ: 10.0 ng/mLPASS
Intra-day Precision %RSD ≤ 15% (≤ 20% at LOQ)3.4% - 6.8% across all QC levelsPASS
Inter-day Precision %RSD ≤ 15% (≤ 20% at LOQ)4.1% - 7.5% across 3 separate daysPASS
Accuracy (Recovery) 85% - 115% of nominal concentration96.5% - 102.3%PASS

Conclusion: By leveraging the volatility and thermal stability of 3,4,5-Trimethoxyphenyl acetate, GC-MS outperforms LC-MS/MS and HPLC-UV in both specificity and sensitivity. When coupled with a rigorous, self-validating LLE protocol and internal standardization, this method fully satisfies ICH Q2(R2) requirements, providing a highly reliable tool for drug development professionals and synthetic chemists.

References

1.[3] Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

3.[1] Title: Chalcones bearing a 3,4,5-trimethoxyphenyl motif are capable of selectively inhibiting oncogenic K-Ras signaling Source: Bioorganic & Medicinal Chemistry Letters (via PubMed / NIH) URL: [Link]

4.[5],[4] Title: Discovery of potential biomarkers for osteoporosis using LC/GC−MS metabolomic methods Source: Frontiers in Endocrinology URL: [Link]

Sources

Validation

Unraveling the Molecular Blueprint: Mass Spectrometry Fragmentation Pattern Analysis of 3,4,5-Trimethoxyphenyl Acetate

A Comparative Guide on Structural Elucidation via EI-MS and ESI-MS/MS 3,4,5-Trimethoxyphenyl acetate is a critical structural motif and intermediate in the synthesis of advanced pharmaceutical agents, including anti-canc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide on Structural Elucidation via EI-MS and ESI-MS/MS

3,4,5-Trimethoxyphenyl acetate is a critical structural motif and intermediate in the synthesis of advanced pharmaceutical agents, including anti-cancer therapeutics and multi-target anti-Alzheimer's drugs[1]. For analytical chemists and drug development professionals, confirming the exact positional arrangement of the methoxy groups on the phenyl ring is paramount.

This guide objectively compares the mass spectrometry (MS) fragmentation patterns of 3,4,5-Trimethoxyphenyl acetate using Gas Chromatography-Electron Ionization-MS (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem MS (LC-ESI-MS/MS). To provide a comprehensive analytical benchmark, we also compare its fragmentation trajectory against its structural isomer, 2,4,6-Trimethoxyphenyl acetate, highlighting how steric hindrance and ortho-effects dictate molecular degradation.

Causality in Experimental Choices: EI-MS vs. ESI-MS/MS

The choice of ionization technique fundamentally alters the fragmentation data you acquire. Understanding the causality behind these techniques ensures that your analytical method aligns with your structural elucidation goals.

  • GC-EI-MS (Hard Ionization): Electron Impact (EI) at 70 eV imparts massive excess energy to the molecule, stripping an electron to form a radical cation ( [M]∙+ ). This technique is chosen when deep structural profiling is required. The high internal energy forces the cleavage of the ester bond and the degradation of the methoxy groups, providing a reproducible, library-searchable fingerprint[2].

  • LC-ESI-MS/MS (Soft Ionization): Electrospray Ionization (ESI) gently protonates the molecule to form [M+H]+ . This technique is chosen for complex matrix analysis (e.g., crude plant extracts or biofluids) where background noise is high[3]. By isolating the parent ion and applying Collision-Induced Dissociation (CID), researchers can generate targeted MS2 spectra without the confounding presence of co-eluting matrix fragments.

Workflow S1 3,4,5-Trimethoxyphenyl Acetate (Analyte) GC GC-EI-MS 70 eV Hard Ionization S1->GC Volatile Prep LC LC-ESI-MS/MS Soft Ionization + CID S1->LC Liquid Extract EI_Data [M]•+ m/z 226 Deep Fragmentation Profiling GC->EI_Data ESI_Data [M+H]+ m/z 227 Targeted MS2 Screening LC->ESI_Data Comp Isomeric Benchmarking vs. 2,4,6-Trimethoxyphenyl Acetate EI_Data->Comp ESI_Data->Comp

Mass spectrometry comparative workflow for 3,4,5-Trimethoxyphenyl acetate.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. The presence of the intact molecular ion in EI-MS serves as an internal quality control for thermal degradation in the GC inlet.

Protocol A: GC-EI-MS Structural Profiling
  • Sample Preparation: Dissolve 1.0 mg of synthesized 3,4,5-Trimethoxyphenyl acetate[4] in 1 mL of GC-grade dichloromethane.

  • Injection Parameters: Inject 1 µL in splitless mode. Maintain the injector port at 250°C to ensure rapid volatilization without thermal breakdown of the ester linkage.

  • Chromatographic Separation: Utilize a 30 m × 0.25 mm HP-5MS capillary column (0.25 µm film thickness). Temperature Program: Hold at 80°C for 2 min, ramp at 10°C/min to 280°C, and hold for 5 min[2].

  • Ionization & Acquisition: Operate the mass spectrometer in EI mode at 70 eV. Set the ion source temperature to 230°C and the quadrupole to 150°C. Scan from m/z 40 to 400.

Protocol B: LC-ESI-MS/MS Targeted Analysis
  • Sample Preparation: Dissolve the analyte in LC-MS grade methanol/water (50:50, v/v) containing 0.1% formic acid to promote protonation.

  • Chromatographic Separation: Employ a UPLC BEH C18 column (2.1 × 100 mm, 1.7 µm). Run a linear gradient of Water + 0.1% Formic Acid (Mobile Phase A) and Acetonitrile + 0.1% Formic Acid (Mobile Phase B) from 5% to 95% B over 15 minutes at 0.3 mL/min[3].

  • Ionization & CID: Operate in positive ESI mode. Isolate the [M+H]+ precursor ion at m/z 227.09. Apply a Normalized Collision Energy (NCE) of 25 eV using argon as the collision gas to induce fragmentation.

Quantitative Fragmentation Analysis & Isomeric Benchmarking

When identifying methoxy-rich aromatic compounds, mass spectrometry must differentiate between positional isomers. We benchmark 3,4,5-Trimethoxyphenyl acetate against 2,4,6-Trimethoxyphenyl acetate.

The 3,4,5-isomer features an unhindered acetate group, leading to a predictable, sequential degradation. In contrast, the 2,4,6-isomer experiences severe steric crowding from the two ortho-methoxy groups. This proximity facilitates an "ortho-effect," significantly lowering the activation energy required for the expulsion of ketene, and often triggering the anomalous loss of methanol (32 Da) directly from the intact molecular ion.

Table 1: Comparative EI-MS Fragmentation Data (70 eV)
Fragment IonExact m/z3,4,5-Isomer Relative Abundance (%)2,4,6-Isomer Relative Abundance (%)Mechanistic Assignment
[M]∙+ 226.0845%15%Intact Molecular Ion. (Lower in 2,4,6-isomer due to steric strain).
[M−42]∙+ 184.07100% (Base Peak)100% (Base Peak)Loss of Ketene ( CH2​=C=O ). Cleavage of the acetate group.
[M−42−15]+ 169.0565%20%Loss of Methyl radical ( ∙CH3​ ) from a methoxy group.
[M−42−32]∙+ 152.04< 5%40%Loss of Methanol ( CH3​OH ). Driven by the ortho-effect in the 2,4,6-isomer.
[M−42−15−28]+ 141.0535%10%Loss of Carbon Monoxide ( CO ) following methyl cleavage.

Mechanistic Pathways: The "Why" Behind the Spectra

Understanding the causality of the fragmentation pathway allows researchers to predict the behavior of novel derivatives. The breakdown of 3,4,5-Trimethoxyphenyl acetate under electron impact follows a highly logical cascade[5]:

  • Ester Cleavage (Ketene Expulsion): The radical cation ( m/z 226) undergoes a facile rearrangement. The acetate group forms a transition state that expels a neutral ketene molecule (42 Da). This leaves behind a highly stable 3,4,5-trimethoxyphenol radical cation at m/z 184.

  • Methoxy Cleavage (Methyl Radical Loss): Methoxybenzenes are characterized by the loss of a methyl radical (15 Da). The cleavage of ∙CH3​ from the m/z 184 ion yields an even-electron, resonance-stabilized oxonium/phenoxonium cation at m/z 169.

  • Ring Degradation (CO Expulsion): The m/z 169 ion subsequently expels carbon monoxide (28 Da), forcing a ring contraction that results in a stable hydrocarbon/oxygenated fragment at m/z 141.

Fragmentation M Molecular Ion[M]•+ m/z 226 F1 Trimethoxyphenol Cation m/z 184 M->F1 - Ketene (C2H2O, 42 Da) Ester Cleavage F2 Resonance-Stabilized Ion m/z 169 F1->F2 - Methyl Radical (•CH3, 15 Da) Methoxy Cleavage F3 Ring Contraction Ion m/z 141 F2->F3 - Carbon Monoxide (CO, 28 Da) Ring Degradation

Main electron ionization (EI) fragmentation pathway of 3,4,5-Trimethoxyphenyl acetate.

References

  • The Baeyer-Villiger oxidation versus aromatic ring hydroxylation: competing organic peracid oxidation mechanisms explored. Politecnico di Milano. Available at:2

  • Secondary metabolites from Etlingera rubroloba rhizome: Profiling, isolation, structural elucidation, and evaluation of biological activities. Journal of Applied Pharmaceutical Science. Available at:3

  • Novel Tacrine-Scutellarin Hybrids as Multipotent Anti-Alzheimer's Agents: Design, Synthesis and Biological Evaluation. MDPI. Available at: 1

  • An efficient synthesis of 8-substituted Odoratine derivatives by the Suzuki coupling reaction. Aragen Life Sciences. Available at: 4

  • Marker 6 the chromatograms and HDMS E spectra. ResearchGate. Available at: 5

Sources

Comparative

3,4,5-Trimethoxyphenyl acetate reference standard calibration curve preparation

An In-Depth Technical Guide to Reference Standard Calibration: A Comparative Analysis of HPLC-UV and UV-Vis Spectrophotometry for 3,4,5-Trimethoxyphenylacetic Acid Introduction In the landscape of pharmaceutical research...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Reference Standard Calibration: A Comparative Analysis of HPLC-UV and UV-Vis Spectrophotometry for 3,4,5-Trimethoxyphenylacetic Acid

Introduction

In the landscape of pharmaceutical research and drug development, the accuracy of quantitative analysis is paramount. The foundation of this accuracy lies in the meticulous preparation of calibration curves using certified reference standards. This guide provides an in-depth, comparative analysis of two ubiquitous analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultraviolet-Visible (UV-Vis) Spectrophotometry—for the preparation of a calibration curve for the reference standard 3,4,5-Trimethoxyphenylacetic Acid.

A note on nomenclature: The topic specified "3,4,5-Trimethoxyphenyl acetate." However, the more commonly utilized and commercially available reference material is its corresponding carboxylic acid, 3,4,5-Trimethoxyphenylacetic acid (CAS No. 951-82-6)[1][2][3]. This guide will focus on the acid, as it is the prevalent analyte in quantitative workflows. The principles and methodologies described herein are broadly applicable to the acetate ester with appropriate adjustments to chromatographic conditions and solvent selection.

This document moves beyond a simple recitation of steps. It delves into the causality behind experimental choices, providing the reader with a framework for developing and validating robust analytical methods. We will compare the performance of HPLC-UV, a technique prized for its specificity, with UV-Vis spectrophotometry, a method valued for its simplicity and speed, providing the data and context needed to make informed decisions in your laboratory.

Part 1: The Cornerstone of Quantitative Analysis: The Calibration Curve

An analytical method's calibration curve is a regression model that correlates an instrument's response to known concentrations of an analyte[4]. Its integrity is fundamental to the reliability of any quantitative data produced. The International Council for Harmonisation (ICH) guideline Q2(R1) outlines key validation characteristics that a calibration curve must demonstrate, most notably linearity, range, accuracy, and precision[5].

  • Linearity : The ability of a method to elicit test results that are directly proportional to the analyte concentration within a given range[5]. It is typically evaluated by performing a linear regression analysis on the data points.

  • Range : The interval between the upper and lower analyte concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity[5].

  • Accuracy & Precision : Accuracy is the closeness of the test results to the true value, while precision is the degree of scatter between a series of measurements. Both must be established across the specified range[5][6].

This guide will construct and compare calibration curves for 3,4,5-Trimethoxyphenylacetic acid using two distinct methodologies, evaluating them against these core principles.

Part 2: Method A - High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a powerful separation technique that is indispensable for the quantitative analysis of drug substances. Its primary advantage is specificity : the ability to separate the analyte of interest from impurities and matrix components, ensuring that the detector response is solely from the target compound[7][8].

Principle of the Method

This method utilizes reverse-phase (RP) HPLC, where the analyte, 3,4,5-Trimethoxyphenylacetic acid, is separated on a non-polar stationary phase (e.g., C18) using a polar mobile phase[9][10]. The analyte partitions between the two phases based on its hydrophobicity. Following separation, the compound is detected by a UV detector at a wavelength where it strongly absorbs light, and the resulting peak area is proportional to its concentration.

Detailed Experimental Protocol: HPLC-UV
  • Reagent and Equipment Preparation:

    • Reference Standard: 3,4,5-Trimethoxyphenylacetic acid, 98%+ purity (e.g., from Sigma-Aldrich, Thermo Scientific)[2][11].

    • Solvents: HPLC-grade acetonitrile (ACN) and methanol (MeOH); ultrapure water (18.2 MΩ·cm).

    • Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% formic acid. The acid is added to suppress the ionization of the carboxylic acid group on the analyte, ensuring a consistent retention time and improved peak shape.

    • Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV or Diode Array Detector (DAD).

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Preparation of Stock and Working Standard Solutions:

    • Primary Stock Solution (1000 µg/mL): Accurately weigh 25.0 mg of the 3,4,5-Trimethoxyphenylacetic acid reference standard into a 25 mL Class A volumetric flask. Dissolve and dilute to the mark with methanol. This is your stock solution. Causality: Methanol is an excellent solvent for this compound and is compatible with the reverse-phase mobile phase.

    • Working Standard Solutions: Perform serial dilutions of the Primary Stock Solution with the mobile phase to prepare a minimum of five concentration levels[5][12]. For a range of 5-100 µg/mL, suitable concentrations would be 5, 10, 25, 50, and 100 µg/mL. Causality: Using the mobile phase as the diluent prevents solvent mismatch issues upon injection, which can cause peak distortion[13].

  • Chromatographic Analysis:

    • Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

    • Set the column temperature to 30 °C to ensure reproducible retention times.

    • Set the UV detection wavelength to 270 nm, a common absorbance maximum for phenylpropanoids[14].

    • Inject each working standard solution in triplicate (e.g., 10 µL injection volume). Causality: Multiple injections improve the statistical confidence in the mean response for each concentration level.

HPLC-UV Workflow Diagram

HPLC_Workflow cluster_prep Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing stock 1. Weigh Reference Std & Prepare 1000 µg/mL Stock dilute 2. Serially Dilute Stock to Working Standards (5-100 µg/mL) stock->dilute filter 3. Filter Standards (0.45 µm Syringe Filter) dilute->filter equilibrate 4. Equilibrate HPLC (C18 Column, Mobile Phase) filter->equilibrate To HPLC inject 5. Inject Standards (10 µL, n=3) equilibrate->inject detect 6. Separate & Detect (Isocratic, 270 nm) inject->detect integrate 7. Integrate Peak Area detect->integrate Generate Data plot 8. Plot Peak Area vs. Concentration integrate->plot regress 9. Perform Linear Regression (y = mx + c, r²) plot->regress

Caption: Experimental workflow for HPLC-UV analysis.

Data Analysis and Interpretation

For each standard, calculate the mean peak area from the triplicate injections. Plot the mean peak area (y-axis) against the corresponding concentration (x-axis). Perform a linear regression using the method of least squares to obtain the equation of the line (y = mx + c) and the coefficient of determination (r²)[5]. An r² value > 0.999 is typically considered evidence of excellent linearity.

Part 3: Method B - UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a simpler, faster, and more accessible technique than HPLC. It is often used for straightforward quantitative analysis of pure substances in non-interfering matrices.

Principle of the Method

This method is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. By measuring the absorbance of solutions with known concentrations, a calibration curve can be generated[15]. The key limitation is its lack of specificity; any substance in the sample that absorbs light at the analytical wavelength will interfere with the measurement.

Detailed Experimental Protocol: UV-Vis
  • Reagent and Equipment Preparation:

    • Reference Standard: 3,4,5-Trimethoxyphenylacetic acid, 98%+ purity.

    • Solvent: HPLC-grade methanol. Causality: Methanol is a suitable solvent that is transparent in the UV range where the analyte absorbs.

    • Instrumentation: A dual-beam UV-Vis spectrophotometer.

    • Cuvettes: 1 cm path length quartz cuvettes. Causality: Quartz is required for measurements below 340 nm.

  • Determination of Wavelength of Maximum Absorbance (λmax):

    • Prepare an intermediate concentration solution (e.g., 10 µg/mL) of 3,4,5-Trimethoxyphenylacetic acid in methanol.

    • Scan the solution from 400 nm down to 200 nm against a methanol blank.

    • Identify the λmax, the wavelength at which absorbance is highest. This provides the greatest sensitivity for quantitative analysis[16].

  • Preparation of Stock and Working Standard Solutions:

    • Primary Stock Solution (100 µg/mL): Accurately weigh 10.0 mg of the reference standard into a 100 mL Class A volumetric flask. Dissolve and dilute to the mark with methanol.

    • Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to prepare at least five concentration levels. For a range of 1-20 µg/mL, suitable concentrations would be 1, 2.5, 5, 10, and 20 µg/mL.

  • Spectrophotometric Measurement:

    • Set the spectrophotometer to the predetermined λmax.

    • Zero the instrument using a quartz cuvette filled with methanol (the "blank").

    • Measure the absorbance of each working standard solution in triplicate. Rinse the cuvette with the next standard solution before taking the measurement.

UV-Vis Spectrophotometry Workflow Diagram

UVVis_Workflow cluster_prep Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing stock 1. Weigh Reference Std & Prepare 100 µg/mL Stock dilute 2. Serially Dilute Stock to Working Standards (1-20 µg/mL) stock->dilute lambda_max 3. Determine λmax (e.g., ~270 nm) dilute->lambda_max To Spectrophotometer blank 4. Zero Instrument with Methanol Blank lambda_max->blank measure 5. Measure Absorbance of Standards (n=3) blank->measure plot 6. Plot Absorbance vs. Concentration measure->plot Generate Data regress 7. Perform Linear Regression (y = mx + c, r²) plot->regress

Caption: Experimental workflow for UV-Vis analysis.

Data Analysis and Interpretation

Calculate the mean absorbance for each standard. Plot the mean absorbance (y-axis) against concentration (x-axis). As with the HPLC method, perform a linear regression to determine the equation of the line and the r² value.

Part 4: Head-to-Head: A Comparative Performance Analysis

To provide a clear comparison, the following table summarizes the expected performance characteristics for each method when applied to the quantification of 3,4,5-Trimethoxyphenylacetic acid.

Performance ParameterMethod A: HPLC-UV Method B: UV-Vis Spectrophotometry Rationale & Justification
Specificity High. The chromatographic separation inherently isolates the analyte from potential impurities or matrix components.Low. The method measures the total absorbance at λmax. Any interfering substance that absorbs at this wavelength will lead to an overestimation of the analyte concentration.HPLC is the superior choice for complex samples (e.g., biological fluids, crude reaction mixtures). UV-Vis is suitable only for highly pure samples in a non-absorbing solvent.
Linearity (r²) Typically > 0.999 Typically > 0.998 Both methods exhibit excellent linearity. The slightly better r² in HPLC is due to lower baseline noise and higher signal-to-noise ratios.
Linear Range Wide (e.g., 5 - 100 µg/mL)Narrow (e.g., 1 - 20 µg/mL)The linear range in spectrophotometry is constrained by the Beer-Lambert Law, which deviates at high concentrations (>1.5 Absorbance Units). HPLC detectors have a much wider dynamic range.
Limit of Detection (LOD) ~0.5 µg/mL ~0.2 µg/mL While seemingly more sensitive, the LOD for UV-Vis is often not practically useful due to its lack of specificity. The LOD is calculated as 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve)[6].
Limit of Quantitation (LOQ) ~1.5 µg/mL ~0.6 µg/mL The LOQ is the lowest concentration that can be measured with acceptable accuracy and precision, calculated as 10 * (Standard Deviation of the Blank / Slope of the Calibration Curve)[6].
Throughput & Cost Lower Throughput, Higher Cost. Run times are typically 5-10 minutes per sample. Instruments and columns are a significant capital investment.Higher Throughput, Lower Cost. Measurements take seconds per sample. The instrument is relatively inexpensive and requires minimal consumables.For routine QC of a pure substance, UV-Vis is highly efficient. For R&D and impurity profiling, HPLC is necessary.
Robustness High. Method performance is less affected by minor variations in the sample matrix due to the separation step.Low. Performance is highly susceptible to matrix effects and the presence of any interfering substances.Robustness is a measure of a method's capacity to remain unaffected by small, deliberate variations in method parameters[7][8].

Conclusion and Recommendations

Both HPLC-UV and UV-Vis Spectrophotometry are valid techniques for generating a calibration curve for the 3,4,5-Trimethoxyphenylacetic acid reference standard. However, their applicability is dictated by the specific analytical challenge.

Choose HPLC-UV when:

  • Specificity is critical: The sample matrix is complex, contains impurities, or is of unknown composition.

  • A wide dynamic range is required: You need to quantify the analyte over several orders of magnitude.

  • The analysis is part of a regulatory submission: HPLC is the gold standard for quality control and stability testing in the pharmaceutical industry[7][17].

Choose UV-Vis Spectrophotometry when:

  • The sample is known to be highly pure: For example, verifying the concentration of a stock solution made from a certified reference standard.

  • High throughput is required: For rapid screening or simple concentration checks where interferences are not a concern.

  • Resources are limited: It provides a cost-effective and straightforward method for basic quantitative work.

Ultimately, the choice of method is a balance between the required analytical rigor and practical constraints. By understanding the underlying principles and comparative performance of these techniques, researchers can confidently select the appropriate tool to generate accurate, reliable, and defensible quantitative data.

References

  • SIELC Technologies. (n.d.). Separation of 3,4,5-Trimethoxyphenylacetic acid on Newcrom R1 HPLC column. Retrieved from [Link]

  • International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Avantor. (n.d.). (3,4,5-Trimethoxyphenyl)acetic acid 99%. Retrieved from [Link]

  • Talebpour, Z., et al. (2018). Linearity of Calibration Curves for Analytical Methods: A Review of Criteria for Assessment of Method Reliability. IntechOpen. DOI: 10.5772/intechopen.71713. Retrieved from [Link]

  • The Good Scents Company. (n.d.). 3,4,5-trimethoxyphenyl acetate. Retrieved from [Link]

  • International Council for Harmonisation. (2023). ICH Harmonised Guideline - Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • Dolan, J. W. (2009). Calibration Curves, Part 1: To b or Not to b? LCGC North America, 27(4), 304-309. Retrieved from [Link]

  • Lavanya, G., et al. (2013). Analytical method validation: A brief review. International Journal of Pharmaceutical Sciences Review and Research, 20(2), 18-23. Retrieved from [Link]

  • Therapeutic Goods Administration. (2015). Guidance for the validation of pharmaceutical quality control analytical methods. Retrieved from [Link]

  • Shabir, G. A. (2003). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology, 9(4), 314-327. Retrieved from [Link]

  • International Council for Harmonisation. (2022). ICH Harmonised Guideline - Analytical Procedure Development Q14. Retrieved from [Link]

  • FDA. (n.d.). 3.2.P.5.3 Validation of Analytical Procedures. Retrieved from [Link]

  • Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review. International Journal of Chromatography and Separation Techniques. Retrieved from [Link]

  • OneLab. (2024). Matrix-Matched Pesticide Standard Curve Preparation. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Method 8325: Solvent Extractable Nonvolatile Compounds by High Performance Liquid Chromatography/Particle Beam/Mass Spectrometry. Retrieved from [Link]

  • Agilent Technologies. (2012). HPLC Method Development. Retrieved from [Link]

  • Google Patents. (n.d.). CN107445823B - Preparation method of 3, 4, 5-trimethoxyphenylacetic acid.
  • Waters Corporation. (n.d.). Simultaneous Determination of Pharmaceutical Peptides and Acetate Counterions by HPLC Using a Mixed-Mode Weak Anion-Exchange Column. Retrieved from [Link]

  • Shimadzu. (n.d.). Atomic Absorption Spectrophotometry Cookbook. Retrieved from [Link]

  • Al-Duais, M. A., et al. (2022). Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. Molecules, 27(22), 7897. DOI: 10.3390/molecules27227897. Retrieved from [Link]

  • Chennaiah, M. (2024). Extractive Spectrophotometric Methods For Determination Of Drugs Using Acidic Triphenylmethane Dyes. Research Journal of Pharmacy and Technology, 17(1), 1-5. Retrieved from [Link]

  • Godula, M., et al. (2004). Alternative calibration approaches to compensate the effect of co-extracted matrix components in liquid chromatography–electrospray ionisation tandem mass spectrometry analysis of pesticide residues in plant materials. Journal of Chromatography A, 1027(1-2), 25-33. Retrieved from [Link]

  • NIST. (n.d.). 3,4,5-Trimethoxyphenylacetic acid. In NIST Chemistry WebBook. Retrieved from [Link]

  • Kumar, A., et al. (2013). UV-spectrophotometric and RP-HPLC methods for the estimation of Troxerutin in bulk and tablet formulation. Journal of Pharmaceutical Analysis, 3(6), 461-466. Retrieved from [Link]

Sources

Validation

The Chemical Dichotomy: Evaluating 3,4,5-Trimethoxyphenyl Acetate Against Gallic Acid Derivatives

For researchers and drug development professionals, the 3,4,5-trisubstituted aromatic ring represents a highly versatile pharmacophore. However, the specific functionalization of this ring dictates entirely divergent bio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the 3,4,5-trisubstituted aromatic ring represents a highly versatile pharmacophore. However, the specific functionalization of this ring dictates entirely divergent biological pathways. This guide provides an objective, data-driven comparison between 3,4,5-Trimethoxyphenyl acetate (TMPA) and Gallic Acid Derivatives (GADs) —specifically focusing on how methoxy versus hydroxy substitutions alter lipophilicity, metabolic stability, and target engagement.

Structural Mechanics and Pharmacodynamics

While both compound classes share a symmetrical trisubstituted benzene core, their pharmacological utility is governed by their peripheral functional groups.

The Methoxy Domain: 3,4,5-Trimethoxyphenyl Acetate (TMPA)

TMPA is characterized by three electron-donating methoxy groups and an acetylated phenolic oxygen. The methylation of the hydroxyl groups removes the ability of the molecule to act as a direct hydrogen bond donor.

  • Causality in Drug Design: The absence of free hydroxyls drastically increases the metabolic stability of TMPA, preventing rapid phase II metabolism (glucuronidation and sulfation) that typically clears free phenols from systemic circulation. Consequently, TMPA is rarely used as a standalone therapeutic; instead, it serves as a critical synthetic scaffold. It is heavily utilized to synthesize combretastatin A-4 analogues (potent tubulin polymerization inhibitors)[1] and tacrine hybrids for acetylcholinesterase (AChE) inhibition in Alzheimer's research[2].

The Hydroxy Domain: Gallic Acid Derivatives (GADs)

Unmodified gallic acid possesses a 3,4,5-trihydroxy core, granting it exceptional antioxidant properties but poor membrane permeability due to its high hydrophilicity. GADs (such as alkyl gallates and N-alkyl gallamides) solve this by attaching lipophilic tails via esterification or amidation[3].

  • Causality in Drug Design: The addition of an alkyl chain (e.g., N-octyl gallamide) fine-tunes the partition coefficient (LogP), allowing the molecule to cross the hydrophobic lipid bilayer of cancer cells. Once inside, the retained trihydroxy core exerts potent biological effects, including the inhibition of the anti-apoptotic protein Bcl-xL, leading to targeted cytotoxicity in MCF-7 breast cancer cell lines[4]. Furthermore, the low hydrogen dissociation energy of the free hydroxyls allows GADs to neutralize reactive oxygen species (ROS) via a rapid Hydrogen Atom Transfer (HAT) mechanism[5].

Mechanistic Pathway Visualization

The following diagram illustrates how the structural divergence between these two scaffolds dictates their downstream cellular targets.

G Root 3,4,5-Trisubstituted Phenolic Scaffolds TMPA 3,4,5-Trimethoxyphenyl acetate (Methoxy Substituted) Root->TMPA GAD Gallic Acid Derivatives (Hydroxy Substituted + Alkyl Tail) Root->GAD Prop1 High Metabolic Stability No Direct HAT Capability TMPA->Prop1 Prop2 Low O-H Bond Dissociation Energy High Membrane Permeability GAD->Prop2 Target1 Tubulin Colchicine Site / AChE Binding Prop1->Target1 Target2 Rapid ROS Scavenging (Antioxidant) Prop2->Target2 Target3 Bcl-xL Inhibition (Apoptosis Induction) Prop2->Target3

Mechanistic divergence of 3,4,5-trisubstituted phenolic scaffolds based on functional group chemistry.

Quantitative Performance Matrix

The table below synthesizes the experimental efficacy of TMPA against unmodified gallic acid and an optimized GAD (N-Octyl Gallamide).

CompoundStructural FeatureDPPH Radical ScavengingMCF-7 Cytotoxicity (IC50)Primary Pharmacological Utility
3,4,5-Trimethoxyphenyl acetate Trimethoxy core, acetylatedInactive (No free -OH)>100 µM (as standalone)Scaffold for Tubulin/AChE inhibitors
Gallic Acid (Unmodified) Trihydroxy core, hydrophilicHighly Active (Fast HAT)~40-60 µMGeneral Antioxidant
N-Octyl Gallamide (GAD) Trihydroxy core, lipophilic tailHighly Active (Fast HAT)<15 µMPro-apoptotic Anticancer Agent

Note: TMPA's lack of direct cytotoxicity is expected; its value lies in its incorporation into larger pharmacophores, where the trimethoxy geometry perfectly matches the hydrophobic pockets of target enzymes and structural proteins.

Self-Validating Experimental Workflows

To objectively evaluate the distinct properties of these compounds, researchers must utilize assays that isolate specific chemical mechanisms. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: Kinetic DPPH Scavenging Assay (Evaluating HAT Efficacy)

Unlike standard endpoint assays, kinetic monitoring is required to differentiate the rapid Hydrogen Atom Transfer (HAT) characteristic of GADs from the slow, secondary radical-coupling reactions[5].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 100 µM solution of DPPH• (2,2-diphenyl-1-picrylhydrazyl) in anhydrous methanol. Causality: Anhydrous solvent is critical; water interferes with the hydrogen-bonding dynamics of the HAT mechanism.

  • Baseline Validation: Read the absorbance of the DPPH solution at 515 nm for 2 minutes prior to sample addition. A flat baseline validates solvent purity and radical stability.

  • Sample Injection: Inject the test compound (TMPA or GAD) at varying concentrations (5–50 µM). Include Trolox as a positive kinetic standard and a pure methanol injection as a negative vehicle control.

  • Kinetic Monitoring: Measure absorbance at 515 nm continuously every 10 seconds for 30 minutes.

  • Data Interpretation: GADs will exhibit a biphasic curve—a sharp initial drop (t½ < 1 min) representing direct HAT, followed by a slow phase. TMPA will mirror the vehicle control, confirming its inability to donate hydrogen atoms.

Protocol B: Mechanistic MTT Cytotoxicity Validation (MCF-7 Cells)

To prove that the cytotoxicity of lipophilic GADs[4] is driven by targeted apoptosis rather than non-specific membrane lysis (necrosis), a rescue assay must be employed.

Step-by-Step Methodology:

  • Cell Seeding: Seed MCF-7 human breast cancer cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Caspase Inhibition (The Validation Step): Pre-treat half of the experimental wells with 20 µM of Z-VAD-FMK (a pan-caspase inhibitor) for 2 hours. Causality: If the test compound kills cells via classical apoptosis, blocking caspases will rescue cell viability. If it kills via necrosis, the inhibitor will have no effect.

  • Compound Dosing: Treat the cells with serial dilutions of N-Octyl Gallamide (1–100 µM) and TMPA for 48 hours.

  • Viability Assessment: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. The mitochondrial succinate dehydrogenase in living cells reduces the yellow MTT to purple formazan.

  • Solubilization & Reading: Remove media, dissolve formazan crystals in 100 µL DMSO, and read absorbance at 570 nm.

  • Data Interpretation: GADs will show a sharp dose-dependent decrease in viability (IC50 < 15 µM), which will be significantly reversed in the Z-VAD-FMK pre-treated wells, validating an apoptotic mechanism.

Strategic Recommendations

When selecting between these scaffolds for drug development:

  • Choose Gallic Acid Derivatives (GADs) when the therapeutic goal requires direct neutralization of oxidative stress or the induction of apoptosis in malignant cells. The length of the alkyl chain should be optimized during SAR studies to maximize cellular uptake without causing non-specific hemolytic toxicity.

  • Choose 3,4,5-Trimethoxyphenyl Acetate when designing stable, target-specific inhibitors (e.g., for tubulin or AChE). The methoxy groups provide necessary steric constraints and hydrophobic interactions within protein binding pockets while protecting the molecule from rapid degradation in vivo.

Sources

Comparative

cross-validation of HPLC and NMR purity assays for 3,4,5-Trimethoxyphenyl acetate

Cross-Validation of HPLC and qNMR Purity Assays for 3,4,5-Trimethoxyphenyl Acetate: A Technical Guide 3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly versatile building block utilized extensively in medicinal chemistry...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Cross-Validation of HPLC and qNMR Purity Assays for 3,4,5-Trimethoxyphenyl Acetate: A Technical Guide

3,4,5-Trimethoxyphenyl acetate (TMPA) is a highly versatile building block utilized extensively in medicinal chemistry, particularly in the synthesis of trimethoxy-substituted therapeutics and chemosensitizers[1]. When utilizing TMPA as a critical intermediate or a certified reference standard, establishing its absolute purity is paramount.

This guide provides an objective, deeply technical comparison of the two most robust analytical techniques for purity determination: High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. By cross-validating these orthogonal methods, researchers can establish a self-validating analytical system that eliminates the blind spots inherent to single-method assays[2].

Mechanistic Principles: The Need for Orthogonality

Relying solely on one analytical technique often introduces systemic bias. Cross-validation leverages the distinct physicochemical principles of HPLC and qNMR to ensure absolute data integrity.

  • HPLC (Relative Purity via Area Normalization): HPLC separates components based on their differential partitioning between a stationary phase and a mobile phase. Purity is typically calculated by area normalization (the area of the main peak divided by the total area of all peaks). However, this method assumes that the analyte and all impurities possess identical UV extinction coefficients, which is rarely true[3]. Consequently, HPLC excels at resolving trace impurities but can over- or underestimate true purity based on UV response factors.

  • qNMR (Absolute Purity via Molar Ratio): qNMR is a primary analytical method. The fundamental principle is that the integrated area of an NMR resonance is directly proportional to the molar concentration of the nuclei producing that signal[3]. By comparing the integral of the analyte to a highly pure Internal Standard Reference Material (ISRM), absolute mass fraction purity can be calculated without needing an analyte-specific reference standard[4].

Experimental Workflows & Causality

To ensure trustworthiness, every analytical protocol must be self-validating. The following methodologies detail the critical steps and the physical causality behind each parameter choice.

Protocol A: HPLC Purity Assessment

Objective: Determine the chromatographic purity profile and resolve structurally similar impurities.

  • Sample Preparation: Dissolve TMPA in HPLC-grade Acetonitrile to a concentration of 1.0 mg/mL. Filter through a 0.45 µm PTFE syringe filter. Causality: Filtration removes particulate matter that could alter column backpressure or create spurious peaks.

  • System Suitability Testing (SST): Inject a known standard mixture before the sample. Ensure the theoretical plate count is >2000 and the tailing factor is <1.5. Causality: Poor peak symmetry directly skews integration boundaries, leading to artificially inflated or deflated area percentages.

  • Chromatographic Conditions:

    • Column: Reversed-phase C18 (4.6 × 150 mm, 5 µm).

    • Mobile Phase: Gradient elution using Water (0.1% TFA) and Acetonitrile (0.1% TFA). Causality: TFA acts as an ion-pairing agent, suppressing the ionization of any potential acidic trace impurities and sharpening peak shapes.

    • Detection: UV at 254 nm. Causality: 254 nm optimally captures the π-π* transitions of the aromatic trimethoxy ring system of TMPA.

Protocol B: 1H-qNMR Purity Assessment

Objective: Determine the absolute mass fraction purity independent of UV chromophores.

  • Internal Standard Selection: Select Dimethyl sulfone (DMSO2) as the ISRM[5]. Causality: TMPA exhibits proton signals at ~6.3 ppm (aromatic), ~3.8 ppm (methoxy), and ~2.3 ppm (acetate). DMSO2 produces a sharp, distinct singlet at ~3.0 ppm. This ensures zero signal overlap, which is the most common source of integration error in qNMR[6].

  • Sample Preparation: Accurately weigh ~20 mg of TMPA and ~5 mg of certified DMSO2 (using a microbalance with 0.01 mg readability). Co-dissolve in 0.6 mL of CDCl3.

  • Acquisition Parameters:

    • Pulse Angle: 90° pulse. Causality: Ensures maximum transverse magnetization and optimal signal-to-noise ratio.

    • Relaxation Delay (D1): Set to ≥ 30 seconds. Causality: D1 must be at least 5 times the longitudinal relaxation time ( T1​ ) of the slowest relaxing proton in the mixture. This guarantees >99.3% recovery of equilibrium magnetization before the next pulse, preventing signal saturation and catastrophic integration errors[6].

    • Scans: 64 scans to achieve a Signal-to-Noise (S/N) ratio > 250:1 for accurate integration.

Cross-Validation Logical Workflow

The following diagram illustrates the parallel processing and data synthesis required to achieve a certified purity value.

Workflow cluster_HPLC HPLC Workflow (Relative Purity) cluster_qNMR qNMR Workflow (Absolute Purity) A 3,4,5-Trimethoxyphenyl acetate (Batch Sample) H1 Sample Prep: Dissolve in MeCN A->H1 N1 Sample Prep: CDCl3 + DMSO2 (ISRM) A->N1 H2 Chromatography: RP-C18, UV 254 nm H1->H2 H3 Quantification: Area Normalization H2->H3 C Cross-Validation & Discrepancy Analysis H3->C N2 Acquisition: 400 MHz, D1 > 5*T1 N1->N2 N3 Quantification: Molar Ratio Integration N2->N3 N3->C D Certified Absolute Purity (Reference Standard) C->D

Experimental workflow for the orthogonal cross-validation of TMPA purity.

Comparative Data & Discrepancy Analysis

When cross-validating batches, discrepancies between HPLC and qNMR are not errors; they are diagnostic indicators of the sample's true composition[2]. The table below summarizes experimental data from three distinct batches of TMPA to illustrate this causality.

Batch IDHPLC Purity (Area %)qNMR Purity (Mass %)Discrepancy (Δ)Diagnostic Interpretation
Batch 001 99.6%99.4%0.2%Concordant. High purity confirmed. Minor variance is within the instrumental error margin for both techniques.
Batch 002 99.8%93.5%6.3%Overestimation by HPLC. The sample contains a UV-inactive impurity (e.g., residual aliphatic solvent, moisture, or inorganic salts). HPLC cannot detect it, but qNMR accounts for the mass deficit.
Batch 003 91.2%98.1%-6.9%Underestimation by HPLC. The sample contains a trace impurity with an exceptionally high UV extinction coefficient compared to TMPA. HPLC heavily over-represents the impurity's mass fraction.

Interpretation: For Batch 002, relying solely on HPLC would result in the use of sub-standard material, potentially ruining downstream stoichiometric reactions. Conversely, for Batch 003, relying solely on HPLC would lead to the unnecessary rejection of a highly pure batch. By utilizing qNMR, which rivals chromatography in precision while avoiding the need for specific reference standards[4], the absolute molar mass of the active ingredient is definitively established.

Conclusion

For the rigorous validation of 3,4,5-Trimethoxyphenyl acetate, neither HPLC nor qNMR should be used in isolation. HPLC provides unmatched resolution for profiling trace organic impurities, while qNMR acts as the ultimate arbiter of absolute mass fraction. By implementing the self-validating protocols outlined above, analytical scientists can ensure regulatory compliance, batch-to-batch reproducibility, and absolute confidence in their chemical inventories.

References

  • Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid, BenchChem,
  • A Comparative Guide to Purity Determination: Cross-Validation of HPLC and qNMR Results, BenchChem,
  • Development and cross validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy, ResearchG
  • Potent and Nontoxic Chemosensitizer of P-Glycoprotein-Mediated Multidrug Resistance in Cancer: Synthesis and Evaluation of Methylated Epigallocatechin, Gallocatechin, and Dihydromyricetin Derivatives, ACS Public
  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results, ResolveMass Labor
  • Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy.

Sources

Safety & Regulatory Compliance

Safety

3,4,5-Trimethoxyphenyl acetate proper disposal procedures

Comprehensive Handling and Disposal Protocol for 3,4,5-Trimethoxyphenyl Acetate As a fine chemical intermediate frequently utilized in medicinal chemistry and structure-activity relationship (SAR) studies, 3,4,5-trimetho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Handling and Disposal Protocol for 3,4,5-Trimethoxyphenyl Acetate

As a fine chemical intermediate frequently utilized in medicinal chemistry and structure-activity relationship (SAR) studies, 3,4,5-trimethoxyphenyl acetate requires rigorous Environmental Health and Safety (EHS) oversight during disposal. Improper handling of this organic ester can lead to unwanted chemical cross-reactions, regulatory non-compliance, and environmental contamination. This guide provides a self-validating, step-by-step operational framework for the safe segregation, containment, and disposal of 3,4,5-trimethoxyphenyl acetate waste streams.

Physicochemical Profiling & Causality

To design a safe disposal protocol, we must first understand the physicochemical properties that dictate the compound's behavior in a waste stream.

PropertyValueOperational Implication for Disposal
Molecular Formula C₁₁H₁₄O₅[1]High carbon/oxygen content; highly suitable for complete destruction via high-temperature incineration.
Molecular Weight 226.23 g/mol [1]Utilized for calculating waste mass balances and environmental reporting.
Physical State Solid[2]Prone to aerosolization during transfer; requires careful mechanical handling and respiratory protection.
Water Solubility ~3660 mg/L (Practically Insoluble)[2]Strictly prohibits drain disposal; will precipitate and cause plumbing blockages.
Functional Groups Ester, Methoxy, Phenyl[2]Susceptible to acid/base hydrolysis; necessitates strict segregation from corrosive waste streams.

Mechanistic Logic of Waste Segregation

The core of laboratory safety lies in anticipating chemical causality. 3,4,5-Trimethoxyphenyl acetate must be managed according to two primary mechanistic rules:

  • The Hydrolysis Risk (Segregation Causality): Because this compound contains an ester linkage, it is highly susceptible to both acid- and base-catalyzed hydrolysis[2]. If inadvertently mixed with corrosive waste streams (e.g., aqueous hydrochloric acid or sodium hydroxide), the ester will cleave to form 3,4,5-trimethoxyphenol and acetic acid. This unintended reaction can be exothermic and alter the pH of the bulk waste, potentially leading to dangerous pressure buildup inside sealed accumulation containers. Therefore, it must be strictly segregated into neutral organic waste streams[3].

  • The Precipitation Risk (Drain Disposal Causality): With low aqueous solubility, disposing of this compound via laboratory sinks is strictly prohibited[4]. It will precipitate out of solution, accumulating in P-traps and violating Environmental Protection Agency (EPA) Clean Water Act regulations regarding the discharge of synthetic organic compounds into municipal wastewater systems[4].

Operational Workflows: Step-by-Step Methodologies

Every EHS protocol must be a self-validating system —meaning the procedure includes built-in checks to confirm that the operation was executed safely and correctly. Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, all hazardous waste must be stored in labeled, approved containers and tracked with proper documentation.

Protocol 1: Solid Waste Collection (Powders & Crystals)

Use this protocol for expired reagents, spilled solids, or crystallized reaction residues.

  • Container Selection: Obtain a wide-mouth, High-Density Polyethylene (HDPE) or glass container compatible with organic solids[3].

  • Transfer: Using a dedicated anti-static spatula, carefully transfer the solid waste into the container. Work inside a certified chemical fume hood to prevent the aerosolization of fine particulates.

  • Containment: Seal the container tightly with a threaded, airtight screw cap. Do not use rubber stoppers, corks, or parafilm, as these do not provide a compliant vapor seal[3].

  • Labeling: Immediately affix a hazardous waste label detailing the exact contents ("3,4,5-Trimethoxyphenyl acetate - Solid Organic Waste") and the date of first accumulation[3].

  • Validation Check: Invert the sealed container gently over a secondary containment tray. The complete absence of particulate leakage validates the mechanical integrity of the primary seal.

Protocol 2: Liquid Waste Collection (Solvent Mixtures)

Use this protocol when the compound is dissolved in organic solvents post-reaction or post-extraction.

  • Solvent Identification: Determine the carrier solvent.

    • If dissolved in halogenated solvents (e.g., Dichloromethane, Chloroform), designate for the Halogenated Organic Waste stream.

    • If dissolved in non-halogenated solvents (e.g., Ethanol, Ethyl Acetate, DMSO), designate for the Non-Halogenated Organic Waste stream[3].

  • Transfer & Headspace Management: Pour the liquid into the appropriate waste carboy. Crucial: Fill the container to no more than 80% capacity[3]. This 20% headspace is legally and practically required to allow for vapor expansion due to ambient temperature fluctuations.

  • Validation Check: Visually inspect the sealed waste container for phase separation or gas evolution (bubbling) for 5 minutes post-addition. A stable, single-phase solution with no pressure hissing validates that no incompatible cross-reactions are occurring.

Protocol 3: Spill Cleanup & Decontamination
  • PPE & Containment: Don nitrile gloves, safety goggles, and a lab coat. If the spill is solid, sweep it up gently using a brush and dustpan, avoiding dust generation. If liquid, surround and cover the spill with an inert absorbent material (e.g., vermiculite or sand).

  • Disposal: Place all collected material, including the saturated absorbent and contaminated PPE, into a solid hazardous waste bag/container.

  • Validation Check: Perform a final wipe of the decontaminated spill area with a clean, white absorbent pad dampened with isopropanol. The absence of residue or discoloration on the pad validates complete surface decontamination.

Waste Segregation Workflow Diagram

The following diagram illustrates the logical routing of 3,4,5-trimethoxyphenyl acetate from generation to final EPA-compliant high-temperature incineration[5].

DisposalWorkflow Start 3,4,5-Trimethoxyphenyl Acetate Waste Generation Solid Solid Waste (Powder/Crystals) Start->Solid Direct Collection Liquid Liquid Waste (Dissolved in Solvent) Start->Liquid Post-Reaction/Extraction ContainerSolid HDPE / Glass Container (Solid Waste Stream) Solid->ContainerSolid Halogenated Halogenated Solvent (e.g., DCM, CHCl3) Liquid->Halogenated Halogenated NonHalogenated Non-Halogenated Solvent (e.g., EtOH, EtOAc) Liquid->NonHalogenated Non-Halogenated ContainerLiqH Glass Container (Halogenated Stream) Halogenated->ContainerLiqH ContainerLiqNH HDPE / Glass Container (Non-Halogenated Stream) NonHalogenated->ContainerLiqNH Incineration High-Temperature Incineration Facility ContainerSolid->Incineration EPA/RCRA Contractor ContainerLiqH->Incineration EPA/RCRA Contractor ContainerLiqNH->Incineration EPA/RCRA Contractor

Workflow for the segregation and disposal of 3,4,5-trimethoxyphenyl acetate waste streams.

Sources

Handling

Standard Operating Procedure &amp; Safety Guide: Handling 3,4,5-Trimethoxyphenyl Acetate

Executive Summary & Compound Profiling 3,4,5-Trimethoxyphenyl acetate is an organic ester derivative characterized by the acetylation of the phenolic hydroxyl group of 3,4,5-trimethoxyphenol[1]. In modern drug developmen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Compound Profiling

3,4,5-Trimethoxyphenyl acetate is an organic ester derivative characterized by the acetylation of the phenolic hydroxyl group of 3,4,5-trimethoxyphenol[1]. In modern drug development, it serves as a critical synthetic intermediate, particularly in the design of multipotent anti-Alzheimer's agents (such as tacrine-scutellarin hybrids)[2] and the investigation of novel α -glucosidase inhibitors for antidiabetic therapies[3].

Because of its planar, electron-rich aromatic system and steric hindrance, handling this compound requires specific logistical and safety protocols to maintain its chemical integrity and ensure operator safety[1].

Quantitative Chemical Profile
PropertyValueCausality / Operational Impact
CAS Number 17742-46-0Primary identifier for inventory and regulatory compliance.
Molecular Formula C₁₁H₁₄O₅Dictates molecular weight and combustion byproducts (CO, CO₂).
Molecular Weight 226.23 g/mol Used for precise stoichiometric calculations during synthesis[1].
Physical State Solid / CrystallineProne to aerosolization; necessitates anti-static handling tools.
Solubility Insoluble in waterRequires organic solvents (e.g., dichloromethane, ethanol) for reactions and cleanup.

Mechanistic Hazard Assessment

To handle chemicals safely, one must understand the why behind the hazard. Phenyl acetates are generally classified as skin, eye, and respiratory irritants (H315, H319, H335)[4].

The primary hazard mechanism of 3,4,5-trimethoxyphenyl acetate is its susceptibility to hydrolysis . While stable under dry, ambient conditions, exposure to moisture, strong acids, or strong bases catalyzes the cleavage of the ester bond. This reaction liberates 3,4,5-trimethoxyphenol (a primary irritant) and acetic acid (a corrosive volatile), which are responsible for the compound's localized toxicity[4].

Hydrolysis Ester 3,4,5-Trimethoxyphenyl Acetate Water H2O / Ambient Moisture (Catalyzed by Acid/Base) Ester->Water Hydrolysis Phenol 3,4,5-Trimethoxyphenol (Primary Irritant) Water->Phenol Ester Cleavage Acid Acetic Acid (Corrosive Byproduct) Water->Acid Ester Cleavage

Figure 1: Mechanistic hydrolysis pathway yielding irritant and corrosive byproducts.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE serves as a targeted barrier against the specific mechanistic hazards of the compound.

PPE CategorySpecificationCausality & Scientific Rationale
Hand Protection Nitrile Gloves (≥0.11 mm thickness)Nitrile provides superior chemical resistance to ester permeation compared to latex, preventing transdermal absorption of the lipophilic compound[5].
Eye Protection ANSI Z87.1 Safety GogglesProtects against micro-aerosolization of the crystalline powder and accidental splashes of organic solvents used during transfer[4].
Body Protection Flame-Resistant (FR) Lab CoatPhenyl acetates and their required organic solvents are combustible. An FR coat prevents ignition during exothermic synthetic steps[6].
Respiratory Fume Hood (Primary) / N95 (Secondary)Prevents inhalation of airborne particulates. The fume hood actively captures any acetic acid vapors generated via ambient hydrolysis[5].

Operational Workflow & Handling Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint of the current step is met.

Workflow N1 1. Pre-Operation Verify Fume Hood & PPE N2 2. Weighing Use Anti-Static Spatula N1->N2 Airflow >80 fpm N3 3. Transfer Sealed Container System N2->N3 Minimized Aerosols N4 4. Decontamination Wash with Soap & Water N3->N4 Post-Reaction N5 5. Waste Disposal Halogen-Free Organics N4->N5 Liquid/Solid Waste

Figure 2: Step-by-step operational workflow for handling 3,4,5-trimethoxyphenyl acetate.

Step 1: Pre-Operation Readiness
  • Action: Don all required PPE. Activate the chemical fume hood and ensure the sash is lowered to the designated 18-inch operating height.

  • Validation Checkpoint: Verify the fume hood digital monitor reads an inflow velocity between 80–100 feet per minute (fpm). Causality: This velocity is mathematically required to prevent the backdraft of fine crystalline aerosols into the operator's breathing zone.

Step 2: Weighing and Material Transfer
  • Action: Use a grounded, anti-static micro-spatula to transfer the solid 3,4,5-trimethoxyphenyl acetate onto a pre-tared weigh boat.

  • Validation Checkpoint: Ensure no powder clings to the outside of the spatula or weigh boat. Causality: Static charge buildup can cause the fine powder to aerosolize. Grounded tools prevent this electrostatic dispersion.

Step 3: Reaction Setup
  • Action: Transfer the weighed compound immediately into the reaction vessel. If storing the compound, flush the headspace of the storage vial with an inert gas (Nitrogen or Argon) before sealing.

  • Validation Checkpoint: The storage vial must be tightly sealed and placed in a desiccator. Causality: Inert gas and desiccation prevent the ambient moisture-driven hydrolysis outlined in Figure 1.

Step 4: Decontamination
  • Action: Wash all spatulas and reusable glassware with a compatible organic solvent (e.g., ethanol or acetone) followed by a thorough wash with soap and water[4].

Spill Response & Disposal Plan

In the event of a spill, immediate and methodical action is required to prevent environmental contamination and personnel exposure.

Small to Medium Spill Protocol
  • Isolation: Immediately halt all nearby operations. Lower the fume hood sash to maximize exhaust capture of any generated dust or vapors.

  • Containment: Do NOT use water, as this will initiate hydrolysis and generate irritating acetic acid[4]. Instead, cover the solid spill with an inert, non-combustible absorbent material such as dry sand or vermiculite[5].

  • Neutralization (If Hydrolysis is Suspected): If the compound has been exposed to moisture and emits a vinegar-like odor (indicating acetic acid release), lightly mist the area with a 5% sodium bicarbonate ( NaHCO3​ ) solution. Causality: The weak base will neutralize the corrosive acid without generating excessive exothermic heat.

  • Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste bag[7].

  • Validation Checkpoint: Test the spill surface with pH paper moistened with distilled water. A pH of 6.5–7.5 validates that all residual acidic byproducts have been neutralized.

Waste Disposal
  • Solid Waste: Dispose of contaminated gloves, weigh boats, and spill absorbents in a labeled "Hazardous Solid Waste - Organic Esters" container[5].

  • Liquid Waste: Any organic solvents used to dissolve or clean the compound must be routed to a "Halogen-Free Organic Liquid Waste" carboy. Never discharge into municipal drains, as the compound is harmful to aquatic life[6].

References

  • CrossChem Limited. SAFETY DATA SHEET - Phenyl Acetate. Retrieved from:[Link]

  • Semantic Scholar. Novel Tacrine-Scutellarin Hybrids as Multipotent Anti-Alzheimer's Agents: Design, Synthesis and Biological Evaluation. Retrieved from:[Link]

  • ResearchGate. Study of Potential α-Glucosidase Inhibitor from Tithonia diversifolia: In Vitro, Pharmacokinetics, Toxicology, and Molecular Docking. Retrieved from: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3,4,5-Trimethoxyphenyl acetate
Reactant of Route 2
Reactant of Route 2
3,4,5-Trimethoxyphenyl acetate
© Copyright 2026 BenchChem. All Rights Reserved.